Ronopterin

• CAS: 185243-78-1

Core Science & Biosynthesis

Ronopterin in Traumatic Brain Injury: A Mechanistic Whitepaper

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Traumatic brain injury (TBI) initiates a complex secondary injury cascade characterized by excitotoxicity, neuroinflammation, and oxidative stress, leading to progressive neuronal damage. A critical contributor to this oxidative burden is the uncoupling of endothelial nitric oxide synthase (eNOS), which shifts its enzymatic output from the neuroprotective signaling molecule nitric oxide (NO) to the highly reactive superoxide radical (O₂⁻). This phenomenon is primarily driven by the depletion of the essential eNOS cofactor, tetrahydrobiopterin (BH4). Ronopterin, a stable synthetic analogue of BH4, has emerged as a promising therapeutic agent to address this core pathological process. This document provides a detailed technical overview of the mechanism of action of Ronopterin in TBI, focusing on its role in restoring eNOS function and mitigating downstream cellular damage.

The Pathophysiology of eNOS Uncoupling in TBI

Following a primary traumatic insult to the brain, a cascade of secondary events creates a highly oxidative and inflammatory microenvironment. This environment leads to the rapid oxidation and depletion of endogenous BH4. BH4 is an essential cofactor for all three isoforms of nitric oxide synthase (NOS): neuronal (nNOS), inducible (iNOS), and endothelial (eNOS). In the absence of sufficient BH4, the electron flow within the eNOS dimer becomes uncoupled from L-arginine oxidation, leading to the reduction of molecular oxygen to produce superoxide instead of NO.

This "uncoupled" state of eNOS has profound detrimental effects:

• Increased Oxidative Stress: The generation of superoxide contributes directly to the pool of reactive oxygen species (ROS), leading to lipid peroxidation, protein oxidation, and DNA damage.

• Peroxynitrite Formation: Superoxide rapidly reacts with any available NO to form peroxynitrite (ONOO⁻), a highly potent and cytotoxic oxidant that can cause nitrative stress and further cellular damage.

• Loss of Neuroprotection: The diminished production of NO impairs its critical physiological roles in maintaining cerebral blood flow, inhibiting platelet aggregation, and reducing inflammation.

Ronopterin's Core Mechanism of Action

Ronopterin's therapeutic potential in TBI is predicated on its ability to act as a surrogate for the depleted endogenous BH4, thereby "recoupling" eNOS and restoring its normal enzymatic function.

The proposed mechanism is as follows:

• Replenishment of the BH4 Pool: Exogenously administered Ronopterin crosses the blood-brain barrier and replenishes the depleted pool of this critical cofactor within the cerebrovasculature and brain parenchyma.

• eNOS Recoupling: By binding to the eNOS enzyme, Ronopterin facilitates the efficient transfer of electrons from the reductase domain to the oxygenase domain, ensuring the proper oxidation of L-arginine to produce NO.

• Restoration of NO Production: With eNOS recoupled, the production of neuroprotective NO is restored, helping to maintain cerebral vasodilation and blood flow to the injured brain tissue.

• Reduction of Superoxide Generation: By preventing the diversion of electrons to molecular oxygen, Ronopterin significantly reduces the production of superoxide by eNOS, thereby lowering the overall oxidative stress.

• Mitigation of Downstream Damage: The reduction in superoxide and the restoration of NO production lead to a decrease in peroxynitrite formation, lipid peroxidation, and subsequent neuronal apoptosis and tissue damage.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways involved in Ronopterin's mechanism of action and a typical experimental workflow for its preclinical evaluation.

Caption: Signaling pathway of Ronopterin's action in TBI.

Caption: Preclinical experimental workflow for Ronopterin in TBI.

Quantitative Data Summary

Endpoints of interest for future data collection include:

• Biochemical Markers:

  • Tissue/plasma levels of BH4 and its oxidized metabolites.

  • Quantification of superoxide production (e.g., via DHE staining).

  • Measurement of nitric oxide metabolites (nitrite/nitrate).

  • Markers of oxidative stress (e.g., malondialdehyde, 8-isoprostane).

  • Activity of antioxidant enzymes (e.g., superoxide dismutase).

• Histological Outcomes:

  • Contusion/lesion volume.

  • Quantification of neuronal apoptosis (e.g., TUNEL staining).

  • Markers of neuroinflammation (e.g., microglial activation).

• Functional Outcomes:

  • Neurological severity scores.

  • Performance in motor function tests (e.g., rotarod).

  • Cognitive performance in memory tasks (e.g., Morris water maze).

Experimental Methodologies

The following represents a generalized protocol for evaluating the efficacy of Ronopterin in a preclinical model of TBI, based on common practices in the field. Specific parameters would need to be optimized for any given study.

5.1 Animal Model and TBI Induction

• Model: Male C57BL/6 mice (or other appropriate rodent model).

• TBI Induction: Controlled Cortical Impact (CCI).

  • Anesthetize the animal (e.g., isoflurane).

  • Secure the head in a stereotaxic frame.

  • Perform a craniotomy over the desired cortical region (e.g., parietal cortex).

  • Induce injury using a pneumatic or electromagnetic impactor with defined parameters (e.g., 3 mm tip diameter, 2 mm impact depth, 4 m/s velocity).

  • Suture the incision and provide post-operative care, including analgesia.

5.2 Ronopterin Administration

• Formulation: Ronopterin dissolved in a sterile vehicle (e.g., saline).

• Dosage: To be determined by dose-response studies.

• Route of Administration: Intraperitoneal (IP) or intravenous (IV) injection.

• Timing: A critical parameter to be investigated, e.g., a single dose administered 30 minutes post-TBI, followed by daily doses for a defined period.

5.3 Key Experimental Assays

• Dihydroethidium (DHE) Staining for Superoxide Detection:

  • At a predetermined time point post-TBI, perfuse the animal with saline followed by 4% paraformaldehyde (PFA).

  • Harvest and post-fix the brain in PFA, followed by cryoprotection in sucrose.

  • Prepare frozen brain sections (e.g., 20 µm).

  • Incubate sections with DHE in a light-protected, humidified chamber.

  • Wash sections and mount with an anti-fade mounting medium.

  • Visualize and quantify fluorescence using a confocal microscope.

• Immunohistochemistry (IHC) for Neuronal Apoptosis (e.g., NeuN/TUNEL co-staining):

  • Prepare brain sections as described above.

  • Perform antigen retrieval if necessary.

  • Block non-specific binding sites.

  • Incubate with a primary antibody against a neuronal marker (e.g., anti-NeuN).

  • Wash and incubate with a fluorescently-labeled secondary antibody.

  • Perform TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay according to the manufacturer's instructions to label apoptotic cells.

  • Mount and visualize using fluorescence microscopy to quantify co-localized signals (apoptotic neurons).

• Behavioral Assessment (Morris Water Maze):

  • Begin testing at a specified time post-TBI (e.g., 14 days).

  • Acclimatize animals to the testing room and water tank.

  • Acquisition Phase: Conduct multiple trials per day for several consecutive days, recording the escape latency to find a hidden platform.

  • Probe Trial: On the final day, remove the platform and record the time spent in the target quadrant where the platform was previously located.

  • Analyze data for escape latency, swim speed, and time in the target quadrant.

Conclusion and Future Directions

Ronopterin presents a targeted and mechanistically plausible therapeutic strategy for TBI. By addressing the critical pathology of eNOS uncoupling, it has the potential to reduce oxidative stress, restore cerebrovascular function, and confer neuroprotection. However, the advancement of Ronopterin from a promising concept to a viable clinical candidate is contingent upon the generation of robust, quantitative preclinical data. Future research must focus on well-controlled studies to establish a clear dose-response relationship, define the optimal therapeutic window, and comprehensively characterize its effects on a range of histological and functional outcomes in clinically relevant TBI models. Such data will be indispensable for the design of future clinical trials and the ultimate translation of this targeted therapy to patients suffering from traumatic brain injury.

Ronopterin: A Technical Whitepaper on its Role as a Selective iNOS Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ronopterin (also known as VAS203), a 4-amino analogue of the essential cofactor tetrahydrobiopterin (BH4), has emerged as a promising therapeutic agent due to its selective inhibition of the inducible nitric oxide synthase (iNOS) isoform. Overproduction of nitric oxide (NO) by iNOS is a key pathological driver in a range of inflammatory conditions, including septic shock and traumatic brain injury. Ronopterin's unique mechanism of action, which leverages the de novo synthesis of iNOS during inflammatory processes, allows for targeted inhibition of this pathogenic enzyme while largely sparing the constitutive nitric oxide synthase isoforms (eNOS and nNOS) that are crucial for physiological functions. This technical guide provides an in-depth overview of the core scientific principles underlying Ronopterin's selectivity, summarizing available data, outlining key experimental methodologies, and visualizing the relevant biological pathways.

Introduction to Nitric Oxide Synthase Isoforms and Pathophysiology

Nitric oxide (NO) is a pleiotropic signaling molecule involved in a vast array of physiological and pathological processes. Its synthesis is catalyzed by a family of three distinct nitric oxide synthase (NOS) enzymes:

• Neuronal NOS (nNOS or NOS1): Primarily found in neuronal tissue, it plays a critical role in neurotransmission.

• Endothelial NOS (eNOS or NOS3): Predominantly expressed in the vascular endothelium, it is essential for maintaining vascular tone and endothelial health.

• Inducible NOS (iNOS or NOS2): Its expression is induced in various cell types, particularly immune cells like macrophages, in response to pro-inflammatory stimuli such as cytokines and bacterial endotoxins.

While nNOS and eNOS produce transient, low levels of NO for physiological signaling, iNOS is capable of producing sustained, high concentrations of NO that contribute to the host's defense against pathogens. However, the excessive and prolonged production of NO by iNOS can lead to cellular damage, tissue injury, and the exacerbation of inflammatory conditions. Consequently, the selective inhibition of iNOS has become a significant therapeutic goal.

Ronopterin: Mechanism of Selective iNOS Inhibition

Ronopterin's selectivity for iNOS is not based on differential binding affinity to the active sites of the pre-existing enzymes but rather on the dynamics of their synthesis and cofactor incorporation.

As a 4-amino analogue of tetrahydrobiopterin (BH4), Ronopterin acts as a cofactor antagonist. All three NOS isoforms require BH4 for their catalytic activity. The key to Ronopterin's selectivity lies in the timing of its interaction with the NOS enzymes.

In the case of the constitutively expressed eNOS and nNOS, Ronopterin must compete with the endogenous pool of BH4 for binding to the already-formed enzymes. In this competitive environment, Ronopterin only reduces the activity of eNOS and nNOS to a basal level, estimated to be between 20-40% of their fully activated state, thereby preserving their essential physiological functions.[1]

Conversely, iNOS is not typically present in cells and is synthesized de novo in response to inflammatory signals. During this synthesis and assembly process, Ronopterin can be directly incorporated into the high-affinity cofactor binding site of the nascent iNOS protein.[1] This non-competitive incorporation results in a more effective and profound inhibition of iNOS activity.

Ronopterin's differential mechanism of action on constitutive versus inducible NOS.

Data Presentation

Table 1: Inhibitory Activity of 4-amino-tetrahydrobiopterin (Ronopterin) in Vascular Models

Model System	Agonist	Measured Effect	IC50 Value	Reference
Pig Pulmonary Artery	Bradykinin	Inhibition of endothelium-dependent relaxation	65.6 ± 10 µM	[2]
Pig Pulmonary Artery	A23187 (Calcium Ionophore)	Inhibition of endothelium-dependent relaxation	60.3 ± 6 µM	[2]
Pig Coronary Artery	Bradykinin	Inhibition of NO-mediated relaxation	0.20 ± 0.012 mM	[2]
Pig Coronary Artery	A23187 (Calcium Ionophore)	Inhibition of NO-mediated relaxation	0.25 ± 0.022 mM	[2]

Table 2: Qualitative Summary of Ronopterin's Selectivity for NOS Isoforms

NOS Isoform	Effect of Ronopterin	Mechanism of Selectivity	Reference
iNOS	Potent Inhibition	Direct incorporation into the cofactor binding site during de novo synthesis.	[1]
eNOS	Partial Inhibition (reduction to basal activity)	Competition with endogenous tetrahydrobiopterin for binding to the pre-existing enzyme.	[1]
nNOS	Partial Inhibition (reduction to basal activity)	Competition with endogenous tetrahydrobiopterin for binding to the pre-existing enzyme.	[1]

Experimental Protocols

The determination of NOS inhibition and selectivity involves a variety of biochemical and cellular assays. The following sections describe the general methodologies employed in such studies.

Biochemical Assays for NOS Activity

a) L-Citrulline Conversion Assay:

This is a classic and direct method to measure NOS activity. It relies on the stoichiometric conversion of L-arginine to L-citrulline during NO synthesis.

• Principle: The assay measures the formation of radiolabeled L-citrulline from a radiolabeled L-arginine substrate.

• General Protocol:

  • A reaction mixture is prepared containing the NOS enzyme source (purified recombinant enzyme or cell/tissue lysate), a buffer system (e.g., HEPES), and necessary cofactors (NADPH, FAD, FMN, calmodulin, and Ca²⁺ for constitutive isoforms).

  • Radiolabeled L-arginine (e.g., [³H]L-arginine) is added to initiate the reaction.

  • The reaction is incubated at a controlled temperature (e.g., 37°C) for a defined period.

  • The reaction is terminated, often by the addition of a stop buffer containing a cation-exchange resin (e.g., Dowex AG 50W-X8).

  • The resin binds the unreacted [³H]L-arginine, while the [³H]L-citrulline, being neutral, remains in the supernatant.

  • The radioactivity of the supernatant is quantified using liquid scintillation counting, which is proportional to the NOS activity.

• Inhibitor Testing: To determine the IC50 value of an inhibitor like Ronopterin, the assay is performed with varying concentrations of the inhibitor, and the resulting enzyme activity is measured.

b) Griess Assay for Nitrite/Nitrate Quantification:

This colorimetric assay provides an indirect measure of NO production by quantifying its stable breakdown products, nitrite (NO₂⁻) and nitrate (NO₃⁻).

• Principle: The Griess reagent reacts with nitrite to form a colored azo compound that can be measured spectrophotometrically. Nitrate is first reduced to nitrite, typically using nitrate reductase, before the addition of the Griess reagent.

• General Protocol:

  • Samples (e.g., cell culture supernatant, plasma) are collected after the experimental period.

  • For total NO production, nitrate in the samples is converted to nitrite by incubation with nitrate reductase and its cofactors.

  • The Griess reagent (typically a solution of sulfanilamide and N-(1-naphthyl)ethylenediamine) is added to the samples.

  • After a short incubation period, the absorbance is measured at a specific wavelength (e.g., 540 nm).

  • The nitrite concentration is determined by comparison to a standard curve of known nitrite concentrations.

• Inhibitor Testing: Cells or tissues are treated with the inhibitor at various concentrations, and the amount of nitrite/nitrate released into the medium or present in tissue homogenates is quantified.

A generalized workflow for determining the inhibitory potential of compounds on NOS activity.

Cellular Assays for iNOS Inhibition

Cell-based assays are crucial for evaluating the efficacy and selectivity of inhibitors in a more physiologically relevant context, taking into account factors like cell permeability and off-target effects.

• Principle: iNOS expression is induced in a suitable cell line (e.g., murine macrophage cell line RAW 264.7) using inflammatory stimuli. The inhibitory effect of a compound on NO production is then measured.

• General Protocol:

  • Cells are cultured to an appropriate confluency in multi-well plates.

  • The cells are then stimulated with an inducing agent, such as lipopolysaccharide (LPS) and interferon-gamma (IFN-γ), to induce the expression of iNOS.

  • Simultaneously, the cells are treated with various concentrations of the inhibitor (e.g., Ronopterin).

  • After a prolonged incubation period (e.g., 18-24 hours) to allow for iNOS expression and NO production, the cell culture supernatant is collected.

  • The concentration of nitrite in the supernatant is determined using the Griess assay as described above.

  • Cell viability assays (e.g., MTT or LDH assay) are often performed in parallel to ensure that the observed reduction in NO production is not due to cytotoxicity of the inhibitor.

Signaling Pathways

The induction of iNOS and its subsequent inhibition by Ronopterin can be visualized within a broader signaling context.

Signaling pathway of iNOS induction and the point of intervention by Ronopterin.

Conclusion

Ronopterin represents a promising class of selective iNOS inhibitors with a unique mechanism of action that confers its selectivity. By acting as a cofactor antagonist that is preferentially incorporated into the de novo synthesized iNOS, Ronopterin effectively mitigates the pathological overproduction of nitric oxide in inflammatory settings while preserving the physiological functions of the constitutive NOS isoforms. While further studies are needed to fully quantify its inhibitory potency against all three human NOS isoforms, the available data strongly support its iNOS-selective profile. The experimental methodologies outlined in this guide provide a framework for the continued investigation and characterization of Ronopterin and other novel selective iNOS inhibitors, which hold significant potential for the treatment of a wide range of inflammatory and neurodegenerative diseases.

References

• 1. Effects of the nitric oxide synthase inhibitor ronopterin (VAS203) on renal function in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of endotoxin-induced vascular hyporeactivity by 4-amino-tetrahydrobiopterin - PMC [pmc.ncbi.nlm.nih.gov]

Ronopterin: A Novel Neuroprotective Agent Targeting Glutamate Excitotoxicity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Glutamate excitotoxicity is a primary pathological mechanism underlying neuronal damage in a variety of acute and chronic neurological disorders. This process, initiated by excessive activation of glutamate receptors, leads to a cascade of detrimental events including massive calcium influx, mitochondrial dysfunction, and the generation of reactive nitrogen and oxygen species. A key player in this cascade is the inducible nitric oxide synthase (iNOS), which produces large, sustained, and toxic levels of nitric oxide (NO). Ronopterin (also known as VAS203), a selective inhibitor of iNOS, has emerged as a promising neuroprotective agent. By competing with the essential cofactor tetrahydrobiopterin (BH4) at the iNOS binding site, Ronopterin effectively attenuates the overproduction of NO, thereby mitigating downstream neurotoxic effects. Clinical investigations in traumatic brain injury (TBI) have demonstrated Ronopterin's ability to significantly reduce extracellular glutamate levels in the brain, a key indicator of its neuroprotective action. This technical guide provides a comprehensive overview of Ronopterin's mechanism of action, its effects on the glutamate excitotoxicity pathway, and a summary of relevant clinical findings. Detailed experimental protocols and signaling pathway diagrams are included to facilitate further research and development in this critical area of neuroscience.

Introduction to Glutamate Excitotoxicity

Under physiological conditions, glutamate is the principal excitatory neurotransmitter in the mammalian central nervous system, essential for synaptic plasticity, learning, and memory. However, pathological conditions such as stroke, traumatic brain injury, and neurodegenerative diseases can lead to an excessive accumulation of extracellular glutamate.[1] This surplus of glutamate persistently activates its receptors, primarily the N-methyl-D-aspartate (NMDA) and α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors, triggering a massive influx of calcium ions (Ca2+) into the neurons.[1][2]

This intracellular calcium overload initiates a self-propagating cascade of neurotoxic events:

• Enzymatic Activation: Elevated calcium levels activate a range of degradative enzymes, including proteases (e.g., calpains), phospholipases, and endonucleases, which damage cellular structures.[1]

• Mitochondrial Dysfunction: Mitochondria sequester excess calcium, leading to the opening of the mitochondrial permeability transition pore (mPTP), dissipation of the mitochondrial membrane potential, and a decline in ATP production. This energy failure further compromises neuronal function and survival.

• Oxidative and Nitrosative Stress: Calcium overload stimulates the production of reactive oxygen species (ROS) and reactive nitrogen species (RNS), most notably nitric oxide (NO) through the activation of nitric oxide synthase (NOS).

The Role of Nitric Oxide and iNOS in Excitotoxicity

Nitric oxide is a critical signaling molecule in the nervous system, but its effects are highly concentration-dependent. While constitutively expressed neuronal NOS (nNOS) and endothelial NOS (eNOS) produce low levels of NO for physiological signaling, the inducible NOS (iNOS) isoform is upregulated in response to inflammatory and excitotoxic insults.[3] iNOS produces large and sustained amounts of NO, which contributes significantly to neuronal damage through several mechanisms:

• Peroxynitrite Formation: NO readily reacts with superoxide radicals to form peroxynitrite (ONOO-), a potent and highly reactive oxidant that can damage DNA, proteins, and lipids.

• Mitochondrial Inhibition: High concentrations of NO can inhibit the mitochondrial respiratory chain, further exacerbating energy failure.

• Promotion of Apoptosis: NO can trigger apoptotic pathways through the activation of caspases and modulation of Bcl-2 family proteins.[4][5]

Ronopterin: A Selective iNOS Inhibitor

Ronopterin is a structural analog of tetrahydrobiopterin (BH4), an essential cofactor for all NOS isoforms.[6] Ronopterin acts as a selective inhibitor of iNOS by competing with BH4 for its binding site on the enzyme. This competitive inhibition is particularly effective against the de novo synthesized iNOS during neuroinflammation, while having a lesser effect on the constitutive eNOS and nNOS, which are important for normal physiological functions. By specifically targeting the pathological overproduction of NO from iNOS, Ronopterin aims to reduce nitrosative stress and its detrimental consequences in the context of glutamate excitotoxicity.

Quantitative Data on the Effects of Ronopterin

While specific preclinical data from in vitro dose-response studies on Ronopterin's direct effect on neuronal viability, nitric oxide, and cGMP levels in glutamate excitotoxicity models are not extensively published in peer-reviewed literature, clinical trial data from the NOSTRA (NO Synthase Inhibition in TRAumatic Brain Injury) program provide significant quantitative insights into its neuroprotective effects.

Table 1: Clinical Efficacy of Ronopterin in Traumatic Brain Injury (Post-Hoc Analysis of NOSTRA II & III Trials)

Parameter	Ronopterin Treatment	Placebo	p-value	Citation
Good Recovery (GOS 5) at 6 months (infusion within 12h of TBI)	39%	18%	p=0.03	[7][8]
Good Recovery (GOS 7 & 8) at 6 months (infusion within 12h of TBI)	37%	23%	N/A	[9]
Median eGOS at 6 months (infusion within 12h of TBI)	6	5	N/A	[9]
Reduction in Brain Microdialysate Glutamate Levels	Statistically Significant Reduction	No Reduction	Statistically Significant	[6][7]

GOS: Glasgow Outcome Scale; eGOS: extended Glasgow Outcome Scale. Data represents a post-hoc analysis of patients who received treatment within 12 hours of injury.

Table 2: Expected Preclinical Effects of Ronopterin in an In Vitro Glutamate Excitotoxicity Model

Assay	Expected Outcome with Ronopterin Treatment
Cell Viability (e.g., MTT or CellTiter-Glo Assay)	Dose-dependent increase in neuronal viability.
Cytotoxicity (e.g., LDH Release Assay)	Dose-dependent decrease in LDH release.
Nitric Oxide (NO) Production (e.g., Griess Assay)	Dose-dependent reduction in NO levels.
Cyclic Guanosine Monophosphate (cGMP) Levels (e.g., ELISA)	Modulation of cGMP levels, likely a decrease from pathologically elevated levels.

Signaling Pathways

The following diagrams illustrate the key signaling pathways involved in glutamate excitotoxicity and the mechanism of action of Ronopterin.

Caption: Glutamate Excitotoxicity Signaling Cascade.

Caption: Mechanism of Action of Ronopterin.

Experimental Protocols

The following are representative protocols for key experiments used to evaluate the neuroprotective effects of compounds like Ronopterin in an in vitro model of glutamate excitotoxicity.

Primary Cortical Neuron Culture

• Tissue Dissociation: Cerebral cortices are dissected from embryonic day 16-18 rat or mouse pups. The tissue is mechanically and enzymatically dissociated (e.g., using trypsin or papain) to obtain a single-cell suspension.

• Plating: Neurons are plated onto poly-D-lysine or poly-L-ornithine coated culture plates or coverslips at a desired density (e.g., 1.5 x 10^4 cells/well in a 96-well plate) in a suitable culture medium (e.g., Neurobasal medium supplemented with B27, GlutaMAX, and antibiotics).[10]

• Maturation: Cultures are maintained at 37°C in a humidified incubator with 5% CO2 for 7-14 days to allow for neuronal maturation and the development of synaptic connections.

Induction of Glutamate Excitotoxicity

• Pre-treatment: On the day of the experiment, the culture medium is replaced with a balanced salt solution (e.g., Mg2+-free Locke's buffer). Cells are pre-incubated with various concentrations of Ronopterin or vehicle control for a specified period (e.g., 30 minutes to 1 hour).[11]

• Glutamate Exposure: A neurotoxic concentration of glutamate (e.g., 100-500 µM) and a co-agonist like glycine (e.g., 10 µM) are added to the culture wells.[6][11] The duration of glutamate exposure can vary from a brief period (e.g., 15-60 minutes) followed by a washout, to a continuous exposure for up to 24 hours.[6][11]

• Post-incubation: After glutamate exposure, the cells are washed and returned to their original culture medium (or the medium containing the test compound) and incubated for a further 24 hours to allow for the development of neuronal injury.

Assessment of Cell Viability and Cytotoxicity

This colorimetric assay measures the activity of LDH, a cytosolic enzyme released into the culture medium upon cell membrane damage.

• Sample Collection: At the end of the 24-hour post-incubation period, a sample of the culture supernatant is collected from each well.

• Reaction: The supernatant is mixed with an assay reagent containing lactate, NAD+, and a tetrazolium salt. Released LDH catalyzes the conversion of lactate to pyruvate, reducing NAD+ to NADH. NADH then reduces the tetrazolium salt to a colored formazan product.[7]

• Measurement: The absorbance of the formazan product is measured using a microplate reader at a specific wavelength (e.g., 490 nm). Cytotoxicity is expressed as a percentage of the LDH release in control wells treated with a lysis buffer (maximum LDH release).

These assays measure the metabolic activity of viable cells.

• Reagent Addition: The respective assay reagent (MTT or CellTiter-Glo®) is added directly to the culture wells.

• Incubation: The plate is incubated for a specified period to allow for the conversion of the substrate by viable cells.

• Measurement: For the MTT assay, a solubilizing agent is added, and the absorbance is read. For the CellTiter-Glo® assay, the luminescent signal is measured. The signal intensity is directly proportional to the number of viable cells.

Measurement of Nitric Oxide (NO) Production

The Griess assay is a common method for the indirect measurement of NO by quantifying its stable breakdown products, nitrite and nitrate.

• Sample Collection: Culture supernatants are collected at a specific time point after glutamate exposure.

• Nitrate Reduction (Optional but recommended): If measuring total NO production, nitrate in the sample is first converted to nitrite using nitrate reductase.

• Griess Reaction: The Griess reagent (containing sulfanilamide and N-(1-naphthyl)ethylenediamine) is added to the samples. Nitrite reacts with the Griess reagent to form a colored azo compound.

• Measurement: The absorbance of the colored product is measured at approximately 540 nm. The nitrite concentration is determined by comparison to a standard curve.

Measurement of Cyclic Guanosine Monophosphate (cGMP)

Enzyme-linked immunosorbent assays (ELISAs) are commonly used to quantify intracellular cGMP levels.

• Cell Lysis: At the desired time point, the culture medium is removed, and the cells are lysed using a specific lysis buffer to release intracellular components.

• ELISA Procedure: The cell lysates are added to a microplate pre-coated with a cGMP-specific antibody. A known amount of enzyme-linked cGMP is also added, which competes with the cGMP in the sample for antibody binding.[1]

• Detection: After a washing step, a substrate for the enzyme is added, and the resulting colorimetric or chemiluminescent signal is measured. The signal intensity is inversely proportional to the amount of cGMP in the sample.[1]

Conclusion

Ronopterin represents a targeted therapeutic approach for mitigating neuronal damage in conditions associated with glutamate excitotoxicity. Its selective inhibition of iNOS addresses a critical downstream component of the excitotoxic cascade, the pathological overproduction of nitric oxide. Clinical data from TBI studies provide compelling evidence for its neuroprotective effects, as demonstrated by the significant reduction in brain glutamate levels. While further preclinical studies are warranted to fully elucidate its dose-dependent effects on neuronal viability and key second messengers in vitro, Ronopterin holds considerable promise as a novel agent for the treatment of a range of devastating neurological disorders. The experimental protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers and drug development professionals dedicated to advancing our understanding and treatment of excitotoxicity-mediated neuronal injury.

References

• 1. Cyclic GMP Assay Kit | Cell Signaling Technology [cellsignal.com]
• 2. In Vitro and In Vivo Neuroprotective Effects of Stellettin B Through Anti-Apoptosis and the Nrf2/HO-1 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The expanding roles of neuronal nitric oxide synthase (NOS1) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. ovid.com [ovid.com]
• 6. Astrocytes enhance the tolerance of rat cortical neurons to glutamate excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative determination of glutamate mediated cortical neuronal injury in cell culture by lactate dehydrogenase efflux assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. NMDA and Glutamate Evoke Excitotoxicity at Distinct Cellular Locations in Rat Cortical Neurons In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro screening of neuroprotective activity of Indian medicinal plant Withania somnifera - PMC [pmc.ncbi.nlm.nih.gov]
• 11. spandidos-publications.com [spandidos-publications.com]

Preclinical Evidence for Ronopterin in Neuroprotection: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ronopterin (also known as VAS203) is a selective inhibitor of inducible nitric oxide synthase (iNOS), an enzyme implicated in the secondary injury cascade following neuroinflammatory events such as traumatic brain injury (TBI). Preclinical evidence suggests that by targeting iNOS, Ronopterin may offer a neuroprotective effect by mitigating the downstream consequences of excessive nitric oxide production, including excitotoxicity, oxidative stress, and cerebral edema. This technical guide provides an in-depth overview of the core preclinical findings, detailing the experimental methodologies, quantitative outcomes, and the underlying signaling pathways associated with Ronopterin's neuroprotective potential.

Mechanism of Action and Signaling Pathways

Ronopterin exerts its neuroprotective effects primarily through the selective inhibition of iNOS. In the aftermath of a traumatic brain injury, a cascade of inflammatory processes leads to the upregulation of iNOS in various cell types within the brain, including microglia and astrocytes. This results in a sustained and excessive production of nitric oxide (NO), a highly reactive free radical.[1]

High concentrations of NO contribute to secondary brain injury through several mechanisms:

• Excitotoxicity: NO can react with superoxide radicals to form peroxynitrite, a potent oxidizing and nitrating agent. Peroxynitrite damages lipids, proteins, and DNA, leading to neuronal cell death.[1]

• Inflammatory Response: Excessive NO production can exacerbate the inflammatory response, contributing to a cycle of further iNOS induction and tissue damage.[1]

• Cerebral Edema: NO-mediated vasodilation can contribute to the breakdown of the blood-brain barrier and the formation of cerebral edema, leading to increased intracranial pressure.[2]

Ronopterin, by selectively inhibiting iNOS, aims to interrupt this pathological cascade, thereby reducing the secondary damage and preserving neurological function.[1]

The signaling pathway downstream of iNOS inhibition by Ronopterin involves a reduction in the production of nitric oxide and its subsequent detrimental effects. This is interconnected with other pathways involved in oxidative stress, such as the NADPH oxidase (NOX) system. The interplay between iNOS and NOX2 contributes to the overall oxidative and nitrosative stress environment following TBI.

Ronopterin's neuroprotective signaling pathway.

Preclinical Efficacy in Traumatic Brain Injury Models

A key preclinical study by Terpolilli et al. (2009) investigated the efficacy of Ronopterin (VAS203) in a controlled cortical impact (CCI) model of TBI in mice. This study provided significant quantitative data supporting its neuroprotective effects.[3]

Data Presentation

The following tables summarize the key quantitative findings from this study.

Table 1: Effect of Ronopterin on Intracranial Pressure (ICP) Following TBI in Mice [3]

Treatment Group	Mean ICP (mmHg) 4 hours post-TBI
Vehicle	15.2 ± 1.5
Ronopterin (2.2 mg/kg/min)	8.5 ± 1.1
p < 0.05 compared to vehicle

Table 2: Effect of Ronopterin on Brain Edema Formation 24 hours Post-TBI in Mice [3]

Treatment Group	Brain Water Content (%) in Injured Hemisphere
Vehicle	81.5 ± 0.4
Ronopterin (2.2 mg/kg/min)	80.1 ± 0.3
p < 0.01 compared to vehicle

Table 3: Effect of Ronopterin on Neurological Function (Rotarod Test) Post-TBI in Mice [3]

Treatment Group	Time on Rotarod (seconds) at Day 7 post-TBI
Vehicle	65 ± 10
Ronopterin (2.2 mg/kg/min)	115 ± 15
p < 0.05 compared to vehicle

Experimental Protocols

A detailed methodology for the key preclinical study is provided below.

Experimental Workflow for Ronopterin Preclinical TBI Study

References

• 1. Making a difference for traumatic brain injury patients | pharmaphorum [pharmaphorum.com]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. The novel nitric oxide synthase inhibitor 4-amino-tetrahydro-L-biopterine prevents brain edema formation and intracranial hypertension following traumatic brain injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating Ronopterin for Glioblastoma and Diabetic Retinopathy: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide explores the scientific rationale for investigating Ronopterin (VAS203), a potent nitric oxide synthase (NOS) inhibitor and analogue of tetrahydrobiopterin (BH4), as a potential therapeutic agent for glioblastoma and diabetic retinopathy. While direct preclinical and clinical data for Ronopterin in these specific indications are limited in publicly available literature, this document synthesizes the foundational science, potential mechanisms of action, and relevant experimental methodologies to guide future research.

Executive Summary

Glioblastoma and diabetic retinopathy are debilitating diseases with significant unmet medical needs. A growing body of evidence implicates dysregulated nitric oxide (NO) signaling and the tetrahydrobiopterin (BH4) synthesis pathway in the pathophysiology of both conditions. Ronopterin, a BH4 analogue that inhibits NOS activity, presents a compelling therapeutic hypothesis. In glioblastoma, the BH4-producing enzyme GTP cyclohydrolase I (GCH1) is upregulated and associated with tumor growth and maintenance of tumor-initiating cells.[1][2] By modulating the BH4/NOS axis, Ronopterin may offer a novel strategy to disrupt tumor metabolism and survival. In diabetic retinopathy, NO contributes to vascular dysfunction and neurodegeneration.[3][4] Ronopterin's ability to attenuate excessive NO production could address key pathological features of this sight-threatening condition. This guide provides a comprehensive overview of the underlying biology, potential signaling pathways, and a framework for the preclinical evaluation of Ronopterin in these contexts.

The Tetrahydrobiopterin (BH4) Synthesis and Nitric Oxide Synthase (NOS) Axis

Tetrahydrobiopterin (BH4) is an essential cofactor for several key enzymes, including the aromatic amino acid hydroxylases and all three isoforms of nitric oxide synthase (eNOS, nNOS, and iNOS).[5][6][7] The de novo synthesis of BH4 begins with guanosine triphosphate (GTP) and is catalyzed by a series of enzymes, with GTP cyclohydrolase I (GCH1) being the rate-limiting step.[5][8][9]

Signaling Pathway: De Novo BH4 Biosynthesis

The synthesis of BH4 is a critical cellular process. The pathway begins with GTP and proceeds through several enzymatic steps to produce the active cofactor.

Caption: De Novo Biosynthesis of Tetrahydrobiopterin (BH4).

Ronopterin, as a BH4 analogue, is designed to interfere with processes that are dependent on this cofactor, most notably the activity of nitric oxide synthases.[10][11][12]

Ronopterin for Glioblastoma

Glioblastoma (GBM) is the most aggressive primary brain tumor in adults, characterized by rapid proliferation, diffuse invasion, and profound resistance to therapy.[13][14][15] Recent research has highlighted the importance of metabolic adaptations in GBM, including the role of the BH4 synthesis pathway.

Rationale for Targeting the GCH1/BH4/NOS Pathway in Glioblastoma

Studies have shown that GCH1, the rate-limiting enzyme in BH4 synthesis, is upregulated in glioblastoma.[1][2] Higher GCH1 levels are correlated with increased glioma grade, tumor recurrence, and poorer patient survival.[1][2] GCH1 expression is particularly elevated in brain tumor initiating cells (BTICs), a subpopulation of cells responsible for tumor propagation and therapeutic resistance.[1] The pro-tumorigenic effects of GCH1 are attributed, in part, to the suppression of reactive oxygen species (ROS) and the maintenance of a redox balance that favors tumor growth.[16][2][17]

By inhibiting NOS, which is dependent on the BH4 cofactor, Ronopterin could potentially disrupt the downstream signaling pathways that contribute to glioblastoma progression.

Proposed Mechanism of Action in Glioblastoma

Ronopterin's potential anti-glioblastoma activity is hypothesized to stem from its ability to inhibit nitric oxide synthase, thereby altering the tumor microenvironment and cellular signaling.

Caption: Proposed Mechanism of Ronopterin in Glioblastoma.

Preclinical Evaluation Strategy for Ronopterin in Glioblastoma

A comprehensive preclinical assessment is required to validate the therapeutic potential of Ronopterin in glioblastoma. The following experimental workflow is proposed:

Caption: Preclinical Workflow for Ronopterin in Glioblastoma.

Experimental Protocols

3.4.1. Cell Culture:

• GBM Cell Lines: Human glioblastoma cell lines such as U87MG and U251 can be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.[18]

• Brain Tumor Initiating Cells (BTICs): Patient-derived xenograft tissues can be dissociated to establish BTIC cultures in serum-free neural stem cell medium supplemented with epidermal growth factor (EGF) and fibroblast growth factor (FGF).[1]

3.4.2. In Vitro Assays:

• Proliferation Assay: Cells are seeded in 96-well plates and treated with varying concentrations of Ronopterin. Cell viability can be assessed using the MTT assay after a defined incubation period.

• Apoptosis Assay: Apoptosis can be quantified by flow cytometry after staining with Annexin V and propidium iodide.

• Invasion Assay: The invasive potential of GBM cells can be determined using Matrigel-coated Transwell inserts.

3.4.3. In Vivo Models:

• Orthotopic Xenograft Model: Luciferase-expressing GBM cells are stereotactically implanted into the brains of immunodeficient mice (e.g., nude or NOD/SCID).[18][19][20][21][22] Tumor growth is monitored by bioluminescence imaging. Ronopterin or vehicle is administered systemically, and survival is monitored.

3.4.4. Mechanistic Studies:

• Western Blot Analysis: Protein lysates from treated cells or tumors are subjected to SDS-PAGE and immunoblotted with antibodies against key signaling proteins (e.g., p-AKT, p-ERK) to assess pathway modulation.

• Reactive Oxygen Species (ROS) Measurement: Intracellular ROS levels can be measured using fluorescent probes like DCFDA.

Ronopterin for Diabetic Retinopathy

Diabetic retinopathy (DR) is a leading cause of blindness in working-age adults and is characterized by progressive damage to the blood vessels of the retina.[23][24] Neurodegeneration is also recognized as an early and critical component of the disease.[3][4] The pathophysiology of DR is complex, involving multiple interconnected pathways, including those influenced by nitric oxide.

Rationale for Targeting NOS in Diabetic Retinopathy

In the diabetic retina, there is an overproduction of nitric oxide, primarily through the induction of iNOS. This excess NO contributes to increased vascular permeability, inflammation, and apoptosis of retinal cells, including pericytes and neurons.[23] The polyol pathway, which is activated in hyperglycemia, also plays a role in the pathogenesis of DR.[23][25] Aldose reductase, the first enzyme in this pathway, is found in various retinal cells.[25]

By inhibiting NOS, Ronopterin could potentially mitigate the detrimental effects of excessive NO in the diabetic retina, thereby preserving vascular integrity and protecting against neurodegeneration.

Proposed Mechanism of Action in Diabetic Retinopathy

The therapeutic potential of Ronopterin in diabetic retinopathy is predicated on its ability to reduce the pathological overproduction of nitric oxide, which is a key mediator of retinal damage in diabetes.

Caption: Proposed Mechanism of Ronopterin in Diabetic Retinopathy.

Preclinical Evaluation Strategy for Ronopterin in Diabetic Retinopathy

Evaluating the efficacy of Ronopterin in diabetic retinopathy will require a combination of in vitro and in vivo models that recapitulate key features of the human disease.

Caption: Preclinical Workflow for Ronopterin in Diabetic Retinopathy.

Experimental Protocols

4.4.1. In Vitro Models:

• Cell Culture under High Glucose: Primary retinal endothelial cells, pericytes, or Müller cells can be cultured in normal or high glucose media to mimic diabetic conditions.

• Endothelial Permeability Assay: Retinal endothelial cells are grown to confluence on a porous membrane insert, and the passage of a tracer molecule (e.g., FITC-dextran) across the monolayer is measured after treatment with Ronopterin.

4.4.2. In Vivo Models:

• Streptozotocin (STZ)-Induced Diabetes: Diabetes can be induced in rodents by intraperitoneal injection of STZ.[26] Blood glucose levels are monitored to confirm the diabetic state.

• Retinal Vascular Leakage: The breakdown of the blood-retinal barrier can be quantified by measuring the extravasation of Evans blue dye into the retina.

• Acellular Capillary Quantification: Retinal trypsin digests are prepared to visualize the retinal vasculature, and the number of acellular capillaries is counted as a measure of vascular damage.

• Electroretinography (ERG): ERG can be used to assess retinal function and neurodegeneration.

Quantitative Data Summary

Currently, there is a lack of publicly available quantitative data specifically for Ronopterin in glioblastoma and diabetic retinopathy models. The tables below are provided as templates for organizing future experimental data.

Table 1: In Vitro Efficacy of Ronopterin in Glioblastoma Cell Lines

Cell Line	IC50 (µM) - Proliferation	% Apoptosis at [X] µM	% Invasion Inhibition at [X] µM
U87MG	Data to be determined	Data to be determined	Data to be determined
U251	Data to be determined	Data to be determined	Data to be determined
BTIC-XX	Data to be determined	Data to be determined	Data to be determined

Table 2: In Vivo Efficacy of Ronopterin in a Glioblastoma Orthotopic Model

Treatment Group	Median Survival (Days)	% Increase in Lifespan	Tumor Volume Reduction (%)
Vehicle	Data to be determined	N/A	N/A
Ronopterin (X mg/kg)	Data to be determined	Data to be determined	Data to be determined

Table 3: Effect of Ronopterin on Diabetic Retinopathy Parameters

Parameter	Diabetic Control	Ronopterin-Treated
Retinal Vascular Leakage (µg/g retina)	Data to be determined	Data to be determined
Acellular Capillaries (per mm²)	Data to be determined	Data to be determined
ERG a-wave amplitude (µV)	Data to be determined	Data to be determined
ERG b-wave amplitude (µV)	Data to be determined	Data to be determined

Conclusion and Future Directions

Ronopterin's mechanism of action as a nitric oxide synthase inhibitor positions it as a promising candidate for investigation in both glioblastoma and diabetic retinopathy. The upregulation of the BH4 synthesis pathway in glioblastoma and the pathological role of excess nitric oxide in diabetic retinopathy provide a strong scientific rationale for its evaluation. The experimental frameworks outlined in this guide offer a systematic approach to elucidating the therapeutic potential of Ronopterin. Future research should focus on generating robust preclinical data to support the translation of this novel therapeutic strategy into clinical development for these challenging diseases. While Ronopterin is currently under development for traumatic brain injury, glioblastoma, and diabetic retinopathy, further published studies are needed to fully understand its efficacy and safety in these specific indications.[27]

References

• 1. researchgate.net [researchgate.net]
• 2. Reactive species balance via GTP cyclohydrolase I regulates glioblastoma growth and tumor initiating cell maintenance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Therapeutic targeting of diabetic retinal neuropathy as a strategy in preventing diabetic retinopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neuroprotection as a Therapeutic Target for Diabetic Retinopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tetrahydrobiopterin biosynthesis, regeneration and functions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tetrahydrobiopterin - Wikipedia [en.wikipedia.org]
• 7. portlandpress.com [portlandpress.com]
• 8. Tetrahydrobioterin (BH4) Pathway: From Metabolism to Neuropsychiatry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Effects of the nitric oxide synthase inhibitor ronopterin (VAS203) on renal function in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Nitric oxide synthase - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Daphnoretin inhibits glioblastoma cell proliferation and metastasis via PI3K/AKT signaling pathway inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Signaling pathways and therapeutic approaches in glioblastoma multiforme (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Reactive species balance via GTP cyclohydrolase I regulates glioblastoma growth and tumor initiating cell maintenance - PMC [pmc.ncbi.nlm.nih.gov]
• 17. "Role of GTP Cyclohydrolase I in Glioblastoma" by Kaysaw C. Tuy [digitalcommons.library.uab.edu]
• 18. Frontiers | Evolution of Experimental Models in the Study of Glioblastoma: Toward Finding Efficient Treatments [frontiersin.org]
• 19. Mouse Models of Glioblastoma - Glioblastoma - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. inotiv.com [inotiv.com]
• 21. Mouse models of glioblastoma for the evaluation of novel therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Mouse Models of Experimental Glioblastoma - Gliomas - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. Diabetic Retinopathy: An Overview on Mechanisms, Pathophysiology and Pharmacotherapy [mdpi.com]
• 24. Frontiers | Cell and molecular targeted therapies for diabetic retinopathy [frontiersin.org]
• 25. Aldose Reductase as a Key Target in the Prevention and Treatment of Diabetic Retinopathy: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Diabetic Retinopathy - PharmaLegacy | Preclinical Pharmacology CRO [pharmalegacy.com]
• 27. Ronopterin by VeriNOS operations for Traumatic Brain Injury: Likelihood of Approval [pharmaceutical-technology.com]

Ronopterin: A Technical Deep Dive into a Novel Tetrahydrobiopterin Analogue for Neuroprotection

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ronopterin (VAS203), a synthetic analogue of tetrahydrobiopterin (BH4), is a promising therapeutic agent primarily investigated for its neuroprotective effects in the context of traumatic brain injury (TBI). Unlike the endogenous cofactor BH4, which is essential for the function of all nitric oxide synthase (NOS) isoforms, Ronopterin acts as a selective inhibitor of inducible nitric oxide synthase (iNOS). This selectivity is critical, as excessive nitric oxide (NO) production by iNOS following a TBI is a key contributor to secondary brain injury, including excitotoxicity and neuroinflammation. This technical guide provides a comprehensive overview of Ronopterin, including its mechanism of action, quantitative data from clinical trials, detailed experimental protocols, and relevant signaling pathways.

Introduction: The Role of Tetrahydrobiopterin and the Rationale for Ronopterin

Tetrahydrobiopterin (BH4) is a vital enzymatic cofactor for several critical metabolic pathways. It is indispensable for the aromatic amino acid hydroxylases involved in the synthesis of neurotransmitters such as dopamine and serotonin.[1] Furthermore, BH4 is a critical determinant of nitric oxide synthase (NOS) function. There are three main NOS isoforms: neuronal NOS (nNOS), endothelial NOS (eNOS), and inducible NOS (iNOS). While nNOS and eNOS are constitutively expressed and play crucial roles in neurotransmission and vascular homeostasis, respectively, iNOS is typically expressed at low levels. However, following inflammatory stimuli or tissue injury, such as in TBI, the expression of iNOS is significantly upregulated, leading to a massive and sustained production of nitric oxide (NO).

This overproduction of NO by iNOS contributes significantly to the pathophysiology of secondary brain injury through mechanisms including increased glutamate release, excitotoxicity, oxidative stress, and blood-brain barrier disruption. Ronopterin was developed to selectively inhibit the detrimental effects of iNOS-derived NO while preserving the physiological functions of nNOS and eNOS.

Mechanism of Action

Ronopterin functions as a competitive inhibitor at the BH4 binding site of iNOS.[2] By displacing the endogenous BH4, Ronopterin effectively uncouples the enzyme, preventing the synthesis of NO. A key advantage of Ronopterin is its selectivity for iNOS over the constitutive isoforms, nNOS and eNOS.[3] This selectivity is attributed to subtle structural differences in the BH4 binding pocket among the NOS isoforms. By selectively targeting iNOS, Ronopterin aims to mitigate the pathological consequences of excessive NO production in the injured brain without interfering with the essential physiological roles of nNOS and eNOS.

Quantitative Data

The following tables summarize the key quantitative data available for Ronopterin from clinical and preclinical studies.

Table 1: Pharmacodynamic Properties of Ronopterin

Parameter	Value	Species/Model	Citation
Effect on Renal Hemodynamics (Healthy Volunteers)
Change in Renal Plasma Flow (RPF)	↓ 122.3 mL/min (95% CI: 70.3 to 174.2)	Human	[4]
Change in Glomerular Filtration Rate (GFR)	Significant decrease (p < 0.001)	Human	[4]
iNOS Inhibition
IC50 for iNOS	Data not publicly available	In vitro

Table 2: Efficacy of Ronopterin in Traumatic Brain Injury (NOSTRA Trials)

Outcome Measure	NOSTRA Phase II Trial	NOSTRA Phase III Trial (Post-hoc analysis, infusion <12h)	Citation
Extended Glasgow Outcome Scale (eGOS)
Median eGOS at 6 months	6 (Ronopterin) vs. 4.5 (Placebo)	6 (Ronopterin) vs. 5 (Placebo)	[3][5]
Median eGOS at 12 months	Significantly higher in Ronopterin group (p<0.01)	Not reported	[6]
Odds Ratio for eGOS Improvement (3 to 6 months)	Not reported	2.98 (p=0.039)	[5]
Therapy Intensity Level (TIL)
TIL on Day 6	Significantly decreased (p<0.04)	Not reported	[6]
Biochemical Markers
Brain Extracellular Glutamate	Reduced	Reduced	[7][8]

Experimental Protocols

This section provides an overview of the methodologies employed in key studies investigating Ronopterin.

NOSTRA Phase II and III Clinical Trials

Objective: To assess the efficacy and safety of Ronopterin in patients with moderate to severe traumatic brain injury.

Study Design: Multicenter, prospective, randomized, double-blind, placebo-controlled trials.

Patient Population: Adults (18-60 years) with moderate to severe TBI (Glasgow Coma Scale score ≥ 3) requiring intracranial pressure monitoring.

Intervention:

• NOSTRA II: Patients were randomized to receive intravenous infusions of Ronopterin at escalating doses (total doses of 15, 20, or 30 mg/kg) or placebo over 48-72 hours.[6]

• NOSTRA III: Patients received a 48-hour intravenous infusion of either Ronopterin or placebo, initiated between 6 and 18 hours after injury.

Key Outcome Measures:

• Primary Outcome: Extended Glasgow Outcome Score (eGOS) at 6 months post-injury.

• Secondary Outcomes: eGOS at 3 and 12 months, Quality of Life Index (QOLIBRI), mortality, intracranial pressure (ICP), cerebral perfusion pressure (CPP), and therapy intensity level (TIL).[6]

• Biochemical Monitoring: Cerebral microdialysis was used to measure extracellular levels of glucose, lactate, pyruvate, and glutamate.[6]

Methodology for Key Assessments:

• Extended Glasgow Outcome Scale (GOS-E) Assessment: The GOS-E is a structured interview used to assess global disability and recovery after TBI. The interview is conducted with the patient or a close informant and covers areas such as consciousness, independence in and out of the home, work, social and leisure activities, and relationships. The final score is an 8-point scale ranging from Dead to Upper Good Recovery. For detailed administration, refer to the official GOS-E manual.

  Workflow for GOS-E Assessment:

  GOS-E Assessment Workflow

• Cerebral Microdialysis for Glutamate Monitoring: A microdialysis catheter is inserted into the brain parenchyma, typically in a region of interest. The catheter is perfused with a sterile, isotonic fluid at a low flow rate. Small molecules, including glutamate, diffuse from the extracellular fluid across the dialysis membrane and into the perfusate, which is then collected in vials for analysis. The concentration of glutamate in the dialysate is measured using high-performance liquid chromatography (HPLC) or an enzymatic assay.

  Workflow for Cerebral Microdialysis:

  Cerebral Microdialysis Workflow

Signaling Pathways

Ronopterin's therapeutic effect is primarily mediated through its modulation of the iNOS pathway and the downstream consequences of reduced NO production, particularly in the context of glutamate excitotoxicity.

The Role of BH4 in NOS Function

Tetrahydrobiopterin is a critical cofactor for all NOS isoforms. In the presence of adequate BH4, NOS catalyzes the conversion of L-arginine to L-citrulline and nitric oxide. However, when BH4 levels are insufficient, the enzyme becomes "uncoupled" and instead produces superoxide radicals, contributing to oxidative stress.

Role of BH4 in NOS Coupling

Ronopterin's Inhibition of the iNOS Pathway in TBI

Following traumatic brain injury, inflammatory cytokines trigger the induction of iNOS. The resulting overproduction of NO leads to a cascade of detrimental effects, including increased glutamate release from presynaptic terminals. This excess glutamate overstimulates postsynaptic NMDA and AMPA receptors, leading to an influx of calcium and subsequent excitotoxicity, neuronal cell death, and neuroinflammation. Ronopterin intervenes by selectively inhibiting iNOS, thereby reducing the pathological surge in NO and mitigating its downstream neurotoxic effects.

Ronopterin's Mechanism in TBI

Conclusion and Future Directions

Ronopterin represents a targeted therapeutic approach for mitigating secondary brain injury following TBI by selectively inhibiting iNOS. Clinical trial data, particularly from post-hoc analyses of the NOSTRA studies, suggest a potential neuroprotective benefit, especially when administered early after injury. The reduction in brain glutamate levels observed in these trials provides a strong mechanistic link to its proposed mode of action.

Further research is warranted to definitively establish the clinical efficacy of Ronopterin in TBI. Future clinical trials should focus on optimizing the therapeutic window for administration and patient selection. Additionally, the exploration of Ronopterin in other neurological conditions characterized by iNOS-mediated pathology, such as stroke and neurodegenerative diseases, may represent a promising avenue for future drug development. The continued investigation of this novel BH4 analogue holds the potential to address a significant unmet medical need in the management of acute brain injury.

References

• 1. newsletters.aans.org [newsletters.aans.org]
• 2. Frontiers | Cerebral microdialysis and glucopenia in traumatic brain injury: A review [frontiersin.org]
• 3. Ronopterin by VeriNOS operations for Traumatic Brain Injury: Likelihood of Approval [pharmaceutical-technology.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Traumatic Brain Injury Market to Reach a CAGR of 3.36% during 2024-2034, Impelled by Advancements in Quantitative Imaging Techniques - BioSpace [biospace.com]
• 6. stir.ac.uk [stir.ac.uk]
• 7. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study | springermedizin.de [springermedizin.de]
• 8. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PubMed [pubmed.ncbi.nlm.nih.gov]

The Therapeutic Potential of Ronopterin Beyond Traumatic Brain Injury: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ronopterin (VAS203), a selective inhibitor of inducible nitric oxide synthase (iNOS), has been the subject of extensive clinical investigation, primarily for its neuroprotective effects following traumatic brain injury (TBI). While the outcomes of these trials have been complex, the underlying mechanism of action—the modulation of excessive nitric oxide (NO) production and its downstream inflammatory and excitotoxic sequelae—suggests a broader therapeutic potential. This technical guide explores the scientific rationale and available preclinical evidence for the application of Ronopterin in other indications, with a focus on glioblastoma multiforme (GBM) and diabetic retinopathy. This document summarizes the pertinent signaling pathways, collates available quantitative data from related iNOS inhibitors, and provides detailed experimental protocols to guide future research and development.

Introduction to Ronopterin and its Core Mechanism

Ronopterin is a synthetic analogue of tetrahydrobiopterin (BH4), an essential cofactor for nitric oxide synthases (NOS).[1] It selectively inhibits the inducible isoform, iNOS, which is typically not expressed in healthy tissue but is upregulated under pathological conditions such as inflammation and injury.[2] Excessive NO production by iNOS contributes to cellular damage through the formation of reactive nitrogen species (e.g., peroxynitrite), leading to oxidative stress, mitochondrial dysfunction, and apoptosis.[3] Furthermore, high levels of NO can induce glutamate release, a key mediator of excitotoxicity in the central nervous system.[4][5] By selectively targeting iNOS, Ronopterin aims to mitigate this pathological cascade without interfering with the essential physiological functions of endothelial NOS (eNOS) and neuronal NOS (nNOS).

Therapeutic Potential in Glioblastoma Multiforme (GBM)

Glioblastoma, the most aggressive primary brain tumor, is characterized by rapid proliferation, invasiveness, and a highly inflammatory microenvironment.[6] Emerging evidence implicates iNOS in the pathophysiology of GBM, making it a promising therapeutic target.

Rationale for iNOS Inhibition in GBM

Studies have shown that iNOS is overexpressed in glioma cells and is associated with tumor progression and resistance to therapy.[7] The enzyme's activity contributes to the malignant phenotype through several mechanisms:

• Promotion of Tumor Growth and Proliferation: iNOS-derived NO has been shown to support the proliferation and self-renewal of brain tumor stem cells.[8]

• Invasion and Metastasis: By modulating the tumor microenvironment, iNOS can facilitate the invasion of glioma cells into surrounding healthy brain tissue.

• Angiogenesis: NO is a known regulator of blood vessel formation, and its overproduction can contribute to the pathological angiogenesis that sustains tumor growth.[9][10]

• Immunosuppression: High levels of NO in the tumor microenvironment can suppress the anti-tumor immune response.

Preclinical Evidence (Surrogate Data from other iNOS Inhibitors)

Direct preclinical studies on Ronopterin in GBM are not yet widely published. However, research on other selective iNOS inhibitors, such as 1400W and L-NAME, provides proof-of-concept for this therapeutic strategy.

iNOS Inhibitor	Animal Model	Key Findings	Reference
1400W	Mouse xenograft (human glioma cells)	Reduced tumor volume and decreased tumor vasculature.	[1]
L-NAME	Rat glioma model	Co-administration with temozolomide showed superior anti-tumor effects compared to either agent alone.	[1]
CM544	In vitro human glioma cell lines	Demonstrated cytotoxic effects on glioma cells.	[1]

Signaling Pathways in GBM

The upregulation of iNOS in glioblastoma is often driven by oncogenic signaling pathways, such as the EGFRvIII/STAT3 pathway.[8] Inhibition of iNOS by Ronopterin would interrupt the downstream effects of this pathway, leading to reduced tumor cell proliferation and survival.

Caption: EGFRvIII/STAT3 signaling pathway leading to iNOS expression in glioblastoma.

Experimental Protocols

• Cell Culture: Human glioblastoma cell lines (e.g., U87, T98G) are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Ronopterin Treatment: Cells are treated with varying concentrations of Ronopterin for 24, 48, and 72 hours.

• Proliferation Assay: Cell viability is assessed using an MTT assay.

• Migration/Invasion Assay: A Transwell assay is used to evaluate the effect of Ronopterin on cell migration and invasion.

• Western Blot Analysis: Protein expression of key markers (e.g., iNOS, p-STAT3, MMPs) is analyzed by Western blotting.

• Animal Model: Immunocompromised mice (e.g., nude mice) are used.

• Cell Implantation: Human glioblastoma cells are stereotactically implanted into the striatum of the mice.

• Ronopterin Administration: Once tumors are established (as confirmed by bioluminescence or MRI), mice are treated with Ronopterin or vehicle control via intravenous injection.

• Tumor Growth Monitoring: Tumor volume is monitored regularly using imaging techniques.

• Histological Analysis: At the end of the study, brains are harvested for histological and immunohistochemical analysis of tumor morphology, proliferation (Ki-67), and angiogenesis (CD31).

Caption: Experimental workflow for preclinical evaluation of Ronopterin in glioblastoma.

Therapeutic Potential in Diabetic Retinopathy

Diabetic retinopathy is a leading cause of blindness and is characterized by progressive damage to the blood vessels of the retina. Inflammation and oxidative stress are key drivers of this pathology, and iNOS has been identified as a critical mediator.

Rationale for iNOS Inhibition in Diabetic Retinopathy

In the diabetic retina, hyperglycemia and other metabolic abnormalities lead to the upregulation of iNOS in retinal neurons and glial cells.[11] This results in:

• Increased Vascular Permeability: iNOS-derived NO contributes to the breakdown of the blood-retinal barrier, leading to macular edema.[3]

• Oxidative Stress: The production of peroxynitrite and other reactive nitrogen species damages retinal cells.

• Inflammation: iNOS is a key player in the inflammatory cascade that characterizes diabetic retinopathy.

• Neurodegeneration: Excessive NO can be toxic to retinal neurons.

Preclinical Evidence (Surrogate Data from other iNOS Inhibitors)

As with GBM, direct preclinical data for Ronopterin in diabetic retinopathy is limited. However, studies with other iNOS inhibitors in animal models of diabetes have shown promising results.

iNOS Inhibitor	Animal Model	Key Findings	Reference
1400W	Streptozotocin-induced diabetic rats	Decreased retinal vascular permeability and reversed the expression of vasoactive and inflammatory markers.	[3]
Aminoguanidine	Streptozotocin-induced diabetic rats	Restored functional hyperemia in the retina.	[11]
1400W	Streptozotocin-induced diabetic rats	Restored light- and glial-evoked vasodilation.	[11]

Signaling Pathways in Diabetic Retinopathy

Hyperglycemia and the subsequent formation of advanced glycation end products (AGEs) trigger a cascade of inflammatory signaling in the retina, leading to the activation of transcription factors like NF-κB, which in turn upregulate iNOS expression. Ronopterin's inhibition of iNOS would block the downstream production of NO and its detrimental effects on the retinal vasculature and neurons.

Caption: Inflammatory signaling pathway in diabetic retinopathy leading to iNOS upregulation.

Experimental Protocols

• Induction of Diabetes: Diabetes is induced in rats or mice by a single intraperitoneal injection of STZ.

• Ronopterin Treatment: After the onset of diabetes, animals are treated with Ronopterin (e.g., via daily intraperitoneal injections or eye drops) or vehicle control.

• Vascular Permeability Assessment: Retinal vascular permeability is measured using the Evans blue dye method.

• Electroretinography (ERG): ERG is performed to assess retinal function.

• Histology and Immunohistochemistry: Retinal sections are analyzed for changes in morphology, iNOS expression, and markers of inflammation and apoptosis.

Caption: Experimental workflow for preclinical evaluation of Ronopterin in diabetic retinopathy.

Future Directions and Conclusion

The therapeutic potential of Ronopterin extends beyond its initial focus on traumatic brain injury. Its targeted inhibition of iNOS presents a compelling strategy for a range of pathologies driven by inflammation and oxidative stress. The preclinical data from other iNOS inhibitors in glioblastoma and diabetic retinopathy provide a strong rationale for further investigation of Ronopterin in these and other indications.

Future research should focus on:

• Conducting preclinical studies with Ronopterin in robust animal models of glioblastoma and diabetic retinopathy to generate specific quantitative data.

• Investigating the ability of Ronopterin to cross the blood-brain and blood-retinal barriers.

• Exploring combination therapies, for example with standard-of-care treatments like temozolomide in GBM.

• Elucidating the detailed downstream signaling effects of Ronopterin in these different disease contexts.

References

• 1. Nitric oxide synthase inhibition with the antipterin VAS203 improves outcome in moderate and severe traumatic brain injury: a placebo-controlled randomized Phase IIa trial (NOSTRA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vasopharm’s ronopterin fails in traumatic brain injury trial [clinicaltrialsarena.com]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. mdpi.com [mdpi.com]
• 5. Angiogenin promotes tumoral growth and angiogenesis by regulating matrix metallopeptidase-2 expression via the ERK1/2 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Animal models of diabetic retinopathy. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 8. openophthalmologyjournal.com [openophthalmologyjournal.com]
• 9. mdpi.com [mdpi.com]
• 10. biomedres.us [biomedres.us]
• 11. Inhibition of Inducible Nitric Oxide Synthase Reverses the Loss of Functional Hyperemia in Diabetic Retinopathy - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Ronopterin Administration in Rodent Models of Traumatic Brain Injury: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ronopterin (also known as VAS203 or 4-amino-tetrahydro-L-biopterin) is a selective inhibitor of inducible nitric oxide synthase (iNOS).[1] Following a traumatic brain injury (TBI), the upregulation of iNOS leads to excessive production of nitric oxide (NO), contributing to secondary injury cascades, including neuroinflammation, blood-brain barrier disruption, edema formation, and excitotoxicity.[1][2] Ronopterin aims to mitigate these effects by selectively targeting iNOS, thereby reducing pathological NO levels while preserving the physiological functions of other NOS isoforms like endothelial NOS (eNOS).[3][4] Preclinical studies in rodent models have been instrumental in evaluating the therapeutic potential of Ronopterin and establishing initial administration protocols. These studies have demonstrated its ability to reduce post-traumatic intracranial hypertension and improve neurological outcomes.

This document provides a detailed overview of the administration protocols for Ronopterin in rodent TBI models based on key preclinical studies. It also includes comparative data from studies using other selective iNOS inhibitors to provide a broader context for researchers.

Signaling Pathway of Ronopterin in Traumatic Brain Injury

The primary mechanism of action for Ronopterin in TBI is the selective inhibition of inducible nitric oxide synthase (iNOS). This intervention is critical in the hours following the initial trauma, as iNOS is significantly upregulated, leading to a cascade of deleterious effects.

Caption: Mechanism of Ronopterin in mitigating secondary TBI.

Quantitative Data Summary

The following tables summarize the quantitative data from key preclinical studies on Ronopterin and other selective iNOS inhibitors in rodent TBI models.

Table 1: Ronopterin (VAS203) Administration and Efficacy in Mouse TBI Models

Parameter	Terpolilli et al., 2009	Schwarzmaier et al., 2015
Animal Model	C57/BL6 Mice	C57BL/6 and eNOS-/- Mice
TBI Model	Controlled Cortical Impact (CCI)	Controlled Cortical Impact (CCI)
Ronopterin Dose	1.8 mg/kg/min (highest effective dose)	Not specified for efficacy, used as a tool
Administration Route	Intravenous (i.v.)	Intravenous (i.v.)
Timing of Administration	10 min to 3 hours post-TBI	Post-TBI
Key Findings	- Reduced post-traumatic brain edema by 40% (p < 0.008)- Significantly lower Intracranial Pressure (ICP) at 24h post-TBI (p < 0.002)- Improved functional outcome up to 7 days post-TBI (p < 0.02)	- Reduced post-traumatic arteriolar diameter to 92±2% of baseline (p<0.05)

Table 2: Administration and Efficacy of Other Selective iNOS Inhibitors in Rodent TBI Models

Parameter	1400W (Rat)	Aminoguanidine (Rat)	Aminoguanidine (Mouse)
TBI Model	Lateral Fluid Percussion	Parasagittal Fluid Percussion	Not Specified
Dose	20 mg/kg bolus, then 2.2 mg/kg/h infusion	100 mg/kg, twice daily	200 and 400 mg/kg
Administration Route	Subcutaneous (s.c.)	Intraperitoneal (i.p.)	Intraperitoneal (i.p.)
Timing of Administration	18 to 72 hours post-TBI	For 3 days post-TBI	Chronic administration
Key Findings	- Reduced brain lesion volume by 64% at 72h	- Reduced total cortical necrotic neuron counts (p < 0.01)	- Reversed TBI-induced downregulation of BDNF and PSD-93/95- Improved learning and memory

Experimental Protocols

Ronopterin (VAS203) Administration in a Mouse CCI Model (Terpolilli et al., 2009)

This protocol details the intravenous administration of Ronopterin to assess its efficacy in reducing brain edema and intracranial pressure following TBI.

1. Animal Model:

• Species: C57/BL6 mice.

2. Traumatic Brain Injury Model:

• Model: Controlled Cortical Impact (CCI).

• Procedure:

  • Anesthetize the mouse.

  • Perform a craniotomy over the right parietal cortex.

  • Induce the lesion using a CCI device with a velocity of 6 m/s, an impact depth of 0.5 mm, and a contact time of 150 ms.

3. Ronopterin Administration:

• Drug Preparation: Dissolve Ronopterin (VAS203) in a suitable vehicle.

• Administration Route: Intravenous (i.v.) infusion.

• Dosage: A dose-finding study was performed, with the most effective dose being 1.8 mg/kg/min.

• Timing: Start the infusion 10 minutes after TBI induction and continue for up to 3 hours.

4. Outcome Measures:

• Intracranial Pressure (ICP): Monitor ICP before and 24 hours after TBI.

• Brain Water Content: Assess brain edema at 24 hours post-TBI.

• Functional Outcome: Evaluate neurological deficits at various time points up to 7 days post-TBI.

Caption: Workflow for Ronopterin administration in a mouse CCI model.

Ronopterin (VAS203) Administration for Vascular Response Assessment (Schwarzmaier et al., 2015)

This protocol focuses on assessing the effect of Ronopterin on pial arteriolar diameter after TBI.

1. Animal Model:

• Species: C57BL/6 mice.

2. Traumatic Brain Injury Model:

• Model: Controlled Cortical Impact (CCI).

3. Ronopterin Administration:

• Drug Preparation: Dissolve Ronopterin (VAS203) in phosphate-buffered saline (PBS).

• Administration Route: Intravenous (i.v.).

• Timing: Administered post-TBI.

4. Outcome Measures:

• Vessel Diameter: Monitor the diameter of pial arterioles and venules using intravital fluorescence microscopy before and for 30 minutes after CCI.

Conclusion

The preclinical studies in rodent models of TBI provide a solid foundation for the administration of Ronopterin. The intravenous route of administration, initiated shortly after the primary injury, has shown promise in mitigating secondary injury cascades, particularly by reducing intracranial pressure and brain edema. The data from these rodent studies have been crucial in guiding the design of clinical trials in human TBI patients. Further research in rodent models could continue to explore optimal dosing, timing, and the potential for combination therapies to enhance the neuroprotective effects of Ronopterin.

References

• 1. Making a difference for traumatic brain injury patients | pharmaphorum [pharmaphorum.com]
• 2. Involvement of Endothelial Nitric Oxide Synthase in Cerebral Microcirculation and Oxygenation in Traumatic Brain Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Endothelial nitric oxide synthase mediates arteriolar vasodilatation after traumatic brain injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: In Vitro Efficacy of Ronopterin on Neuronal Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ronopterin (also known as VAS-203) is a potent and selective inhibitor of nitric oxide synthase (NOS), particularly the neuronal isoform (nNOS).[1] Overproduction of nitric oxide (NO) by nNOS is a key factor in the pathophysiology of various neurodegenerative disorders and acute neuronal injury.[1][2] Excess NO can react with superoxide radicals to form the highly cytotoxic peroxynitrite, leading to oxidative stress, mitochondrial dysfunction, and ultimately, neuronal apoptosis.[3] By inhibiting nNOS, Ronopterin is hypothesized to exert a neuroprotective effect, mitigating neuronal damage and promoting cell survival.

These application notes provide a comprehensive set of in vitro assays and detailed protocols to evaluate the efficacy of Ronopterin on neuronal cells. The described methods will enable researchers to assess its neuroprotective, anti-apoptotic, and neurite outgrowth-promoting properties.

Key Experimental Assays

This document outlines the following key in vitro assays:

• Neuroprotection Assay against Oxidative Stress: To determine the ability of Ronopterin to protect neuronal cells from oxidative damage induced by hydrogen peroxide (H₂O₂).

• Neuronal Apoptosis Assay: To quantify the anti-apoptotic effects of Ronopterin by measuring the activity of caspase-3, a key executioner enzyme in the apoptotic cascade.

• Neurite Outgrowth Assay: To assess the potential of Ronopterin to promote the growth and extension of neurites, a crucial process for neuronal development and regeneration.

Data Presentation

The following tables provide a structured format for summarizing quantitative data obtained from the described assays.

Table 1: Neuroprotection Assay - Cell Viability (MTT Assay)

Treatment Group	Concentration (µM)	Absorbance (570 nm) (Mean ± SD)	% Cell Viability
Vehicle Control	-	100
H₂O₂ (100 µM)	-
Ronopterin	1
Ronopterin + H₂O₂	1
Ronopterin	10
Ronopterin + H₂O₂	10
Ronopterin	50
Ronopterin + H₂O₂	50

Table 2: Neuroprotection Assay - Cytotoxicity (LDH Assay)

Treatment Group	Concentration (µM)	Absorbance (490 nm) (Mean ± SD)	% Cytotoxicity
Vehicle Control	-	0
H₂O₂ (100 µM)	-
Ronopterin	1
Ronopterin + H₂O₂	1
Ronopterin	10
Ronopterin + H₂O₂	10
Ronopterin	50
Ronopterin + H₂O₂	50
Lysis Control	-	100

Table 3: Neuronal Apoptosis Assay - Caspase-3 Activity

Treatment Group	Concentration (µM)	Fluorescence (Ex/Em: 380/460 nm) (Mean ± SD)	Fold Increase in Caspase-3 Activity
Vehicle Control	-	1.0
Staurosporine (1 µM)	-
Ronopterin	1
Ronopterin + Staurosporine	1
Ronopterin	10
Ronopterin + Staurosporine	10
Ronopterin	50
Ronopterin + Staurosporine	50

Table 4: Neurite Outgrowth Assay

Treatment Group	Concentration (µM)	Average Neurite Length (µm) (Mean ± SD)	Number of Primary Neurites per Cell (Mean ± SD)
Vehicle Control	-
Ronopterin	1
Ronopterin	10
Ronopterin	50
NGF (50 ng/mL) - Positive Control	-

Signaling Pathway

Experimental Protocols

Neuroprotection Assay against Oxidative Stress

This assay evaluates Ronopterin's ability to protect neuronal cells from oxidative stress-induced cell death.

Experimental Workflow

Materials:

• Human neuroblastoma cell line (SH-SY5Y)

• DMEM/F12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Retinoic acid (RA)

• Brain-derived neurotrophic factor (BDNF)

• 96-well cell culture plates

• Ronopterin

• Hydrogen peroxide (H₂O₂)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• LDH (Lactate Dehydrogenase) cytotoxicity assay kit

• Dimethyl sulfoxide (DMSO)

Protocol:

• Cell Seeding and Differentiation:

  • Seed SH-SY5Y cells in a 96-well plate at a density of 5 x 10³ cells/well.

  • Differentiate the cells by treating with 10 µM retinoic acid in low-serum (1% FBS) medium for 5 days, followed by 50 ng/mL BDNF for 2 days.

• Ronopterin Treatment:

  • Prepare serial dilutions of Ronopterin in differentiation medium.

  • After differentiation, replace the medium with fresh medium containing the desired concentrations of Ronopterin (e.g., 1, 10, 50 µM) or vehicle (DMSO).

  • Incubate for 24 hours.

• Induction of Oxidative Stress:

  • Prepare a 100 µM solution of H₂O₂ in serum-free medium.

  • Remove the Ronopterin-containing medium and add the H₂O₂ solution to the wells (except for the vehicle control wells).

  • Incubate for 4 hours at 37°C.

• Assessment of Cell Viability and Cytotoxicity:

  • MTT Assay:

    • Remove the H₂O₂-containing medium.

    • Add 100 µL of fresh medium and 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours at 37°C.

    • Remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.[4]

  • LDH Assay:

    • Collect the cell culture supernatant.

    • Perform the LDH assay according to the manufacturer's instructions.[5][6]

    • Measure the absorbance at 490 nm.

Neuronal Apoptosis Assay

This assay measures the effect of Ronopterin on caspase-3 activity, a key indicator of apoptosis.

Experimental Workflow

Materials:

• Differentiated SH-SY5Y cells in 96-well plates

• Ronopterin

• Staurosporine (apoptosis inducer)

• Caspase-3 fluorometric assay kit

• Cell lysis buffer

Protocol:

• Cell Culture and Treatment:

  • Use differentiated SH-SY5Y cells as described in the neuroprotection assay.

  • Treat cells with various concentrations of Ronopterin for 24 hours.

  • Induce apoptosis by adding 1 µM Staurosporine for the final 4 hours of incubation.

• Cell Lysis:

  • Remove the culture medium and wash the cells with PBS.

  • Add 50 µL of cell lysis buffer to each well and incubate on ice for 10 minutes.

  • Centrifuge the plate at 1000 x g for 5 minutes and collect the supernatant.

• Caspase-3 Activity Assay:

  • Perform the caspase-3 activity assay on the cell lysates according to the manufacturer's protocol.[7][8]

  • The assay is based on the cleavage of a fluorogenic substrate by active caspase-3, releasing a fluorescent molecule.[8]

  • Measure the fluorescence using a microplate reader with excitation at 380 nm and emission between 420-460 nm.[8]

Neurite Outgrowth Assay

This assay assesses the influence of Ronopterin on the elongation and branching of neurites in neuronal cells.

Experimental Workflow

Materials:

• SH-SY5Y cells

• 24-well plates with poly-L-lysine coated coverslips

• Differentiation medium (as described previously)

• Ronopterin

• Nerve Growth Factor (NGF) as a positive control

• 4% Paraformaldehyde (PFA) for fixation

• Permeabilization buffer (0.1% Triton X-100 in PBS)

• Blocking buffer (5% BSA in PBS)

• Primary antibody: anti-β-III tubulin

• Secondary antibody: Alexa Fluor 488-conjugated anti-rabbit IgG

• DAPI for nuclear staining

• Fluorescence microscope and image analysis software

Protocol:

• Cell Seeding and Differentiation:

  • Seed SH-SY5Y cells on poly-L-lysine coated coverslips in 24-well plates at a density of 2 x 10⁴ cells/well.

  • Differentiate the cells as previously described.

• Ronopterin Treatment:

  • Treat the differentiated cells with various concentrations of Ronopterin or 50 ng/mL NGF for 48-72 hours.

• Immunocytochemistry:

  • Fix the cells with 4% PFA for 15 minutes.

  • Permeabilize with 0.1% Triton X-100 for 10 minutes.

  • Block with 5% BSA for 1 hour.

  • Incubate with anti-β-III tubulin antibody (1:500) overnight at 4°C.[9][10]

  • Incubate with Alexa Fluor 488-conjugated secondary antibody (1:1000) for 1 hour at room temperature.

  • Counterstain with DAPI.

• Image Acquisition and Analysis:

  • Acquire images using a fluorescence microscope.

  • Quantify neurite length and number of primary neurites per cell using image analysis software (e.g., ImageJ with NeuronJ plugin).

Discussion

The provided protocols offer a robust framework for the in vitro evaluation of Ronopterin's efficacy in neuronal cells. The neuroprotection assay will provide insights into its ability to counteract oxidative stress, a common mechanism in neurodegeneration. The apoptosis assay will specifically determine if this protection occurs through the inhibition of programmed cell death pathways. Finally, the neurite outgrowth assay will reveal any potential regenerative or developmental effects of Ronopterin. Together, these assays will provide a comprehensive preclinical assessment of Ronopterin's therapeutic potential for neurological disorders.

References

• 1. mdpi.com [mdpi.com]
• 2. Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Nitric Oxide Synthase Inhibition as a Neuroprotective Strategy Following Hypoxic–Ischemic Encephalopathy: Evidence From Animal Studies [frontiersin.org]
• 4. 4.6. Cell Growth Assays [bio-protocol.org]
• 5. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 6. LDH cytotoxicity assay [protocols.io]
• 7. novusbio.com [novusbio.com]
• 8. Caspase-3 Activity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 9. Class III β-Tubulin Is a Component of the Mitotic Spindle in Multiple Cell Types - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anti-beta 3 tubulin antibody - neuronal marker (ab18207) | Abcam [abcam.com]

Establishing a Reliable Animal Model for Ronopterin Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ronopterin (also known as VAS203) is a selective inhibitor of inducible nitric oxide synthase (iNOS), an enzyme implicated in the pathophysiology of various diseases characterized by inflammation and oxidative stress. By binding to the tetrahydrobiopterin (BH4) site on iNOS, Ronopterin effectively curtails the excessive production of nitric oxide (NO), a key mediator of secondary injury cascades.[1][2] This mechanism has shown promise in clinical trials for traumatic brain injury (TBI) and holds potential for other conditions such as glioblastoma and diabetic retinopathy, where iNOS-mediated damage is a contributing factor.[1][3]

These application notes provide detailed protocols for establishing and utilizing animal models to investigate the efficacy and mechanism of action of Ronopterin. The primary focus is on a traumatic brain injury model, for which the most extensive data is available. General guidance for establishing glioblastoma and diabetic retinopathy models is also provided.

I. Traumatic Brain Injury (TBI) Animal Model

The Controlled Cortical Impact (CCI) model in rodents is a widely used and reproducible method for inducing a focal brain injury that mimics many aspects of human TBI.[4][5] This model allows for precise control over injury parameters, making it ideal for evaluating the neuroprotective effects of therapeutic agents like Ronopterin.

Experimental Workflow for TBI Studies

Caption: Experimental workflow for Ronopterin studies in a TBI animal model.

Protocol 1: Controlled Cortical Impact (CCI) Surgery in Rats

Materials:

• Male Sprague-Dawley rats (300-350g)

• Anesthesia (e.g., isoflurane)

• Stereotaxic frame

• CCI device (pneumatic or electromagnetic)

• Surgical drill with trephine bit (5mm)

• Surgical instruments (scalpel, forceps, etc.)

• Bone wax

• Sutures or surgical staples

• Warming pad

Procedure:

• Anesthetize the rat with isoflurane (5% for induction, 2% for maintenance) and place it in a stereotaxic frame.

• Maintain body temperature at 37°C using a warming pad.

• Make a midline incision on the scalp and retract the skin to expose the skull.

• Perform a 5mm craniotomy over the right parietal cortex, midway between the bregma and lambda sutures, taking care not to damage the underlying dura mater.

• Position the CCI device perpendicular to the exposed dura.

• Induce a cortical impact with the following parameters (can be adjusted to achieve desired injury severity):

  • Impactor tip diameter: 3mm

  • Velocity: 4 m/s

  • Deformation depth: 2mm

  • Dwell time: 100ms

• After impact, control any bleeding with sterile cotton swabs and bone wax.

• Suture the scalp incision.

• Administer post-operative analgesics as per institutional guidelines.

• Allow the animal to recover on a warming pad before returning it to its home cage.

Protocol 2: Ronopterin Administration

Based on clinical trial protocols, a continuous intravenous infusion is the preferred method of administration.[6][7]

Materials:

• Ronopterin (VAS203)

• Vehicle (0.9% saline)

• Infusion pump

• Catheter (for jugular vein cannulation)

Procedure:

• Prepare a stock solution of Ronopterin in 0.9% saline.

• Prior to or immediately following CCI, cannulate the jugular vein of the rat.

• Connect the catheter to an infusion pump.

• Initiate a continuous intravenous infusion of Ronopterin or vehicle. A clinically relevant dosing regimen is a total dose of 17 mg/kg administered over 48 hours.[6]

• The infusion should be initiated within a clinically relevant therapeutic window, ideally between 6 and 12 hours post-injury.[2]

Protocol 3: Outcome Assessments

Materials:

• ICP monitoring system (e.g., fiber-optic transducer or telemetry-based)

• Surgical drill

Procedure:

• During the CCI surgery or in a separate procedure, drill a small burr hole contralateral to the injury site.

• Carefully insert the ICP probe into the epidural space.[3][8]

• Secure the probe with dental cement.

• Continuously monitor ICP for at least 72 hours post-injury.[9]

The modified Neurological Severity Score (mNSS) is a composite score used to assess motor, sensory, balance, and reflex functions.[10]

Procedure:

• Assess the animals at baseline (pre-injury) and at various time points post-injury (e.g., 1, 3, 7, 14, and 28 days).

• The mNSS includes a series of tasks, with a score assigned for each. A higher score indicates a greater neurological deficit.

• Tasks include:

  • Motor tests: Beam walk (on beams of decreasing width), raising the rat by the tail (observing for flexion of limbs).[11][12]

  • Sensory tests: Placing and proprioceptive tests.

  • Beam balance tests: Ability to maintain balance on a narrow beam.[12]

  • Reflex tests: Pinna and corneal reflexes.

Materials:

• Microdialysis probes

• Infusion pump

• Fraction collector

• HPLC system for glutamate analysis

Procedure:

• At a desired time point post-injury, anesthetize the rat and place it in a stereotaxic frame.

• Implant a microdialysis probe into the peri-contusional cortex.

• Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a low flow rate (e.g., 1-2 µL/min).

• Collect dialysate samples at regular intervals (e.g., every 20-30 minutes).

• Analyze the glutamate concentration in the dialysate using HPLC.[1][2][13][14][15]

Procedure:

• At the end of the study, euthanize the animals and perfuse transcardially with saline followed by 4% paraformaldehyde.

• Harvest the brains and post-fix in 4% paraformaldehyde.

• Cryoprotect the brains in a sucrose solution.

• Section the brains on a cryostat.

• Perform histological staining (e.g., Hematoxylin and Eosin) to assess lesion volume.

• Perform IHC for iNOS to confirm target engagement and for neuronal markers (e.g., NeuN) to assess neuronal loss.[16][17][18][19][20]

Data Presentation: TBI Model

Parameter	Control Group (Vehicle)	Ronopterin-treated Group	p-value
ICP (mmHg) at 24h post-TBI	Mean ± SEM	Mean ± SEM
mNSS at Day 7 post-TBI	Mean ± SEM	Mean ± SEM
Lesion Volume (mm³) at Day 28	Mean ± SEM	Mean ± SEM
Glutamate (µM) at 6h post-TBI	Mean ± SEM	Mean ± SEM
iNOS Expression (OD) at 24h	Mean ± SEM	Mean ± SEM

II. Glioblastoma Animal Model

Orthotopic xenograft models using human glioblastoma cell lines (e.g., U87) in immunocompromised mice are commonly employed.[21][22]

Experimental Workflow for Glioblastoma Studies

Caption: Experimental workflow for Ronopterin studies in a glioblastoma animal model.

Protocol Overview: Orthotopic Glioblastoma Model

• Cell Culture: Culture a human glioblastoma cell line (e.g., U87MG).

• Animal Model: Use immunodeficient mice (e.g., nude or SCID).

• Intracranial Injection: Anesthetize the mouse and secure it in a stereotaxic frame. Inject glioblastoma cells into the striatum.[23]

• Ronopterin Administration: Once tumors are established (confirm with bioluminescence imaging if using luciferase-expressing cells), begin treatment with Ronopterin via a suitable route (e.g., intraperitoneal injection or continuous infusion).

• Outcome Measures:

  • Survival: Monitor animal survival.

  • Tumor Growth: Measure tumor volume using imaging techniques or post-mortem histological analysis.

  • Immunohistochemistry: Analyze tumor tissue for iNOS expression, apoptosis markers, and angiogenesis.

Data Presentation: Glioblastoma Model

Parameter	Control Group (Vehicle)	Ronopterin-treated Group	p-value
Median Survival (days)	Value	Value
Tumor Volume (mm³) at Day X	Mean ± SEM	Mean ± SEM
iNOS Expression (OD)	Mean ± SEM	Mean ± SEM

III. Diabetic Retinopathy Animal Model

Streptozotocin (STZ)-induced diabetes in rodents is a common model for type 1 diabetes and subsequent retinopathy.[24]

Protocol Overview: STZ-Induced Diabetic Retinopathy

• Induction of Diabetes: Administer a single high dose or multiple low doses of STZ intraperitoneally to induce hyperglycemia.

• Confirmation of Diabetes: Monitor blood glucose levels to confirm the onset of diabetes.

• Ronopterin Administration: After a period of sustained hyperglycemia to allow for the development of retinopathy (typically several weeks to months), begin treatment with Ronopterin.

• Outcome Measures:

  • Electroretinography (ERG): Assess retinal function.

  • Histology: Examine retinal sections for changes in retinal thickness, loss of ganglion cells, and acellular capillaries.

  • Vascular Permeability: Measure retinal vascular leakage using Evans blue dye.

  • Immunohistochemistry: Analyze retinal tissue for iNOS expression and markers of inflammation.

Data Presentation: Diabetic Retinopathy Model

Parameter	Non-diabetic Control	Diabetic Control (Vehicle)	Diabetic + Ronopterin	p-value
ERG b-wave amplitude (µV)	Mean ± SEM	Mean ± SEM	Mean ± SEM
Acellular Capillaries (/mm²)	Mean ± SEM	Mean ± SEM	Mean ± SEM
Vascular Leakage (µg/g)	Mean ± SEM	Mean ± SEM	Mean ± SEM
iNOS Expression (OD)	Mean ± SEM	Mean ± SEM	Mean ± SEM

IV. Ronopterin's Mechanism of Action: Signaling Pathway

Ronopterin's primary mechanism of action is the selective inhibition of iNOS, which becomes upregulated following injury or in disease states. This inhibition mitigates the detrimental effects of excessive nitric oxide production.

Caption: Ronopterin's mechanism of action in mitigating secondary injury.

References

• 1. Microdialysis as a tool for in vivo investigation of glutamate transport capacity in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vivo microdialysis and gas-chromatography/mass-spectrometry for 13C-enrichment measurement of extracellular glutamate in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement of Intracranial Pressure in Freely Moving Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Controlled Cortical Impact for Modeling Traumatic Brain Injury in Animals | Springer Nature Experiments [experiments.springernature.com]
• 5. Frontiers | The Controlled Cortical Impact Model: Applications, Considerations for Researchers, and Future Directions [frontiersin.org]
• 6. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nitric oxide synthase inhibition with the antipterin VAS203 improves outcome in moderate and severe traumatic brain injury: a placebo-controlled randomized Phase IIa trial (NOSTRA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Epidural Intracranial Pressure Measurement in Rats Using a Fiber-optic Pressure Transducer [jove.com]
• 9. Use of Telemetry Blood Pressure Transmitters to Measure Intracran...: Ingenta Connect [ingentaconnect.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Protocol for inducing varying TBI severity in a mouse model using a closed-head, weight-drop, impact-induced acceleration mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Video: A Metric Test for Assessing Spatial Working Memory in Adult Rats Following Traumatic Brain Injury [jove.com]
• 13. Detection of Neuronal Glutamate in Brain Extracellular Space In Vivo Using Microdialysis and Metabolic Labeling with Glutamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Intracerebral microdialysis study of glutamate reuptake in awake, behaving rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Cerebral and Peripheral Changes Occurring in Nitric Oxide (NO) Synthesis in a Rat Model of Sleeping Sickness: Identification of Brain iNOS Expressing Cells | PLOS One [journals.plos.org]
• 18. Immunohistochemistry (IHC) protocol [hellobio.com]
• 19. researchgate.net [researchgate.net]
• 20. Immunohistochemistry (IHC) Staining Mouse Brain Sections [protocols.io]
• 21. Mouse Models of Glioblastoma - Glioblastoma - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. Mouse models of glioblastoma for the evaluation of novel therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 23. inotiv.com [inotiv.com]
• 24. Diabetic Retinopathy Models | Vanderbilt Ophthalmic<br />Contract Research Organization [vumc.org]

Application Notes and Protocols: Dosage Considerations for Ronopterin in Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ronopterin (also known as VAS203 or 4-amino-tetrahydrobiopterin) is a selective inhibitor of inducible nitric oxide synthase (iNOS).[1] By binding to the endogenous tetrahydrobiopterin (BH4) binding site on iNOS, Ronopterin effectively reduces the excessive production of nitric oxide (NO) and other radical species. This mechanism of action is particularly relevant in pathologies where iNOS is upregulated, such as in the secondary injury cascade following a traumatic brain injury (TBI).[2][3] In preclinical models of TBI, Ronopterin has been shown to mitigate brain edema and intracranial hypertension, suggesting its neuroprotective potential.[2][4] These application notes provide a summary of dosage information from preclinical studies and detailed protocols to guide researchers in designing their own in vivo experiments.

Mechanism of Action: iNOS Inhibition

Following a primary injury such as TBI, a secondary cascade of biochemical events contributes to further cell damage and neurological deficits. A key player in this secondary injury is the upregulation of iNOS, which leads to a surge in NO production. Excessive NO contributes to vasodilation, breakdown of the blood-brain barrier, and the formation of cytotoxic reactive nitrogen species. Ronopterin, as an analogue of the essential iNOS cofactor BH4, competitively inhibits the enzyme, thereby reducing the pathological overproduction of NO.[1] This targeted inhibition is thought to be a primary mechanism behind its observed neuroprotective effects, including the reduction of brain edema and intracranial pressure.[1][2][4]

Caption: Ronopterin's mechanism of action in TBI.

Preclinical Dosage Summary

The following table summarizes the available quantitative data on Ronopterin dosage from a key preclinical study. It is important to note that optimal dosage may vary depending on the specific animal model, the severity of the injury, and the experimental endpoints.

Animal Model	Injury Model	Route of Administration	Dosage	Key Findings	Reference
Mouse (C57/BL6)	Controlled Cortical Impact (CCI)	Intravenous (i.v.)	2.2 mg/kg/min	Prevented further increase in intracranial pressure (ICP) and deterioration of cerebral blood flow.	[2]
Mouse (C57/BL6)	Controlled Cortical Impact (CCI)	Intravenous (i.v.)	1.8 mg/kg/min and 0.6 mg/kg/min	Showed dose-dependent reduction in ICP.	[4]
Mouse (C57/BL6)	Controlled Cortical Impact (CCI)	Intravenous (i.v.)	1.8 mg/kg/min (from 10 min to 3h post-TBI)	Reduced post-traumatic brain edema formation by 40%.	[4]

Experimental Protocols

This section provides a detailed methodology for a key preclinical experiment investigating the effects of Ronopterin on TBI-induced brain edema and intracranial hypertension in mice, based on the study by Terpolilli et al., 2009.[2]

Objective: To assess the therapeutic efficacy of Ronopterin (VAS203) on intracranial pressure (ICP), cerebral blood flow (CBF), and brain edema formation following experimental TBI in mice.

Materials:

• Ronopterin (VAS203)

• Male C57/BL6 mice

• Anesthesia (e.g., isoflurane)

• Controlled Cortical Impact (CCI) device

• ICP monitoring equipment (e.g., fiber optic probe)

• Laser Doppler flowmetry probe for CBF measurement

• Stereotaxic frame

• Surgical instruments

• Saline (vehicle control)

Experimental Workflow:

Caption: Experimental workflow for Ronopterin in a mouse TBI model.

Procedure:

• Animal Preparation: Anesthetize the mouse and mount it in a stereotaxic frame. Maintain body temperature throughout the procedure.

• Surgical Procedure: Perform a craniotomy over the desired cortical region, keeping the dura mater intact.

• Probe Implantation:

  • Implant an ICP probe into the brain parenchyma.

  • Place a Laser Doppler flowmetry probe over the cortical surface to measure regional CBF.

• Baseline Recordings: Allow the animal to stabilize and record baseline ICP and CBF values.

• Induction of TBI: Induce a moderate TBI using a CCI device with defined parameters (e.g., impactor tip diameter, velocity, and deformation depth).

• Treatment Administration: 30 minutes after the induction of TBI, begin the intravenous infusion of either Ronopterin at the desired dose (e.g., 2.2 mg/kg/min) or vehicle (saline).[2]

• Post-Injury Monitoring: Continuously monitor and record ICP and CBF for a defined period post-injury.

• Endpoint Analysis (Brain Edema):

  • At 24 hours post-TBI, euthanize the animals.

  • Harvest the brain and separate the traumatized and contralateral hemispheres.

  • Determine the wet weight of each hemisphere.

  • Dry the tissue in an oven until a constant dry weight is achieved.

  • Calculate the brain water content as: [(wet weight - dry weight) / wet weight] x 100%.

Important Considerations

• Blood-Brain Barrier Penetration: Studies have shown that Ronopterin can cross the blood-brain barrier in both healthy and traumatized brains.[2]

• Systemic Effects: At therapeutic concentrations used in the cited preclinical study, Ronopterin did not show systemic side effects.[2] However, it is crucial to monitor systemic physiological parameters in any new experimental setup.

• Dose-Response: The effects of Ronopterin on ICP have been shown to be dose-dependent.[4] It is recommended to perform a dose-response study to determine the optimal therapeutic dose for a specific model and outcome measure.

• Timing of Administration: In clinical trials, the timing of Ronopterin infusion post-TBI has been a critical factor influencing outcomes.[1] This should be a key consideration in the design of preclinical studies.

Conclusion

Ronopterin shows promise as a neuroprotective agent in preclinical models of TBI. The provided dosage information and protocols offer a starting point for researchers investigating its therapeutic potential. Careful consideration of the animal model, injury severity, and timing of administration is essential for obtaining robust and reproducible results. Further preclinical studies are warranted to fully elucidate the therapeutic window and optimal dosing strategy for Ronopterin in various neurological conditions.

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. The novel nitric oxide synthase inhibitor 4-amino-tetrahydro-L-biopterine prevents brain edema formation and intracranial hypertension following traumatic brain injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Blockade of Tetrahydrobiopterin Synthesis Protects Neurons after Transient Forebrain Ischemia in Rat: A Novel Role for the Cofactor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Intravenous Infusion of Ronopterin

For Research, Scientific, and Drug Development Professionals

Disclaimer

Ronopterin (also known as VAS203) is an investigational drug that has been evaluated in clinical trials for traumatic brain injury. The information provided in this document is intended for research and informational purposes only and does not constitute medical advice or endorsement for unapproved uses. Professionals intending to work with Ronopterin should consult the official Investigator's Brochure or contact the manufacturer for complete and up-to-date information.

Introduction

Ronopterin is a small molecule that acts as a selective inhibitor of inducible nitric oxide synthase (iNOS).[1] Overproduction of nitric oxide by iNOS is implicated in the pathophysiology of various inflammatory and neurological conditions, including traumatic brain injury (TBI).[1][2] By selectively inhibiting iNOS, Ronopterin aims to mitigate the detrimental effects of excessive nitric oxide production while preserving the physiological functions of other nitric oxide synthase isoforms.[1]

These application notes provide a summary of the methodology for the intravenous infusion of Ronopterin based on publicly available data from clinical trials, primarily the NOSTRA (NO Synthase Inhibition in TRAumatic Brain Injury) phase II and phase III studies.[3][4][5]

Mechanism of Action: Nitric Oxide Synthase Inhibition

Ronopterin functions as a cofactor analog of tetrahydrobiopterin (BH4), which is essential for the activity of all nitric oxide synthase (NOS) isoforms. In pathological conditions such as TBI, the expression of inducible NOS (iNOS) is significantly upregulated, leading to a surge in nitric oxide (NO) production that can contribute to secondary neuronal injury. Ronopterin selectively inhibits iNOS, thereby reducing the production of harmful levels of NO in the injured brain.[1][2]

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. Vasopharm’s ronopterin fails in traumatic brain injury trial [clinicaltrialsarena.com]
• 3. Ronopterin - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Investigating Ronopterin's Therapeutic Effects on Intracranial and Cerebral Perfusion Pressures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ronopterin (also known as VAS203) is an investigational drug that has been evaluated for the treatment of moderate to severe traumatic brain injury (TBI).[1][2] Contrary to being a monitoring tool, Ronopterin is a therapeutic agent designed to mitigate secondary brain injury by targeting the nitric oxide (NO) pathway.[3][4] Elevated intracranial pressure (ICP) and compromised cerebral perfusion pressure (CPP) are critical concerns in the management of TBI.[2][5] Clinical trials have explored Ronopterin's potential to favorably influence these parameters, thereby improving neurological outcomes.[6][7]

These application notes provide a comprehensive overview of Ronopterin's mechanism of action, protocols for its investigation in a clinical research setting, and a summary of its observed effects on ICP and CPP.

Mechanism of Action: Targeting the Nitric Oxide Pathway

Following a traumatic brain injury, the inducible nitric oxide synthase (iNOS) is upregulated, leading to excessive production of nitric oxide (NO).[3][8] This surge in NO contributes to secondary injury cascades, including inflammation, edema, and cytotoxicity, which can in turn lead to increased intracranial pressure and reduced cerebral blood flow.[8]

Ronopterin is a selective inhibitor of nitric oxide synthase.[1][7][9] By reducing the overproduction of NO, Ronopterin aims to ameliorate the pathological consequences of iNOS upregulation in the injured brain.[3][4] This mechanism is hypothesized to reduce cerebral edema and improve cerebrovascular function, thereby helping to control intracranial pressure and maintain adequate cerebral perfusion.[8]

Figure 1: Ronopterin's Mechanism of Action in Traumatic Brain Injury.

Monitoring Intracranial and Cerebral Perfusion Pressures in Clinical Trials

The investigation of Ronopterin's effect on ICP and CPP necessitates accurate and continuous monitoring of these parameters. In the clinical trial setting for Ronopterin, standard invasive monitoring techniques were required for patient inclusion.[6][7][10]

Standard Monitoring Protocols:

• Intracranial Pressure (ICP) Monitoring : The gold standard for ICP monitoring is the use of an intraventricular catheter connected to an external strain gauge.[11][12][13] This method allows for both pressure monitoring and therapeutic drainage of cerebrospinal fluid (CSF).[5] Alternatively, intraparenchymal fiber optic or microstrain gauge monitors can be placed directly into the brain tissue.[12][14][15]

• Mean Arterial Pressure (MAP) Monitoring : Continuous MAP is typically measured invasively via an arterial line.[5]

• Cerebral Perfusion Pressure (CPP) Calculation : CPP is not measured directly but is calculated using the following formula: CPP = MAP - ICP .[5] A target CPP range, often between 60 and 70 mmHg, is typically maintained as part of standard TBI management.[16]

Experimental Protocols: The NOSTRA Phase III Clinical Trial

The "NOSTRA" (NO Synthase inhibition in TRAumatic brain injury) trials evaluated the efficacy and safety of Ronopterin.[6][10] The following protocol is based on the methodology of the NOSTRA Phase III trial.[3][6][10]

Study Design: A multi-center, prospective, randomized, double-blind, placebo-controlled trial.[3][6]

Patient Population:

• Adults (18-60 years) with moderate to severe TBI (Glasgow Coma Scale score ≤ 8).[6][10]

• Requirement for insertion of an ICP monitoring device (intraventricular or intraparenchymal).[6][7][10]

Treatment Protocol:

• Randomization: Patients are randomized to receive either Ronopterin or a placebo.

• Drug Administration: A 48-hour intravenous infusion of Ronopterin or placebo is initiated between 6 and 18 hours after the injury.[6][7][10]

• Dosage: The specific dosage of Ronopterin is determined by the study protocol.

• Concomitant Care: All patients receive standard-of-care treatment for TBI, including ICP and CPP management.

Figure 2: Workflow of the NOSTRA Phase III Clinical Trial.

Data Collection and Endpoints:

• Primary Endpoint: Extended Glasgow Outcome Scale (eGOS) at 6 months post-injury.[3][6][10]

• Secondary Endpoints:

  • eGOS at 3 months.[3][6]

  • Quality of Life (QOLIBRI) at 6 months.[6]

  • Mortality.[6]

  • Intracranial pressure (ICP).[6]

  • Cerebral perfusion pressure (CPP).[6]

Data Presentation: Effects of Ronopterin on ICP and CPP

While the NOSTRA III trial did not meet its primary endpoint for the overall population, post-hoc analyses suggested potential benefits, particularly when the drug was administered early after injury.[3][4] Data from the NOSTRA Phase IIa trial and post-hoc analyses of the Phase III trial have provided insights into Ronopterin's effects on physiological parameters.

Table 1: Summary of Ronopterin's Effects on Intracranial and Cerebral Perfusion Pressures from Clinical Trials

Parameter	Study	Patient Group	Observation	Citation
Therapy Intensity Level (TIL)	NOSTRA Phase IIa	Ronopterin vs. Placebo	Significantly decreased in the Ronopterin group, suggesting better control of ICP.	[17]
Therapy Intensity Level (TIL)	Combined analysis of NOSTRA II & III	Ronopterin vs. Placebo (infusion within 12h)	Significant reduction in TIL, reflecting decreased aggressiveness of treatment to reduce ICP.	[8]
Intracranial Pressure (ICP)	NOSTRA Phase III	Ronopterin vs. Placebo	Evaluated as a secondary endpoint.	[6][10]
Cerebral Perfusion Pressure (CPP)	NOSTRA Phase III	Ronopterin vs. Placebo	Evaluated as a secondary endpoint.	[6][10]

Note: Specific quantitative data on the mean changes in ICP and CPP from the published results are limited. The Therapy Intensity Level (TIL) is often used as a surrogate marker for the burden of intracranial hypertension.

Conclusion

Ronopterin is a therapeutic agent that targets the nitric oxide pathway to potentially mitigate secondary brain injury after TBI. It is not a tool for monitoring intracranial or cerebral perfusion pressure. The investigation of Ronopterin's effects relies on established, invasive ICP and CPP monitoring techniques. Clinical trials have evaluated the impact of Ronopterin on these crucial physiological parameters as secondary outcomes, with some evidence suggesting a potential benefit in reducing the intensity of treatments required to manage elevated intracranial pressure. Further research and analysis are necessary to fully elucidate the clinical utility of Ronopterin in the management of traumatic brain injury.

References

• 1. Ronopterin by VeriNOS operations for Traumatic Brain Injury: Likelihood of Approval [pharmaceutical-technology.com]
• 2. io.nihr.ac.uk [io.nihr.ac.uk]
• 3. Vasopharm’s ronopterin fails in traumatic brain injury trial [clinicaltrialsarena.com]
• 4. fiercebiotech.com [fiercebiotech.com]
• 5. Cerebral Perfusion Pressure - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. firstwordpharma.com [firstwordpharma.com]
• 9. Nitric oxide synthase - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Intracranial pressure monitoring: MedlinePlus Medical Encyclopedia [medlineplus.gov]
• 12. Intracranial Pressure Monitoring: Invasive versus Non-Invasive Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Intracranial pressure monitoring - Wikipedia [en.wikipedia.org]
• 14. Intracranial Pressure Monitoring - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. teachmesurgery.com [teachmesurgery.com]
• 16. academic.oup.com [academic.oup.com]
• 17. researchgate.net [researchgate.net]

Preparation of Ronopterin (VAS203) for Experimental Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ronopterin (also known as VAS203 or 4-amino-tetrahydrobiopterin) is a selective inhibitor of nitric oxide synthase (NOS), with a particular potency for the inducible isoform (iNOS).[1][2] Its role in modulating nitric oxide (NO) production has led to its investigation in various pathological conditions, most notably traumatic brain injury (TBI).[3][4][5] Proper preparation of Ronopterin is critical for obtaining reliable and reproducible results in both in vitro and in vivo experimental settings. This document provides detailed application notes and protocols for the solubilization, storage, and preparation of Ronopterin for research purposes, based on available data from clinical trials and studies of structurally related compounds.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of Ronopterin is essential for its effective use in experiments.

Property	Value	Source
Molecular Formula	C₉H₁₆N₆O₂	PubChem
Molecular Weight	240.26 g/mol	PubChem
Appearance	Lyophilized powder	[3]
Synonyms	VAS203, 4-amino-tetrahydrobiopterin	PubChem

Solubility Data

While specific solubility data for Ronopterin in various laboratory solvents is not widely published, information from its clinical formulation and data from structurally similar pteridine derivatives provide valuable guidance.

Solvent	Known Solubility/Recommendation	Source/Inference
Water	20 mg/mL	[3]
Phosphate-Buffered Saline (PBS), pH 7.2	Likely soluble; a related compound, (6R)-5,6,7,8-tetrahydro-L-Biopterin, is soluble at ~10 mg/mL.	Inferred from[6]
Dimethyl Sulfoxide (DMSO)	Likely soluble; related pteridines show solubility in DMSO. L-Biopterin is soluble at ~1 mg/mL and (6R)-5,6,7,8-tetrahydro-L-Biopterin at ~5 mg/mL.	Inferred from[6][7]
Ethanol	Solubility is not well-documented; use with caution.	-

Stability and Storage

Proper storage is crucial to maintain the integrity of Ronopterin. Pteridine derivatives can be sensitive to heat and light, and may be unstable in certain solutions.[1][3]

Form	Storage Temperature	Stability Notes	Source/Inference
Lyophilized Powder	-20°C	Protect from light and moisture. Structurally related compounds are stable for ≥4 years under these conditions.	Inferred from[6][7]
Aqueous Solutions	Use immediately. If short-term storage is necessary, aliquot and store at -80°C for no more than a few days. Avoid repeated freeze-thaw cycles. Aqueous solutions of related compounds are not recommended for storage longer than one day.	Inferred from[6][7]
DMSO Stock Solutions	Aliquot and store at -20°C or -80°C. Protect from light.	General best practice for DMSO stocks.

Mechanism of Action: Nitric Oxide Synthase Inhibition

Ronopterin functions as a competitive inhibitor of the enzyme nitric oxide synthase (NOS). It particularly targets the inducible isoform (iNOS), which is often upregulated during inflammatory conditions and contributes to cellular damage through excessive nitric oxide (NO) production. By inhibiting iNOS, Ronopterin reduces the pathological overproduction of NO.

Ronopterin's mechanism of action as an iNOS inhibitor.

Experimental Protocols

Preparation of Aqueous Solutions (for in vitro and in vivo use)

This protocol is based on the formulation used in clinical trials.[3]

Materials:

• Ronopterin (VAS203) lyophilized powder

• Sterile water for injection or sterile phosphate-buffered saline (PBS)

• Sterile syringes and needles

• Vortex mixer

Procedure:

• Bring the vial of lyophilized Ronopterin to room temperature before opening.

• Aseptically add the required volume of sterile water or PBS to the vial to achieve the desired concentration (e.g., for a 20 mg/mL stock solution, add 1 mL of solvent to 20 mg of Ronopterin).

• Gently vortex the vial until the powder is completely dissolved. Avoid vigorous shaking to prevent potential degradation.

• Visually inspect the solution to ensure it is clear and free of particulates.

• For immediate use, this solution can be further diluted with sterile PBS or appropriate cell culture medium to the final working concentration.

• If not for immediate use, it is recommended to prepare fresh for each experiment. Short-term storage of aqueous solutions is not advised.

Preparation of DMSO Stock Solutions (for in vitro use)

For many cell-based assays, a concentrated stock solution in DMSO is preferred.

Materials:

• Ronopterin (VAS203) lyophilized powder

• Anhydrous, sterile-filtered DMSO

• Sterile, light-protected microcentrifuge tubes

• Vortex mixer

Procedure:

• Bring the vial of lyophilized Ronopterin to room temperature.

• Add the appropriate volume of DMSO to the vial to create a concentrated stock solution (e.g., 10-50 mM).

• Gently vortex until the powder is fully dissolved.

• Aliquot the stock solution into sterile, light-protected microcentrifuge tubes in volumes suitable for single experiments to avoid multiple freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Workflow for In Vitro Experiment Preparation:

Workflow for preparing Ronopterin for in vitro assays.

Preparation for in vivo Animal Studies

The preparation for animal studies will depend on the route of administration. For intravenous or intraperitoneal injections, an aqueous solution is typically used.

Materials:

• Ronopterin (VAS203) lyophilized powder

• Sterile, pyrogen-free saline or PBS

• Sterile syringes and needles

Procedure:

• Follow the protocol for preparing aqueous solutions (Section 5.1).

• Calculate the required dose based on the animal's body weight. Preclinical studies have used doses such as 50 mg/kg administered three times a day.

• Dilute the stock solution with sterile saline or PBS to a suitable volume for injection.

• Ensure the final solution is sterile and free of particulates before administration.

Safety Precautions

• Handle Ronopterin powder in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information.

Disclaimer

This document is intended for research purposes only. The information provided is based on the best available data at the time of writing. Researchers should always perform their own validation experiments and consult relevant literature for the most up-to-date information. The protocols provided are suggestions and may require optimization for specific experimental conditions.

References

• 1. Effects of the nitric oxide synthase inhibitor ronopterin (VAS203) on renal function in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Making a difference for traumatic brain injury patients | pharmaphorum [pharmaphorum.com]
• 3. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ronopterin by VeriNOS operations for Traumatic Brain Injury: Likelihood of Approval [pharmaceutical-technology.com]
• 5. researchgate.net [researchgate.net]
• 6. Tetrahydrobiopterin administration facilitates amphetamine-induced dopamine release and motivation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The 4-amino analogue of tetrahydrobiopterin efficiently prolongs murine cardiac-allograft survival - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Ronopterin's Neuroprotective Effects in Cell Culture Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for utilizing in vitro cell culture models to investigate the neuroprotective properties of Ronopterin (also known as VAS203). Ronopterin is a selective inhibitor of inducible nitric oxide synthase (iNOS), an enzyme implicated in the secondary injury cascade following neurotrauma.[1][2][3][4] The protocols outlined below are designed to model key aspects of neuronal injury, such as mechanical stress and excitotoxicity coupled with inflammation, providing a platform to evaluate the efficacy and mechanism of action of Ronopterin.

Introduction to Ronopterin and its Mechanism of Action

Ronopterin is an analogue of tetrahydrobiopterin (BH4), an essential cofactor for nitric oxide synthases.[3][5][6] It selectively inhibits the inducible isoform of NOS (iNOS), which is typically upregulated in response to inflammatory stimuli and contributes to neuronal damage through the excessive production of nitric oxide (NO) and subsequent formation of reactive nitrogen species.[1] Clinical trials have investigated Ronopterin for its neuroprotective potential in patients with traumatic brain injury (TBI).[7][8][9] In vitro cell culture models offer a controlled environment to dissect the cellular and molecular mechanisms underlying Ronopterin's neuroprotective effects.

Recommended Cell Culture Models

Given that Ronopterin's primary clinical target is TBI, in vitro models that replicate aspects of this complex injury are most relevant. TBI is characterized by an initial mechanical injury followed by a secondary cascade of events including glutamate excitotoxicity, inflammation, and oxidative stress.[1] Therefore, we propose two key models: a mechanical injury model and a model of glutamate excitotoxicity with an inflammatory challenge.

1. Mechanical Injury Model (Scratch Assay): This model simulates the physical damage that occurs during a traumatic event. A "scratch" or transection is created in a confluent co-culture of neurons and glial cells, leading to both immediate cell death along the scratch margin and a subsequent wave of secondary injury to neighboring cells.[10]

2. Glutamate Excitotoxicity and Inflammatory Challenge Model: This model mimics the chemical and inflammatory aspects of the secondary injury cascade in TBI. Co-cultures of neurons and microglia are exposed to high levels of glutamate to induce excitotoxicity, along with an inflammatory stimulus such as lipopolysaccharide (LPS) to upregulate iNOS in the microglia. This provides a direct context to test the efficacy of the iNOS inhibitor, Ronopterin.

Data Presentation

The following tables present hypothetical, yet representative, data that could be generated from the described protocols.

Table 1: Effect of Ronopterin on Neuronal Viability in a Mechanical Injury Model

Treatment Group	Neuronal Viability (% of Control)	Nitric Oxide Production (µM)
Uninjured Control	100 ± 5.2	1.5 ± 0.3
Vehicle + Scratch	45 ± 4.8	12.8 ± 1.1
1 µM Ronopterin + Scratch	58 ± 5.1	8.2 ± 0.9
10 µM Ronopterin + Scratch	72 ± 6.3	4.5 ± 0.6
50 µM Ronopterin + Scratch	85 ± 5.9	2.1 ± 0.4

Table 2: Effect of Ronopterin on Neuronal Viability in a Glutamate + LPS Model

Treatment Group	Neuronal Viability (% of Control)	iNOS Expression (Fold Change)
Vehicle Control	100 ± 6.1	1.0
Glutamate (100 µM) + LPS (100 ng/mL)	38 ± 4.5	15.2 ± 2.3
1 µM Ronopterin + Glutamate + LPS	52 ± 5.0	9.8 ± 1.8
10 µM Ronopterin + Glutamate + LPS	68 ± 5.7	5.1 ± 1.1
50 µM Ronopterin + Glutamate + LPS	81 ± 6.2	1.8 ± 0.5

Signaling Pathways and Experimental Workflows

Caption: Signaling pathway of neurotoxicity in TBI and Ronopterin's point of intervention.

Caption: Experimental workflow for the mechanical injury (scratch assay) model.

Caption: Workflow for the glutamate excitotoxicity and inflammatory challenge model.

Experimental Protocols

Protocol 1: Mechanical Injury (Scratch Assay) in Primary Cortical Co-cultures

Objective: To assess the neuroprotective effect of Ronopterin against mechanical trauma in a mixed neuronal-glial culture.

Materials:

• Primary cortical neurons and glia from E18 rat or mouse embryos

• Neurobasal medium supplemented with B27 and GlutaMAX

• Poly-D-lysine coated culture plates (24-well)

• Ronopterin (VAS203)

• P200 pipette tip

• MTT or LDH cytotoxicity assay kit

• Griess Reagent kit

• Fixation and immunocytochemistry reagents (paraformaldehyde, Triton X-100, primary and secondary antibodies)

Methodology:

• Cell Culture:

  • Isolate cortical cells from E18 rodent embryos and plate them on poly-D-lysine coated 24-well plates at a density of 2 x 10^5 cells/well.

  • Maintain cultures in Neurobasal medium with B27 and GlutaMAX at 37°C and 5% CO2.

  • Allow cultures to mature for 7-10 days in vitro (DIV) to form a dense, interconnected network of neurons and glia.

• Ronopterin Treatment:

  • Prepare stock solutions of Ronopterin in sterile, nuclease-free water or DMSO.

  • One hour prior to injury, replace the culture medium with fresh medium containing the desired concentrations of Ronopterin (e.g., 1, 10, 50 µM) or vehicle control.

• Mechanical Injury:

  • Using a sterile P200 pipette tip, make a single, straight scratch down the center of each well.

  • Gently wash the wells twice with pre-warmed PBS to remove cell debris.

  • Replace with the corresponding Ronopterin or vehicle-containing medium.

• Post-Injury Incubation:

  • Return the plates to the incubator for 24 hours.

• Assessment of Neuroprotection:

  • Cell Viability: At 24 hours post-injury, measure cell viability using the MTT assay or quantify cell death by measuring lactate dehydrogenase (LDH) release into the culture medium.

  • Nitric Oxide Production: Collect the culture supernatant and measure nitrite concentration using the Griess assay as an indicator of NO production.

  • Immunocytochemistry: Fix the cells with 4% paraformaldehyde. Stain for neuronal markers (e.g., MAP2 or NeuN) and glial markers (e.g., GFAP for astrocytes, Iba1 for microglia) to visualize and quantify neuronal survival and glial activation near the scratch.

Protocol 2: Glutamate Excitotoxicity and Inflammatory Challenge in Neuron-Microglia Co-cultures

Objective: To evaluate Ronopterin's ability to protect neurons from excitotoxicity and iNOS-mediated inflammatory damage.

Materials:

• Primary cortical neurons and microglia

• Neurobasal medium supplemented with B27 and GlutaMAX

• Poly-D-lysine coated culture plates (24-well)

• Ronopterin (VAS203)

• L-Glutamic acid

• Lipopolysaccharide (LPS)

• Calcein AM and Ethidium Homodimer-1 (EthD-1) for live/dead staining

• Reagents for Western blotting (lysis buffer, antibodies for iNOS, cleaved caspase-3, and a loading control like β-actin)

Methodology:

• Cell Culture:

  • Establish a co-culture of primary cortical neurons and microglia. Plate neurons first and allow them to adhere and extend neurites for 3-4 days. Then, seed primary microglia onto the neuronal culture.

  • Allow the co-culture to mature for another 3-4 days (total 7-8 DIV).

• Ronopterin Treatment:

  • One hour prior to inducing injury, replace the culture medium with fresh medium containing various concentrations of Ronopterin or vehicle.

• Induction of Neurotoxicity:

  • Add L-Glutamic acid to a final concentration of 100 µM and LPS to a final concentration of 100 ng/mL to the wells.

• Post-Injury Incubation:

  • Incubate the cultures for 24 hours at 37°C and 5% CO2.

• Assessment of Neuroprotection:

  • Live/Dead Staining: At 24 hours, stain the cells with Calcein AM (stains live cells green) and EthD-1 (stains dead cells red). Capture images using a fluorescence microscope and quantify the percentage of live neurons.

  • Western Blotting: Lyse the cells and perform Western blot analysis to determine the expression levels of iNOS (to confirm target engagement) and cleaved caspase-3 (an indicator of apoptosis).

  • Cytokine Analysis: Collect the culture supernatant and measure the levels of pro-inflammatory cytokines such as TNF-α and IL-1β using ELISA kits.

References

• 1. Making a difference for traumatic brain injury patients | pharmaphorum [pharmaphorum.com]
• 2. Ronopterin by VeriNOS operations for Traumatic Brain Injury: Likelihood of Approval [pharmaceutical-technology.com]
• 3. researchgate.net [researchgate.net]
• 4. firstwordpharma.com [firstwordpharma.com]
• 5. The protective effect of tetrahydrobiopterin on the nitric oxide-mediated inhibition of purified nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of tetrahydrobiopterin on nitric oxide synthase-containing cells in the rat hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nitric oxide synthase inhibition with the antipterin VAS203 improves outcome in moderate and severe traumatic brain injury: a placebo-controlled randomized Phase IIa trial (NOSTRA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of Injury Specific Proteins in a Cell Culture Model of Traumatic Brain Injury | PLOS One [journals.plos.org]

Application Notes and Protocols: Assessing Blood-Brain Barrier Permeability with Ronopterin

For Researchers, Scientists, and Drug Development Professionals

Introduction

The blood-brain barrier (BBB) is a highly selective, semipermeable border of endothelial cells that prevents solutes in the circulating blood from non-selectively crossing into the extracellular fluid of the central nervous system (CNS) where neurons reside. Disruption of the BBB is a key event in the pathogenesis of numerous neurological diseases, including traumatic brain injury (TBI), stroke, and neurodegenerative disorders. Consequently, the ability to assess BBB permeability is crucial for both understanding disease mechanisms and for the development of CNS-targeting therapeutics.

Ronopterin (formerly VAS203) is a selective inhibitor of inducible nitric oxide synthase (iNOS). The overexpression of iNOS and the subsequent excessive production of nitric oxide (NO) are implicated in the inflammatory cascade that can lead to increased BBB permeability.[1][2] By inhibiting iNOS, Ronopterin presents a mechanism-based approach to potentially mitigate BBB disruption. These application notes provide detailed protocols for utilizing Ronopterin in both in vitro and in vivo settings to assess its effects on BBB permeability.

Scientific Rationale: Ronopterin and the Blood-Brain Barrier

Under pathological conditions such as traumatic brain injury, pro-inflammatory cytokines trigger the expression of iNOS in microglia, astrocytes, and macrophages.[2] This leads to a surge in nitric oxide production, which can contribute to BBB breakdown through various mechanisms, including the disruption of tight junction proteins between endothelial cells.[1] Ronopterin, by selectively inhibiting iNOS, is hypothesized to reduce the overproduction of NO, thereby helping to maintain the integrity of the BBB. Assessing the impact of Ronopterin on BBB permeability can, therefore, provide insights into the role of iNOS in a specific disease model and the therapeutic potential of iNOS inhibition.

dot

Caption: Mechanism of Ronopterin in modulating BBB permeability.

In Vitro Assessment of BBB Permeability

This protocol describes the use of a transwell co-culture model of the BBB to assess the effect of Ronopterin on permeability.

Experimental Workflow

dot

Caption: In vitro experimental workflow.

Detailed Protocol

Materials:

• Primary or immortalized brain endothelial cells (e.g., hCMEC/D3)

• Primary or immortalized astrocytes

• Transwell inserts (e.g., 0.4 µm pore size)

• Cell culture media and supplements

• Ronopterin (VAS203)

• Lipopolysaccharide (LPS) or a cytokine cocktail (e.g., TNF-α and IFN-γ)

• Sodium Fluorescein or FITC-dextran (4 kDa)

• Transendothelial Electrical Resistance (TEER) measurement system

• Fluorescence microplate reader

Procedure:

• Cell Culture and Co-culture Model Setup:

  • Culture brain endothelial cells on the apical side of the transwell inserts and astrocytes on the basolateral side.

  • Allow the cells to form a confluent monolayer.

  • Monitor the integrity of the endothelial barrier by measuring TEER daily. A stable and high TEER value indicates a tight barrier.

• Induction of BBB Permeability:

  • Once a stable TEER is achieved, induce an inflammatory response by adding LPS or a cytokine cocktail to the cell culture medium.

  • Incubate for a predetermined time (e.g., 24 hours) to induce iNOS expression and compromise barrier integrity.

• Ronopterin Treatment:

  • Prepare stock solutions of Ronopterin in a suitable vehicle (e.g., sterile saline).

  • Treat the cells with different concentrations of Ronopterin (e.g., 1, 10, 100 µM) or vehicle control.

  • Incubate for a specific duration prior to and/or during the permeability assay.

• Permeability Assay:

  • Add a fluorescent tracer (e.g., Sodium Fluorescein at a final concentration of 10 µg/mL) to the apical chamber of the transwells.

  • At various time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber.

  • Measure the fluorescence of the samples using a microplate reader.

• Data Analysis:

  • Calculate the permeability coefficient (Papp) for the tracer in each condition.

  • Compare the Papp values between the vehicle control and Ronopterin-treated groups. A lower Papp value in the Ronopterin group would indicate a protective effect on BBB integrity.

Expected Data Presentation

Treatment Group	Inflammatory Stimulus	Ronopterin Concentration (µM)	TEER (Ω·cm²) (Post-treatment)	Permeability Coefficient (Papp) (cm/s)
Control	None	0	150 ± 10	1.5 x 10⁻⁶ ± 0.2 x 10⁻⁶
Vehicle	LPS (1 µg/mL)	0	80 ± 8	5.2 x 10⁻⁶ ± 0.5 x 10⁻⁶
Ronopterin	LPS (1 µg/mL)	1	95 ± 9	4.1 x 10⁻⁶ ± 0.4 x 10⁻⁶
Ronopterin	LPS (1 µg/mL)	10	110 ± 12	3.0 x 10⁻⁶ ± 0.3 x 10⁻⁶
Ronopterin	LPS (1 µg/mL)	100	135 ± 11	2.1 x 10⁻⁶ ± 0.2 x 10⁻⁶

(Note: The data in this table is hypothetical and for illustrative purposes only.)

In Vivo and Clinical Assessment of BBB Permeability

The assessment of Ronopterin's effect on BBB permeability in a clinical setting, particularly in the context of traumatic brain injury, can be inferred from physiological and clinical outcome measures. The NOSTRA Phase III trial provides a framework for such an assessment.[3][4]

Logical Framework for In Vivo Assessment

dot

Caption: Logical framework for in vivo assessment.

Clinical Protocol Insights from the NOSTRA III Trial

The NOSTRA III trial was a multi-center, randomized, double-blind, placebo-controlled study to evaluate the efficacy and safety of Ronopterin in patients with moderate to severe TBI.[3][4]

Patient Population:

• Adults (18-60 years) with moderate to severe TBI (Glasgow Coma Scale score ≥ 3) requiring intracranial pressure monitoring.[3][4]

Intervention:

• Intravenous infusion of Ronopterin or placebo for 48 hours, initiated between 6 and 18 hours after injury.[3][4]

Key Assessments Related to BBB Permeability:

• Intracranial Pressure (ICP): Continuously monitored as a standard of care. Increased ICP can be a consequence of cerebral edema resulting from BBB disruption.

• Cerebral Perfusion Pressure (CPP): Calculated as Mean Arterial Pressure (MAP) minus ICP. Maintaining adequate CPP is critical for brain oxygenation.

• Therapy Intensity Level (TIL): A measure of the aggressiveness of treatments required to control ICP. A reduction in TIL can suggest better control of cerebral edema and, by extension, improved BBB integrity.[5]

• Extended Glasgow Outcome Scale (eGOS): Assessed at 6 months post-injury as the primary clinical outcome.[3][4]

Summary of Relevant Clinical Data

A post-hoc analysis of the NOSTRA trials provided the following insights, particularly for patients who received Ronopterin infusion within 12 hours of TBI.[5]

Parameter	Ronopterin Group	Placebo Group	p-value	Citation
Proportion of Patients with Good Recovery (GOS 5) at 6 months	39%	18%	0.03	[5]
Proportion of Low Therapy Intensity Levels (TIL)	71%	62%	0.01	[5]

These data suggest that early administration of Ronopterin may lead to better control of intracranial pressure, as reflected by the reduced need for aggressive therapies.[5] This is consistent with the hypothesis that Ronopterin helps to mitigate BBB disruption and subsequent cerebral edema.

Cerebrospinal Fluid (CSF) Analysis: An Indirect Assessment

Measuring the concentration of Ronopterin or related pterin compounds like Neopterin in the CSF can provide an indirect measure of BBB permeability and neuroinflammation.

Protocol for CSF Analysis

• Sample Collection:

  • Collect CSF via lumbar puncture at baseline and at specified time points after Ronopterin administration.

  • Simultaneously collect blood samples to determine plasma concentrations.

• Sample Processing and Analysis:

  • Centrifuge CSF and plasma samples to remove cellular debris.

  • Analyze Ronopterin and/or Neopterin concentrations using a validated method such as High-Performance Liquid Chromatography (HPLC) with fluorescence detection or Liquid Chromatography-Mass Spectrometry (LC-MS).[6][7]

• Data Interpretation:

  • CSF/Plasma Ratio: Calculate the ratio of Ronopterin concentration in CSF to that in plasma. An increased ratio may suggest increased BBB permeability.

  • Neopterin Levels: Elevated Neopterin levels in the CSF are a marker of CNS immune activation.[8][9][10] A reduction in Neopterin levels following Ronopterin treatment could indicate a dampening of the neuroinflammatory response and a potential stabilizing effect on the BBB.

Representative Data on CSF Neopterin in Neurological Conditions

Condition	Mean CSF Neopterin (nmol/L)	Citation
Healthy Controls	4.2	[9]
Viral Meningitis	32.5	[9]
Bacterial Meningitis	63.0	[9]
Delirium (Post-hip fracture)	29.6	[7]

(Note: This table provides context on Neopterin levels in different conditions and is not specific to Ronopterin treatment.)

Conclusion

Ronopterin, through its mechanism of iNOS inhibition, offers a valuable tool for investigating the role of nitric oxide in BBB permeability. The protocols outlined in these application notes provide a framework for assessing the effects of Ronopterin in both controlled in vitro systems and complex in vivo and clinical scenarios. By combining direct measures of permeability with physiological and biomarker data, researchers can gain a comprehensive understanding of how iNOS modulation impacts the integrity of the blood-brain barrier.

References

• 1. Nitric oxide and blood-brain barrier integrity [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. firstwordpharma.com [firstwordpharma.com]
• 6. Cerebrospinal fluid neopterin decay characteristics after initiation of antiretroviral therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cerebrospinal fluid levels of neopterin are elevated in delirium after hip fracture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]
• 9. Cerebrospinal fluid neopterin concentrations in central nervous system infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neopterin concentrations in cerebrospinal fluid and serum of individuals infected with HIV-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring iNOS Activity in Response to Ronopterin Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inducible nitric oxide synthase (iNOS) is a key enzyme in the inflammatory cascade, producing large amounts of nitric oxide (NO), a pleiotropic signaling molecule.[1][2] Overproduction of NO by iNOS is implicated in various pathological conditions, including neurodegenerative diseases, inflammatory disorders, and septic shock.[1][3] Ronopterin (also known as VAS203 or 4-amino-tetrahydrobiopterin), an analogue of the essential iNOS cofactor tetrahydrobiopterin (BH4), is an inhibitor of nitric oxide synthase.[1][4] It is under investigation for its therapeutic potential, particularly in the context of traumatic brain injury where it has shown neuroprotective effects.[5][6][7][8]

These application notes provide detailed protocols for measuring iNOS activity in response to Ronopterin treatment, enabling researchers to accurately assess its inhibitory effects. The primary methods described are the Griess assay, which measures nitrite (a stable NO metabolite), and the citrulline assay, which directly measures NOS enzyme activity.

Data Presentation

The following tables provide a structured summary of expected quantitative data when investigating the effect of Ronopterin on iNOS activity.

Table 1: Effect of Ronopterin on Nitrite Production in LPS-Stimulated Macrophages (Griess Assay)

Treatment Group	Ronopterin Conc. (µM)	Lipopolysaccharide (LPS) (1 µg/mL)	Nitrite Concentration (µM) (Mean ± SD)	% Inhibition of NO Production
Negative Control	0	-	Baseline	N/A
LPS Control	0	+	High	0%
Ronopterin	1	+	Reduced	Calculated
Ronopterin	10	+	Further Reduced	Calculated
Ronopterin	50	+	Significantly Reduced	Calculated

Table 2: Effect of Ronopterin on iNOS Enzymatic Activity (Citrulline Assay)

Sample	Ronopterin Conc. (µM)	iNOS Activity (pmol L-citrulline/min/mg protein) (Mean ± SD)	% Inhibition of iNOS Activity
Untreated Control	0	Baseline	N/A
Vehicle Control	0	High	0%
Ronopterin	1	Reduced	Calculated
Ronopterin	10	Further Reduced	Calculated
Ronopterin	50	Significantly Reduced	Calculated

Experimental Protocols

Protocol 1: Measurement of Nitric Oxide Production using the Griess Assay

This protocol details the measurement of nitrite, a stable and quantifiable end-product of NO, in cell culture supernatants.[9][10][11][12][13]

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Ronopterin

• Griess Reagent System (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)[12]

• Sodium Nitrite (for standard curve)

• 96-well flat-bottom plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.[13]

• Treatment:

  • Prepare various concentrations of Ronopterin in complete DMEM.

  • Remove the culture medium and treat the cells with the Ronopterin solutions for 1 hour.

  • Induce iNOS expression by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours at 37°C and 5% CO₂.[13]

• Griess Reaction:

  • Prepare a sodium nitrite standard curve (0-100 µM) in complete DMEM.[13]

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.[13]

  • Add 50 µL of sulfanilamide solution to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride solution to each well and incubate for another 5-10 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.[13]

• Analysis: Calculate the nitrite concentration in each sample by comparing the absorbance to the sodium nitrite standard curve.

Protocol 2: Measurement of iNOS Enzymatic Activity using the Citrulline Assay

This protocol measures the conversion of L-arginine to L-citrulline, a direct and specific measure of NOS activity.[14][15][16][17]

Materials:

• Cell or tissue lysates containing iNOS

• Ronopterin

• L-[³H]arginine or L-[¹⁴C]arginine

• Reaction Buffer (containing Tris-HCl, Tetrahydrobiopterin (BH4), FAD, and FMN)[15]

• NADPH[15]

• Stop Buffer (e.g., HEPES, pH 5.5 with EDTA)[15]

• Equilibrated Dowex AG 50W-X8 resin (Na⁺ form)

• Scintillation vials and fluid

• Scintillation counter

Procedure:

• Sample Preparation: Prepare cell or tissue homogenates in an appropriate homogenization buffer.[15]

• Reaction Setup:

  • In a microcentrifuge tube, combine the reaction buffer, NADPH, radiolabeled L-arginine, and the cell/tissue extract.

  • For the Ronopterin treatment groups, add the desired concentrations of Ronopterin to the reaction mixture.

  • Include a blank control with a known NOS inhibitor (e.g., L-NNA) or without the enzyme extract.[15]

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).[15]

• Stopping the Reaction: Add the Stop Buffer to terminate the enzymatic reaction.[15]

• Separation of L-citrulline:

  • Add a slurry of the Dowex resin to each tube to bind the unreacted radiolabeled L-arginine.

  • Centrifuge the tubes to pellet the resin.

• Measurement:

  • Transfer the supernatant, containing the radiolabeled L-citrulline, to a scintillation vial.

  • Add scintillation fluid and measure the radioactivity using a scintillation counter.[15]

• Analysis: Calculate the iNOS activity based on the amount of radiolabeled L-citrulline produced per unit of time and protein concentration.

Visualizations

Below are diagrams illustrating key pathways and workflows relevant to the measurement of iNOS activity in response to Ronopterin treatment.

Caption: iNOS Signaling Pathway and Point of Ronopterin Inhibition.

Caption: Experimental Workflow for the Griess Assay.

Caption: Logical Relationship of Ronopterin's Action on iNOS.

References

• 1. Nitric oxide synthase - Wikipedia [en.wikipedia.org]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. Role of Reactive Astrocytes and Microglia: Wnt/β-Catenin Signaling in Neuroprotection and Repair in Parkinson’s Disease [mdpi.com]
• 4. Effects of the nitric oxide synthase inhibitor ronopterin (VAS203) on renal function in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. firstwordpharma.com [firstwordpharma.com]
• 6. Making a difference for traumatic brain injury patients | pharmaphorum [pharmaphorum.com]
• 7. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bowdish.ca [bowdish.ca]
• 10. assaygenie.com [assaygenie.com]
• 11. Protocol Griess Test [protocols.io]
• 12. Griess Reagent System Protocol [promega.ca]
• 13. benchchem.com [benchchem.com]
• 14. caymanchem.com [caymanchem.com]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]
• 16. Measurement of the nitric oxide synthase activity using the citrulline assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A specific method for measurement of nitric oxide synthase enzymatic activity in peritoneal biopsies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Understanding the renal toxicity of Ronopterin in research models

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on understanding and troubleshooting the potential renal effects of Ronopterin (VAS203) in research models.

Frequently Asked Questions (FAQs)

Q1: Is Ronopterin directly nephrotoxic?

A1: Based on clinical data in healthy volunteers, Ronopterin is not considered directly nephrotoxic in the traditional sense of causing tubular or glomerular injury. A phase I clinical study showed that Ronopterin infusion led to a mild and transient reduction in renal perfusion and glomerular function, which was reversible.[1][2] There were no treatment-related trends observed in markers of tubular injury.[1]

Q2: What are the expected renal effects of Ronopterin in an experimental setting?

A2: Ronopterin is a nitric oxide (NO) synthase inhibitor.[1][2] Reduced NO availability can lead to vasoconstriction.[1][2] Therefore, the primary expected effect of Ronopterin on the kidneys is a hemodynamic one, specifically vasoconstriction of the preglomerular (afferent) arterioles.[1][2][3] This can result in a temporary and dose-dependent decrease in renal plasma flow (RPF) and glomerular filtration rate (GFR).[1][2][3]

Q3: How can I differentiate between a hemodynamic effect and true renal toxicity in my model?

A3: A purely hemodynamic effect, as observed with Ronopterin in healthy volunteers, should be transient and reversible upon cessation of the compound's effect.[1][2] True renal toxicity would likely be accompanied by markers of kidney damage, such as increased urinary excretion of Kidney Injury Molecule-1 (KIM-1), Neutrophil Gelatinase-Associated Lipocalin (NGAL), or albumin, and would show evidence of tubular or glomerular injury upon histopathological examination.[4][5]

Q4: What are the long-term effects of chronic nitric oxide synthase inhibition on the kidneys?

A4: While acute administration of Ronopterin did not show signs of nephrotoxicity, preclinical studies with other chronic nitric oxide synthase inhibitors, such as L-NAME, have demonstrated that long-term administration can lead to sustained hypertension, as well as glomerular, tubular, and intrarenal vascular lesions.[6][7]

Q5: Which biomarkers are most sensitive for detecting potential drug-induced kidney injury (DIKI) in preclinical models?

A5: For early and sensitive detection of DIKI in preclinical studies, it is recommended to use a panel of biomarkers in addition to traditional markers like serum creatinine (sCr) and blood urea nitrogen (BUN).[4][5] Highly sensitive urinary biomarkers accepted by the FDA and EMA for preclinical studies include KIM-1, albumin, total protein, clusterin, and cystatin C.[4] NGAL is also a sensitive early marker for proximal tubular damage.[8]

Troubleshooting Guides

Scenario 1: You observe an increase in serum creatinine (sCr) and/or blood urea nitrogen (BUN) after Ronopterin administration.

Possible Cause	Troubleshooting Steps
Hemodynamic Fluctuation	1. Assess reversibility: Determine if sCr/BUN levels return to baseline after the effects of Ronopterin have worn off. A transient increase that normalizes suggests a functional, hemodynamic cause rather than structural damage.[1][2] 2. Measure GFR and RPF: Directly measure glomerular filtration rate and renal plasma flow. A decrease in these parameters would be consistent with the known mechanism of action of Ronopterin.[1][2]
Dehydration of Animal Model	1. Check hydration status: Ensure animals have adequate access to water. Dehydration can independently raise BUN levels. 2. Monitor urine output: A significant decrease in urine output could indicate dehydration or a more severe renal issue.
Underlying Renal Pathology in the Model	1. Evaluate baseline renal function: Ensure that baseline renal parameters were within the normal range for the specific animal model before drug administration. 2. Histopathology: If increases in sCr/BUN are persistent or of high magnitude, perform a histopathological examination of the kidneys from a subset of animals to look for signs of acute tubular necrosis, interstitial nephritis, or other pathologies.[9][10][11]

Scenario 2: You detect an increase in urinary biomarkers of kidney injury (e.g., KIM-1, NGAL).

Possible Cause	Troubleshooting Steps
Early-stage Tubular Injury	1. Confirm with multiple biomarkers: An increase in a single biomarker may not be conclusive. Analyze a panel of urinary biomarkers to confirm a consistent pattern of injury.[4][8] 2. Correlate with histopathology: Perform histopathological analysis of the kidneys, focusing on the proximal tubules, to visually confirm cellular injury, such as tubular vacuolization, necrosis, or apoptosis.[9][10][11] 3. Dose-response relationship: Determine if the increase in biomarkers is dose-dependent. A clear dose-response would strengthen the evidence for a compound-related effect.
Assay Variability or Error	1. Check assay performance: Run quality controls for your biomarker assays to ensure they are performing within specified limits. 2. Repeat measurements: Re-assay the samples to rule out technical error.

Quantitative Data Summary

The following table summarizes the renal hemodynamic effects observed in a Phase I clinical trial of Ronopterin (VAS203) in healthy male volunteers.

Parameter	Placebo	Ronopterin (10 mg/kg)	P-value	Interpretation
Renal Plasma Flow (RPF)	663.3 ± 125 mL/min	541.0 ± 85 mL/min	< .0001	Significant decrease in renal perfusion.[1][2]
Glomerular Filtration Rate (GFR)	Not specified	Significant decrease	< .001	Significant decrease in glomerular filtration.[1][2]
Preglomerular Resistance (Afferent)	Not specified	Significant increase	< .0001	Vasoconstriction of the afferent arteriole.[1][2]
Postglomerular Resistance (Efferent)	Not specified	Lesser increase	< .0001	Minor vasoconstriction of the efferent arteriole.[1][2]
Intraglomerular Pressure	Not specified	Decrease	< .01	Reduction in pressure within the glomerulus.[1][2]
Markers of Early Kidney Injury	No change	No treatment-related effect	> .20	No evidence of tubular toxicity.[1][2]

Experimental Protocols

Protocol 1: Assessment of Renal Function and Injury Biomarkers in a Rodent Model

• Animal Model: Male Wistar or Sprague-Dawley rats are commonly used for nephrotoxicity studies.[12][13]

• Acclimatization: Acclimatize animals for at least one week before the experiment.

• Baseline Measurements: Place animals in metabolic cages for 12-24 hours to collect baseline urine samples. Collect a baseline blood sample for serum analysis.[12]

• Ronopterin Administration: Administer Ronopterin via the desired route (e.g., intravenous infusion).

• Sample Collection:

  • Urine: Collect urine at multiple time points post-administration (e.g., 6, 24, 48 hours) using metabolic cages. Measure urine volume. Centrifuge urine to remove debris and store supernatant at -80°C.

  • Blood: Collect blood samples at corresponding time points via an appropriate method (e.g., tail vein, saphenous vein). Separate serum or plasma and store at -80°C.

• Biomarker Analysis:

  • Serum/Plasma: Analyze for creatinine and BUN using standard biochemical assays.

  • Urine: Analyze for creatinine, albumin, and a panel of injury biomarkers such as KIM-1 and NGAL using commercially available ELISA kits. Normalize biomarker concentrations to urinary creatinine to account for variations in urine dilution.

• Data Analysis: Compare post-dose biomarker levels to baseline and to a vehicle-treated control group using appropriate statistical methods.

Protocol 2: Histopathological Evaluation of the Kidneys

• Tissue Collection: At the end of the study, euthanize animals and perfuse with saline followed by a fixative (e.g., 4% paraformaldehyde or 10% neutral buffered formalin).

• Kidney Excision: Carefully excise the kidneys, weigh them, and continue fixation for 24-48 hours.

• Tissue Processing: Process the fixed kidneys through graded alcohols and xylene, and embed in paraffin wax.

• Sectioning: Cut 4-5 µm thick sections from the paraffin blocks.

• Staining: Stain sections with Hematoxylin and Eosin (H&E) for general morphology and Periodic acid-Schiff (PAS) to highlight basement membranes and brush borders.[10]

• Microscopic Examination: A board-certified veterinary pathologist should examine the slides in a blinded fashion. Key features to evaluate include:

  • Tubules: Look for tubular degeneration, necrosis, vacuolization, cast formation, and regeneration.[11]

  • Glomeruli: Assess for changes in cellularity, basement membrane thickening, and sclerosis.

  • Interstitium: Examine for inflammation, edema, or fibrosis.

• Semi-quantitative Scoring: Use a semi-quantitative scoring system to grade the severity and extent of any observed lesions.

Visualizations

Caption: Signaling pathway of Ronopterin's effect on renal hemodynamics.

Caption: Experimental workflow for assessing renal toxicity.

Caption: Troubleshooting logic for altered renal parameters.

References

• 1. Effects of the nitric oxide synthase inhibitor ronopterin (VAS203) on renal function in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of the nitric oxide synthase inhibitor ronopterin (VAS203) on renal function in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biomarkers of drug-induced kidney toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biomarkers for Drug-Induced Renal Damage and Nephrotoxicity—An Overview for Applied Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nitric oxide inhibition and renal alterations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chronic Nitric Oxide Inhibition Model Six Years On - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Urinary kidney biomarkers for early detection of nephrotoxicity in clinical drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Histopathology and apoptosis in an animal model of reversible renal injury - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Method used to establish a large animal model of drug-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 11. semmelweis.hu [semmelweis.hu]
• 12. The Utility of a Rodent Model in Detecting Pediatric Drug-Induced Nephrotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pharmacyeducation.fip.org [pharmacyeducation.fip.org]

Ronopterin Phase III TBI Trial: A Technical Troubleshooting Guide

Würzburg, Germany - The Phase III clinical trial for Ronopterin (NOSTRA III) in patients with moderate to severe traumatic brain injury (TBI) did not meet its pre-specified primary endpoint, leading to questions within the research and drug development community. This technical support center provides a detailed analysis of the trial's outcomes, methodologies, and the scientific rationale behind the observations, offering troubleshooting guidance and frequently asked questions for researchers in the field.

Troubleshooting Guides

For researchers encountering unexpected results in similar TBI trials, a close examination of the patient population and time to treatment initiation is critical. The NOSTRA III trial data reveals a significant disparity in outcomes based on the timing of Ronopterin administration.

Data Presentation: Key Quantitative Outcomes of the NOSTRA III Trial

Below is a summary of the key quantitative data from the NOSTRA III trial, comparing the overall results with the pre-specified subgroup analysis of patients who received Ronopterin within 12 hours of injury.

Outcome Measure	Overall Population (Ronopterin vs. Placebo)	Subgroup (Treatment < 12h Post-Injury) (Ronopterin vs. Placebo)
Primary Endpoint
Improvement in eGOS at 6 months	Not statistically significant[1]	Statistically significant & clinically meaningful increase[2]
Secondary & Post-Hoc Analyses
Median eGOS at 3 months	5 vs 4	-
Median eGOS at 6 months	6 vs 5	-
Good Recovery (eGOS 7 & 8) at 6 months	37% vs 23%	-
Odds Ratio for eGOS increase (3 to 6 months)	2.98 (p=0.039)[3]	-

Caption: Summary of NOSTRA III trial primary and secondary outcomes.

Experimental Protocols

Understanding the methodologies employed in the NOSTRA III trial is crucial for interpreting the results and designing future studies.

NOSTRA III Trial Protocol (NCT02794168)

The NOSTRA III trial was a randomized, double-blind, placebo-controlled, multicenter Phase III study conducted across 29 sites in five European countries.[4][5]

• Patient Population: 224 patients with moderate to severe TBI.[4]

• Inclusion Criteria: Patients with a Glasgow Coma Scale (GCS) score between 4 and 12.

• Intervention: Intravenous infusion of Ronopterin or placebo.

• Primary Endpoint: Extended Glasgow Outcome Scale (eGOS) assessed at 6 months post-injury.[3][5][6] The eGOS is an 8-point scale that assesses functional outcome, ranging from death to good recovery.

• Secondary Endpoints: Included eGOS at 3 months, Therapy Intensity Level (TIL), and safety assessments.

Mandatory Visualizations

Proposed Signaling Pathway of Ronopterin in TBI

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. pharmafile.com [pharmafile.com]
• 3. science4life.de [science4life.de]
• 4. fiercebiotech.com [fiercebiotech.com]
• 5. Vasopharm’s ronopterin fails in traumatic brain injury trial [clinicaltrialsarena.com]
• 6. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing the therapeutic window for Ronopterin administration post-injury

This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimal use of Ronopterin in a post-injury research setting. Here you will find troubleshooting guides, frequently asked questions, detailed experimental protocols, and key data presented in a clear and accessible format.

Frequently Asked Questions (FAQs)

Q1: What is the optimal therapeutic window for Ronopterin administration following an injury?

A1: Based on post-hoc analyses of the NOSTRA phase II and III clinical trials, the optimal therapeutic window for Ronopterin administration is within 12 hours of the traumatic brain injury (TBI).[1][2] Patients who received the infusion within this timeframe showed a statistically significant and clinically meaningful improvement in their extended Glasgow Outcome Scale (eGOS) over time.[2][3] The NOSTRA III trial protocol specifies initiating the 48-hour intravenous infusion between 6 and 18 hours post-injury.[4][5]

Q2: What is the recommended dosage and administration route for Ronopterin in experimental models?

A2: In the NOSTRA phase III clinical trial, Ronopterin was administered as a total intravenous dose of 17 mg/kg over 48 hours, which corresponds to a daily dose of 8.5 mg/kg.[4] Ronopterin is provided as a lyophilized powder (1 g/vial ) and is reconstituted for infusion.[4]

Q3: What is the mechanism of action of Ronopterin?

A3: Ronopterin is a selective inhibitor of inducible nitric oxide synthase (iNOS).[6] It acts by binding to the endogenous tetrahydrobiopterin (BH4) binding site on the iNOS enzyme.[6][7][8][9] By inhibiting iNOS, Ronopterin reduces the excessive production of nitric oxide (NO) and peroxynitrite, which are implicated in the secondary injury cascade following TBI.[2][6] This action helps to decrease excitotoxicity, neuroinflammation, and edema formation.[1][4]

Q4: What are the known potential side effects or adverse events associated with Ronopterin administration?

A4: In the NOSTRA phase II trial, transitory acute kidney injury (stage 2-3) was observed in four of eight patients receiving the highest dose of Ronopterin.[10] The NOSTRA phase III trial protocol includes a stopping rule for the infusion if serum creatinine values increase by more than 50% from the preceding measurement, or if other renal safety parameters indicate deterioration.[4] However, a post-hoc analysis of the NOSTRA trials showed that clinically relevant reductions in renal function were not observed in patients aged 18-39 years.[1][11]

Q5: How should Ronopterin be prepared for experimental use?

A5: Ronopterin (VAS203) is supplied as a lyophilized powder in vials (1 g/vial ). For the NOSTRA III trial, it was reconstituted with 50 mL of water for injection to a final concentration of 20 mg/mL.[4] The reconstitution should be performed by trained personnel.

Troubleshooting Guides

Ronopterin Reconstitution and Administration

Issue	Possible Cause(s)	Troubleshooting Steps
Difficulty dissolving lyophilized powder	Incomplete wetting of the powder; Improper reconstitution solvent or temperature.	Ensure the correct volume of sterile water for injection is used as the diluent. Gently swirl the vial to dissolve the contents; avoid vigorous shaking to prevent foaming and potential protein denaturation.[12][13]
Particulates or discoloration in the reconstituted solution	Incomplete dissolution; Contamination; Degradation of the product.	Do not use the solution if particulates or discoloration are present. Discard the vial and prepare a fresh solution. Ensure aseptic technique during reconstitution.
IV infusion flow stoppage or slow rate	Kinked tubing; Occlusion of the catheter; Low infusion bag height.	Check the infusion line for any kinks or obstructions. Ensure the infusion bag is at an appropriate height. Attempt to flush the catheter with sterile saline to check for patency.
Precipitation in the infusion line	Incompatibility with co-administered fluids; Temperature fluctuations.	Do not administer if precipitation is observed. Check for compatibility with other intravenous fluids. Maintain the infusion setup at a consistent temperature.
Signs of renal impairment in animal models (e.g., decreased urine output, elevated creatinine)	Potential dose-dependent nephrotoxicity of Ronopterin.[10]	Monitor renal function closely during and after administration. Consider dose-response studies to determine the optimal therapeutic dose with minimal renal effects in your specific model. Ensure adequate hydration of the animal.

Data Presentation

Clinical Efficacy of Ronopterin in Traumatic Brain Injury (Post-Hoc Analysis of NOSTRA II & III Trials)

Outcome Measure	Ronopterin Group	Placebo Group	P-value	Citation(s)
Good Recovery (eGOS 5) at 6 months (infusion within 12h)	39%	18%	p=0.03	[11]
Good Recovery at 6 months (patients aged 18-39 years)	50%	26%	-	[11]
Good Recovery at 12 months (patients aged 18-39 years)	80%	20%	p=0.02	[11]
Median eGOS at 6 months (NOSTRA II)	6	4.5	-	[11]
Reduced Brain Microdialysate Glutamate Levels	Significantly reduced	-	-	[14][15]
Reduced Brain Microdialysate Lactate Levels	Significantly reduced	-	-	[14]

Therapy Intensity Level (TIL) in Patients Aged 18-39 Years (Post-Hoc Analysis of NOSTRA II & III Trials)

Time Point	Ronopterin Group (Low TIL)	Placebo Group (Low TIL)	P-value	Citation(s)
Overall	71%	62%	p=0.01	[11]
Second week post-TBI	81%	64%	p=0.0002	[11]

Experimental Protocols

Measurement of Nitric Oxide (NO) Production

This protocol is a general guideline for measuring NO metabolites (nitrite and nitrate) using the Griess reagent system.

Materials:

• Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Nitrate reductase

• NADPH

• Sample (e.g., cell culture supernatant, plasma, tissue homogenate)

• 96-well microplate

• Microplate reader (540 nm)

Procedure:

• Sample Preparation: Centrifuge biological samples to remove particulate matter.

• Nitrate to Nitrite Conversion (if measuring total NO):

  • Incubate samples with nitrate reductase and NADPH according to the manufacturer's instructions to convert nitrate to nitrite.

• Griess Reaction:

  • Add 50 µL of sample to a 96-well plate.

  • Add 50 µL of Griess Reagent Component A to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Component B to each well and incubate for 5-10 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine nitrite concentration using a standard curve prepared with known concentrations of sodium nitrite.

Assessment of Neuronal Apoptosis (TUNEL Staining)

This protocol provides a general workflow for Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) staining in brain tissue sections.

Materials:

• Paraffin-embedded or frozen brain sections

• Proteinase K

• TdT reaction buffer

• Terminal deoxynucleotidyl transferase (TdT) enzyme

• Biotin-dUTP or fluorescently labeled dUTP

• Streptavidin-HRP and DAB substrate (for colorimetric detection) or fluorescent microscopy setup

• Counterstain (e.g., Methyl Green or DAPI)

Procedure:

• Deparaffinization and Rehydration (for paraffin sections): Use standard histological procedures.

• Permeabilization: Incubate sections with Proteinase K solution.[16][17]

• TUNEL Reaction:

  • Incubate sections with TdT reaction buffer.

  • Add the TUNEL reaction mixture containing TdT enzyme and labeled dUTP. Incubate in a humidified chamber at 37°C.[16][18]

• Detection:

  • For colorimetric detection, incubate with streptavidin-HRP followed by the DAB substrate.

  • For fluorescent detection, proceed directly to microscopy.

• Counterstaining: Stain with a suitable nuclear counterstain.

• Analysis: Visualize and quantify TUNEL-positive cells using light or fluorescence microscopy.

Caspase-3 Activity Assay

This is a general protocol for a colorimetric caspase-3 activity assay in brain tissue homogenates.

Materials:

• Brain tissue homogenate

• Cell lysis buffer

• 2x Reaction Buffer

• Caspase-3 substrate (DEVD-pNA)

• 96-well microplate

• Microplate reader (405 nm)

Procedure:

• Sample Preparation: Homogenize brain tissue in chilled cell lysis buffer on ice. Centrifuge the homogenate and collect the supernatant.[6][19]

• Protein Quantification: Determine the protein concentration of the supernatant.

• Caspase-3 Assay:

  • Add 50-200 µg of protein to each well of a 96-well plate. Adjust the volume with cell lysis buffer.[20]

  • Add 2x Reaction Buffer containing DTT to each well.[20]

  • Add the DEVD-pNA substrate.[20][21]

• Incubation: Incubate the plate at 37°C for 1-2 hours.[20][21]

• Measurement: Read the absorbance at 405 nm in a microplate reader.

• Analysis: Compare the absorbance of treated samples to untreated controls to determine the fold increase in caspase-3 activity.

Visualizations

Signaling Pathway of Ronopterin's Action

Caption: Ronopterin competitively inhibits the binding of BH4 to iNOS, preventing its dimerization and activation.

Experimental Workflow for Assessing Ronopterin Efficacy

Caption: A general experimental workflow for evaluating the efficacy of Ronopterin in a TBI model.

Logical Relationship of Ronopterin's Therapeutic Effect

Caption: The logical pathway illustrating how Ronopterin administration leads to improved neurological outcomes.

References

• 1. vasopharm GmbH Announces Post Hoc Analyses of Clinical Trials in Traumatic Brain Injury [prnewswire.com]
• 2. science4life.de [science4life.de]
• 3. fiercebiotech.com [fiercebiotech.com]
• 4. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | The Critical Role of Tetrahydrobiopterin (BH4) Metabolism in Modulating Radiosensitivity: BH4/NOS Axis as an Angel or a Devil [frontiersin.org]
• 9. The Critical Role of Tetrahydrobiopterin (BH4) Metabolism in Modulating Radiosensitivity: BH4/NOS Axis as an Angel or a Devil - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nitric oxide synthase inhibition with the antipterin VAS203 improves outcome in moderate and severe traumatic brain injury: a placebo-controlled randomized Phase IIa trial (NOSTRA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. firstwordpharma.com [firstwordpharma.com]
• 12. biopharminternational.com [biopharminternational.com]
• 13. lyophilizationworld.com [lyophilizationworld.com]
• 14. pharmafile.com [pharmafile.com]
• 15. vasopharm GmbH Announces Brain Glutamate Microdialysate Data from Post Hoc Analyses of Clinical Trials in Traumatic Brain Injury [prnewswire.com]
• 16. sinobiological.com [sinobiological.com]
• 17. Protocol: TUNEL and Active Caspase-3 Detection by IHC/ICC [bio-techne.com]
• 18. creative-bioarray.com [creative-bioarray.com]
• 19. assaygenie.com [assaygenie.com]
• 20. abcam.com [abcam.com]
• 21. creative-bioarray.com [creative-bioarray.com]

Technical Support Center: Overcoming Challenges in Demonstrating Ronopterin Efficacy In Vivo

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in designing and executing in vivo studies for Ronopterin (also known as VAS203). Our goal is to help you navigate the complexities of demonstrating its efficacy and translate preclinical findings to potential clinical success.

Frequently Asked Questions (FAQs)

Q1: What is Ronopterin and what is its primary mechanism of action?

Ronopterin (VAS203) is a selective inhibitor of inducible nitric oxide synthase (iNOS).[1] Its primary mechanism of action is to reduce the excessive production of nitric oxide (NO) that occurs following events like traumatic brain injury (TBI).[2][3] This overproduction of NO by iNOS contributes to a cascade of detrimental effects, including increased inflammation, edema formation, and neuronal cell damage.[1][4] By selectively inhibiting iNOS, Ronopterin aims to mitigate this secondary injury cascade without significantly affecting the functions of other NOS enzymes like endothelial NOS (eNOS) and neuronal NOS (nNOS), which are crucial for normal physiological functions.[4]

Q2: Why did the Phase III (NOSTRA III) clinical trial for Ronopterin in Traumatic Brain Injury (TBI) fail to meet its primary endpoint?

The NOSTRA III trial did not meet its pre-specified primary endpoint, which was the improvement in the extended Glasgow Outcome Scale (eGOS) at six months post-injury.[2][5] A key factor identified in post-hoc analyses was the timing of drug administration.[2][3] The trial protocol allowed for a wider therapeutic window for infusion (up to 18 hours post-injury) to facilitate patient recruitment.[4][6][7] However, the data strongly suggests that Ronopterin is most effective when administered within 12 hours of the traumatic event.[2][3][5] This highlights a critical challenge in demonstrating efficacy: the narrow therapeutic window.

Q3: What is the significance of the post-hoc analysis of the NOSTRA trials?

Post-hoc analyses of the NOSTRA II and NOSTRA III trials revealed a statistically significant and clinically meaningful improvement in neurological outcomes for patients who received Ronopterin within 12 hours of their injury.[2][4][5] This finding underscores the critical importance of the timing of intervention in acute injuries like TBI. For researchers, this emphasizes the need to meticulously control the timing of drug administration in preclinical models to accurately assess the potential efficacy of Ronopterin.

Q4: What are the known potential side effects of Ronopterin observed in clinical trials?

The most notable side effect associated with Ronopterin, particularly at higher doses, is the risk of transitory acute kidney injury.[8][9][10] The NOSTRA IIa trial reported that four of the eight patients receiving the highest dose experienced this adverse event.[8][9] It is crucial for researchers to monitor renal function closely in in vivo studies. Ronopterin was not associated with significant hepatic, hematologic, or cardiac toxic effects.[8][9]

Q5: What are the challenges in translating preclinical findings of iNOS inhibitors like Ronopterin to human clinical trials?

A significant challenge in the development of iNOS inhibitors is that promising results from animal studies often do not translate to human clinical trials.[11] This discrepancy can be attributed to several factors, including differences in the roles and regulation of iNOS across species, the complexity of the inflammatory cascade in humans, and the difficulty in replicating the precise timing and conditions of acute injuries in a clinical setting.[11]

Troubleshooting Guide for In Vivo Experiments

This guide addresses specific issues that researchers may encounter during their in vivo experiments with Ronopterin.

Problem	Potential Cause	Troubleshooting Steps
Lack of Efficacy in Preclinical Model	Timing of Administration: The therapeutic window for Ronopterin is likely narrow.	1. Initiate Ronopterin administration as early as possible after injury induction in your model. 2. Conduct a time-course study to determine the optimal therapeutic window in your specific model. The clinical data suggests a window of less than 12 hours post-injury is critical.[2][4][5]
Inadequate Dosing: The dose may be too low to achieve a therapeutic effect or too high, leading to toxicity.	1. Perform a dose-ranging study to identify the optimal therapeutic dose with an acceptable safety margin. 2. Monitor for signs of toxicity, particularly renal dysfunction, at higher doses.[8][9]
Inappropriate Animal Model: The chosen animal model may not accurately replicate the pathophysiology of the human condition being studied.	1. Carefully select an animal model that is well-validated and relevant to the clinical indication. 2. Consider the expression and role of iNOS in the specific model, as it can vary between species.[11]
High Variability in Experimental Results	Inconsistent Injury Induction: Variability in the severity of the initial injury can lead to inconsistent outcomes.	1. Standardize the injury induction protocol to ensure a consistent level of injury across all subjects. 2. Use appropriate controls and sham groups to account for procedural variability.
Subject-to-Subject Variability: Biological variability among animals can contribute to inconsistent data.	1. Increase the sample size per group to enhance statistical power. 2. Randomize animals to treatment groups to minimize bias.
Adverse Events Observed (e.g., Renal Toxicity)	High Dose of Ronopterin: As seen in clinical trials, high doses can lead to acute kidney injury.[8][9]	1. Reduce the dose of Ronopterin. 2. Monitor renal function parameters (e.g., serum creatinine, BUN) throughout the study. 3. Consider co-administration of agents that may mitigate renal toxicity, if appropriate for the study design.

Data Presentation: Summary of Clinical Trial Data

The following tables summarize key quantitative data from the Ronopterin clinical trials.

Table 1: NOSTRA Phase IIa Trial (NOSTRA)

Parameter	Ronopterin Group	Placebo Group	p-value
Therapy Intensity Level (TIL) on Day 6	Significantly decreased	-	<0.04[8][9]
extended Glasgow Outcome Score (eGOS) at 6 Months	Significantly higher	-	<0.01[8][9]

Table 2: NOSTRA Phase III Trial (NOSTRA III) - Post-Hoc Analysis (Infusion within 12 hours)

Parameter	Ronopterin Group	Placebo Group	p-value
Proportion of Patients with Good Recovery (GOS 5) at 6 Months (Ages 18-60)	39%	18%	0.03[4]
Good Recovery at 6 Months (Ages 18-39)	50%	26%	Not specified
Good Recovery at 12 Months (Ages 18-39)	80%	20%	0.02[4]

Experimental Protocols

1. General Protocol for In Vivo Efficacy Study in a Traumatic Brain Injury (TBI) Model

This protocol provides a general framework. Specific parameters should be optimized for the chosen animal model.

• Animal Model: Select a validated TBI model (e.g., controlled cortical impact, fluid percussion injury).

• Grouping:

  • Sham group (surgery without injury)

  • Vehicle control group (TBI + vehicle administration)

  • Ronopterin treatment group(s) (TBI + different doses of Ronopterin)

• Drug Administration:

  • Administer Ronopterin or vehicle intravenously.

  • Crucially, initiate administration within the determined optimal therapeutic window (e.g., <12 hours post-injury).

  • The NOSTRA III trial used a 48-hour intravenous infusion.[6][7]

• Outcome Measures:

  • Neurological Function: Assess using relevant behavioral tests (e.g., Morris water maze, rotarod test) at various time points post-injury.

  • Histological Analysis: At the study endpoint, perfuse the animals and collect brain tissue. Analyze for lesion volume, neuronal cell death (e.g., TUNEL staining), and inflammatory markers (e.g., Iba1 for microglia).

  • Biochemical Analysis: Measure levels of NO metabolites (nitrite/nitrate), inflammatory cytokines, and markers of oxidative stress in brain tissue or cerebrospinal fluid.

• Safety Monitoring:

  • Monitor animal weight and general health daily.

  • Collect blood samples to assess renal function (creatinine, BUN) and other relevant clinical chemistry parameters.

2. Protocol for Monitoring Renal Function

• Blood Sampling: Collect blood samples via an appropriate method (e.g., tail vein, saphenous vein) at baseline and at regular intervals throughout the study.

• Biochemical Analysis: Use a certified laboratory or commercially available kits to measure serum creatinine and Blood Urea Nitrogen (BUN) levels.

• Data Analysis: Compare the levels in the Ronopterin-treated groups to the vehicle control group. A significant increase in creatinine and/or BUN may indicate renal toxicity.

Mandatory Visualizations

Caption: Ronopterin's mechanism of action in traumatic brain injury.

Caption: General experimental workflow for in vivo Ronopterin studies.

Caption: Troubleshooting logic for lack of in vivo efficacy.

References

• 1. Making a difference for traumatic brain injury patients | pharmaphorum [pharmaphorum.com]
• 2. Vasopharm’s ronopterin fails in traumatic brain injury trial [clinicaltrialsarena.com]
• 3. fiercebiotech.com [fiercebiotech.com]
• 4. firstwordpharma.com [firstwordpharma.com]
• 5. science4life.de [science4life.de]
• 6. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Nitric oxide synthase inhibition with the antipterin VAS203 improves outcome in moderate and severe traumatic brain injury: a placebo-controlled randomized Phase IIa trial (NOSTRA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Inducible Nitric Oxide Synthase: Regulation, Structure, and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to mitigate Ronopterin-induced acute kidney injury in studies

This technical support center provides researchers, scientists, and drug development professionals with guidance on understanding and mitigating Ronopterin-induced acute kidney injury (AKI) in experimental studies. The information is presented in a question-and-answer format to directly address potential issues encountered during research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Ronopterin-induced acute kidney injury?

A1: Ronopterin (also known as VAS203) is an inhibitor of nitric oxide synthase (NOS). Its primary mechanism of inducing AKI is through the inhibition of NOS in the renal vasculature. This leads to a reduction in nitric oxide (NO) bioavailability, causing vasoconstriction of the preglomerular arterioles.[1] This vasoconstriction increases renal vascular resistance, which in turn reduces renal plasma flow (RPF) and glomerular filtration rate (GFR).[1] At higher doses, this can lead to ischemic injury and a significant decline in kidney function.

Q2: Is Ronopterin-induced AKI dose-dependent?

A2: Yes, the available evidence strongly indicates that Ronopterin-induced AKI is dose-dependent.[1][2][3] In a clinical study with healthy volunteers, a total dose of 10 mg/kg administered over 6 hours resulted in reversible reductions in RPF and GFR that were within the physiological range and did not lead to an increase in biomarkers of kidney injury.[1] However, in a Phase IIa clinical trial for traumatic brain injury (the NOSTRA trial), transitory stage 2-3 AKI was observed in 50% of patients (four out of eight) who received the highest total dose of 30 mg/kg.[2]

Q3: What are the early warning signs of Ronopterin-induced AKI in an experimental setting?

A3: Early warning signs in a preclinical setting would include a significant decrease in urine output, and elevations in serum creatinine and blood urea nitrogen (BUN). For more sensitive and earlier detection, monitoring of specific kidney injury biomarkers is recommended. These include Neutrophil Gelatinase-Associated Lipocalin (NGAL) and Kidney Injury Molecule-1 (KIM-1), which may be elevated before changes in serum creatinine are observed.[1] In clinical trial settings, an increase in serum creatinine of over 50% from the previous measurement is considered a threshold to halt infusion.[3]

Q4: Are there any known specific strategies to mitigate Ronopterin-induced AKI?

A4: Currently, there are no published preclinical or clinical studies that have specifically tested and validated mitigation strategies for Ronopterin-induced AKI. However, based on its mechanism of action (renal vasoconstriction), general strategies to counteract this effect can be considered. These are theoretical and would require experimental validation. Potential strategies could include ensuring adequate hydration to maintain renal perfusion and potentially the co-administration of renal vasodilators.

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Significant decrease in urine output during or after Ronopterin administration.	Renal vasoconstriction leading to reduced GFR.	1. Confirm adequate hydration status of the animal model.2. Consider reducing the dose or infusion rate of Ronopterin.3. Monitor serum creatinine, BUN, and urine/serum electrolytes.4. In future experiments, consider a dose-response study to identify the maximum tolerated dose.
Elevated serum creatinine and/or BUN levels post-administration.	Ronopterin-induced AKI.	1. Immediately assess the severity of the injury.2. Discontinue further Ronopterin administration.3. Provide supportive care, including fluid and electrolyte management.4. For future studies, re-evaluate the dose and duration of Ronopterin exposure. Consider prophylactic measures (see Experimental Protocols).
Inconsistent or highly variable renal injury between experimental subjects.	Differences in hydration status, age, or underlying renal function.	1. Standardize hydration protocols before and during Ronopterin administration.2. Ensure the use of age- and weight-matched animals.3. Perform baseline renal function tests on all animals prior to the experiment to exclude those with pre-existing renal impairment.

Data Presentation

Table 1: Hemodynamic and Renal Effects of Ronopterin (10 mg/kg) in Healthy Volunteers

Parameter	Placebo (Mean ± SD)	Ronopterin (10 mg/kg) (Mean ± SD)	P-value
Renal Plasma Flow (mL/min)	663.3 ± 125	541.0 ± 85	< 0.0001
Glomerular Filtration Rate (mL/min)	123.5 ± 18.9	108.6 ± 17.6	< 0.001
Preglomerular Resistance (dyn·s·cm⁻⁵)	7611 ± 1673	11438 ± 2043	< 0.0001
Postglomerular Resistance (dyn·s·cm⁻⁵)	5340 ± 1106	6092 ± 1279	< 0.0001
Intraglomerular Pressure (mmHg)	56.4 ± 4.4	54.1 ± 4.0	< 0.01
Data adapted from a study in 18 healthy male volunteers receiving a 6-hour infusion of Ronopterin.[1]

Table 2: Renal Safety Markers in Healthy Volunteers Receiving Ronopterin (10 mg/kg)

Biomarker	Treatment	Result
Serum Creatinine	Ronopterin (10 mg/kg)	No significant change compared to placebo.
Cystatin C	Ronopterin (10 mg/kg)	No significant change compared to placebo.
NGAL (urine)	Ronopterin (10 mg/kg)	No significant change compared to placebo.
KIM-1 (urine)	Ronopterin (10 mg/kg)	No significant change compared to placebo.
At a dose of 10 mg/kg, no evidence of tubular toxicity was observed.[1]

Table 3: Adverse Events in the NOSTRA Phase IIa Trial at High Doses of Ronopterin

Total Dose	Number of Patients	Incidence of Acute Kidney Injury (Stage 2-3)
30 mg/kg	8	4 (50%)
Data from a clinical trial in patients with traumatic brain injury.[2]

Experimental Protocols

Protocol 1: Monitoring Renal Function During Ronopterin Administration

This protocol is based on the methodology used in the study of healthy volunteers and can be adapted for preclinical animal models.

• Animal Model: Male Wistar rats (250-300g).

• Acclimatization: House animals in standard conditions for at least one week prior to the experiment.

• Baseline Measurements:

  • Collect blood samples via tail vein for baseline serum creatinine, BUN, and NGAL.

  • Place animals in metabolic cages to collect 24-hour urine for baseline volume, creatinine clearance, and urinary KIM-1 and NGAL.

• Ronopterin Administration:

  • Administer Ronopterin via intravenous infusion at the desired dose (e.g., a dose-escalation study starting from 10 mg/kg).

  • A control group should receive a vehicle infusion (e.g., 0.9% saline).

• Monitoring During and After Infusion:

  • Continuously monitor urine output.

  • Collect blood samples at multiple time points (e.g., end of infusion, 2, 6, 24, and 48 hours post-infusion) for analysis of renal function markers.

  • Collect urine at corresponding time points for biomarker analysis.

• Endpoint Analysis:

  • At the end of the study, euthanize animals and harvest kidneys for histological analysis (e.g., H&E staining to assess tubular necrosis).

Protocol 2: Testing a Potential Mitigating Agent for Ronopterin-Induced AKI

This is a proposed experimental design, as no specific mitigation strategies have been published.

• Animal Model and Baseline Measurements: As described in Protocol 1.

• Experimental Groups (minimum of 4):

  • Group 1: Vehicle control.

  • Group 2: Ronopterin at a dose known to induce AKI (requires prior dose-finding study).

  • Group 3: Potential mitigating agent alone (e.g., a renal vasodilator like a calcium channel blocker, or an antioxidant like N-acetylcysteine).

  • Group 4: Ronopterin + potential mitigating agent.

• Administration:

  • Administer the potential mitigating agent at a predetermined time before and/or during the Ronopterin infusion.

• Monitoring and Endpoint Analysis: As described in Protocol 1. The primary outcome would be the comparison of renal function and injury markers between Group 2 and Group 4.

Visualizations

Caption: Signaling pathway of Ronopterin-induced acute kidney injury.

Caption: Workflow for testing mitigation strategies for Ronopterin-induced AKI.

References

• 1. Effects of the nitric oxide synthase inhibitor ronopterin (VAS203) on renal function in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Preclinical Results for Ronopterin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ronopterin (formerly VAS203). The information provided aims to help interpret and troubleshoot potentially conflicting or variable results observed in preclinical studies.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues and sources of variability that researchers may encounter during their experiments with Ronopterin.

Q1: We are observing inconsistent efficacy of Ronopterin in our animal model of neurological injury. What are the potential reasons for this variability?

A1: Inconsistent efficacy is a common challenge in preclinical studies and can arise from several factors. Based on clinical observations with Ronopterin, the timing of administration is critical. The NOSTRA III clinical trial for traumatic brain injury (TBI) initially failed to meet its primary endpoint; however, post-hoc analyses revealed a significant therapeutic benefit when the drug was administered within 12 hours of the injury.[1][2][3] This suggests a narrow therapeutic window.

Troubleshooting Steps:

• Timing of Administration: Ensure a consistent and early time point for Ronopterin administration post-injury in your model. Late administration may be ineffective.

• Animal Model Severity: The severity of the induced injury can significantly impact outcomes. Stratify your animals based on injury severity markers to reduce variability.

• Pharmacokinetics: Investigate the pharmacokinetic profile of Ronopterin in your specific animal model and species to ensure adequate exposure at the target site.

Q2: Our in vitro experiments show potent inhibition of inducible nitric oxide synthase (iNOS), but we are not seeing the expected downstream effects on cellular damage in our co-culture models. Why might this be?

A2: While Ronopterin is a selective iNOS inhibitor[4], the cellular context and interplay of different nitric oxide synthase (NOS) isoforms are crucial.

Troubleshooting Steps:

• Presence of other NOS isoforms: Consider the relative expression and activity of neuronal NOS (nNOS) and endothelial NOS (eNOS) in your cell culture models. Compensatory mechanisms involving other NOS isoforms might be at play.

• Redox state of the cells: The cellular redox environment can influence the effects of NO. Ensure consistent culture conditions and consider measuring markers of oxidative stress.

• Off-target effects: While selective, investigate potential off-target effects of Ronopterin in your specific cell types at the concentrations used.

Q3: We are observing conflicting results in our measurements of tetrahydrobiopterin (BH4) levels after Ronopterin treatment. What could be causing this?

A3: Measuring BH4 accurately is challenging due to its rapid oxidation to dihydrobiopterin (BH2) and biopterin.[5][6]

Troubleshooting Steps:

• Sample Handling: Strict adherence to protocols that prevent oxidation is critical. This includes immediate processing of samples, use of antioxidants (e.g., dithioerythritol - DTE), and storage at ultra-low temperatures.[5][6]

• Analytical Method: High-performance liquid chromatography with electrochemical detection (HPLC-ECD) or tandem mass spectrometry (LC-MS/MS) are the gold standards for accurate BH4 quantification.[7] Ensure your method is validated for sensitivity and specificity.

• Tissue-specific Metabolism: BH4 metabolism and the expression of enzymes in its synthesis and recycling pathways can vary significantly between different tissues and cell types.[8][9][10][11]

Quantitative Data Summary

Parameter	NOSTRA III Trial (Overall Population)	NOSTRA III Trial (Post-Hoc Analysis: Administration <12h post-injury)	NOSTRA Phase II Trial	Reference
Primary Endpoint (eGOS at 6 months)	Did not meet pre-specified primary goal	Statistically significant and clinically meaningful improvement	Showed improved clinical outcome	[1][3][12]
Good Recovery (GOS 5) at 6 months	Not reported as significant	39% (Ronopterin) vs. 18% (Placebo)	Not specified	[2]
Therapy Intensity Level (TIL)	Not reported as significant	Significant reduction in aggressiveness of treatment	Not specified	[2]

Detailed Experimental Protocols

Detailed methodologies for key experiments are provided below to aid in standardizing procedures and minimizing variability.

Measurement of Nitric Oxide Synthase (NOS) Activity

This protocol is based on commercially available colorimetric assay kits that measure the conversion of L-arginine to L-citrulline and nitric oxide.[13][14][15][16]

Materials:

• NOS Assay Buffer

• Cell/Tissue Lysis Buffer

• NOS Substrate (L-arginine)

• NOS Cofactors (NADPH, FAD, FMN, BH4, Calmodulin)

• Nitrate Reductase

• Griess Reagents 1 and 2

• 96-well microplate reader

Procedure:

• Sample Preparation: Homogenize tissue or lyse cells in ice-cold lysis buffer. Centrifuge to pellet debris and collect the supernatant. Determine protein concentration of the lysate.

• Reaction Setup: In a 96-well plate, add the cell/tissue lysate.

• Cofactor and Substrate Addition: Add the NOS cofactor mix and substrate (L-arginine) to each well.

• Incubation: Incubate the plate at 37°C for the recommended time to allow for NO production.

• Nitrate Reduction: Add nitrate reductase to convert the nitrate produced back to nitrite.

• Colorimetric Reaction: Add Griess Reagents 1 and 2 to each well. This will react with nitrite to produce a colored azo dye.

• Measurement: Read the absorbance at 540 nm using a microplate reader.

• Quantification: Calculate NOS activity based on a standard curve generated with known concentrations of nitrite.

Quantification of Tetrahydrobiopterin (BH4) by LC-MS/MS

This protocol is a generalized procedure for the quantification of BH4 in biological samples, emphasizing steps to prevent oxidation.[5][6][7]

Materials:

• Anticoagulant tubes (e.g., EDTA) containing an antioxidant (e.g., 0.1% dithioerythritol).

• Internal Standard (e.g., stable isotope-labeled BH4).

• Protein precipitation solution (e.g., trichloroacetic acid).

• LC-MS/MS system.

Procedure:

• Sample Collection and Stabilization: Collect blood in tubes containing anticoagulant and antioxidant. For tissues, homogenize immediately in a buffer containing antioxidants.

• Internal Standard Spiking: Add a known amount of the internal standard to each sample.

• Protein Precipitation: Add the protein precipitation solution, vortex, and centrifuge to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• LC-MS/MS Analysis: Inject the supernatant into the LC-MS/MS system. Use a suitable column and mobile phase gradient for the separation of BH4.

• Detection: Use multiple reaction monitoring (MRM) mode for sensitive and specific detection of the parent and daughter ions of BH4 and the internal standard.

• Quantification: Calculate the concentration of BH4 in the sample by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

GTP Cyclohydrolase I (GTPCH) Activity Assay

This protocol measures the activity of the rate-limiting enzyme in BH4 synthesis by quantifying the neopterin produced from GTP.[17][18][19][20]

Materials:

• Lysis Buffer (e.g., 0.1 M Tris, 0.3 M KCl, 2.5 mM EDTA, pH 7.8).

• GTP solution (10 mM).

• Iodine solution for oxidation.

• Alkaline phosphatase.

• HPLC system with a fluorescence detector.

Procedure:

• Sample Preparation: Homogenize tissues or cells in lysis buffer. Centrifuge to obtain a clear lysate.

• Enzyme Reaction: Incubate the lysate with GTP at 37°C for 1 hour. This allows GTPCH to convert GTP to dihydroneopterin triphosphate.

• Oxidation: Stop the reaction and oxidize the dihydroneopterin triphosphate to neopterin triphosphate using an iodine solution.

• Dephosphorylation: Add alkaline phosphatase to cleave the phosphate groups from neopterin triphosphate, yielding neopterin.

• HPLC Analysis: Inject the sample into an HPLC system with a reversed-phase column.

• Fluorescence Detection: Detect neopterin using a fluorescence detector.

• Quantification: Calculate GTPCH activity based on the amount of neopterin produced, determined from a standard curve.

Visualizations

The following diagrams illustrate key pathways and workflows relevant to Ronopterin research.

Caption: Ronopterin's mechanism of action within the BH4 and NOS pathways.

Caption: A generalized experimental workflow for preclinical Ronopterin studies.

Caption: A decision tree to guide troubleshooting of conflicting Ronopterin results.

References

• 1. Vasopharm’s ronopterin fails in traumatic brain injury trial [clinicaltrialsarena.com]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. fiercebiotech.com [fiercebiotech.com]
• 4. Making a difference for traumatic brain injury patients | pharmaphorum [pharmaphorum.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. LC-MS/MS methods for direct measurement of sepiapterin and tetrahydrobiopterin in human plasma and clinical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tetrahydrobiopterin: Beyond Its Traditional Role as a Cofactor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tetrahydrobioterin (BH4) Pathway: From Metabolism to Neuropsychiatry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tetrahydrobioterin (BH4) Pathway: From Metabolism to Neuropsychiatry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Nitric Oxide Synthase | Nitric Oxide Assay | Oxford Biomedical Research [oxfordbiomed.com]
• 15. bioassaysys.com [bioassaysys.com]
• 16. Nitric Oxide Synthase Assay Kit, Colorimetric | 482702 [merckmillipore.com]
• 17. A Sensitive Assay for the Enzymatic Activity of GTP Cyclohydrolase I | Springer Nature Experiments [experiments.springernature.com]
• 18. GTP Cyclohydrolase I Expression, Protein, and Activity Determine Intracellular Tetrahydrobiopterin Levels, Independent of GTP Cyclohydrolase Feedback Regulatory Protein Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 19. GTP Cyclohydrolase I: Purification, Characterization, and Effects of Inhibition on Nitric Oxide Synthase in Nocardia Species - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ahajournals.org [ahajournals.org]

Improving the experimental design of Ronopterin neuroprotection assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in designing and executing robust neuroprotection assays with Ronopterin.

Frequently Asked Questions (FAQs)

Q1: What is Ronopterin and what is its mechanism of action in neuroprotection?

Ronopterin (also known as VAS203) is a nitric oxide synthase (NOS) inhibitor.[1] Its neuroprotective effects are believed to stem from its ability to reduce the overproduction of nitric oxide (NO), a key player in the development of secondary injury following events like traumatic brain injury.[2][3] By inhibiting NOS, Ronopterin helps to mitigate oxidative and nitrosative stress, which can lead to neuronal damage and death.[4]

Q2: What is a good starting concentration for Ronopterin in in vitro neuroprotection assays?

Direct in vitro neuroprotection data for Ronopterin is limited in publicly available literature. However, studies on a closely related analogue, 4-amino-tetrahydrobiopterin, have shown inhibition of neuronal nitric oxide synthase (nNOS) with a half-maximally effective concentration (IC50) in the range of 1.1-1.3 µM.[5] Therefore, a concentration range of 1-10 µM is a reasonable starting point for in vitro experiments with Ronopterin in neuronal cell cultures. It is crucial to perform a dose-response curve to determine the optimal concentration for your specific cell type and experimental conditions.

Q3: Which neuronal cell lines are suitable for Ronopterin neuroprotection assays?

The human neuroblastoma cell line SH-SY5Y is a commonly used and well-characterized model for neuroprotection studies.[6][7][8][9][10] These cells can be differentiated into a more neuron-like phenotype, making them suitable for investigating neuroprotective compounds. Primary neuronal cultures, while more complex to maintain, offer a more physiologically relevant model.[11]

Q4: How can I induce oxidative stress in my neuronal cell culture model to test Ronopterin's efficacy?

Oxidative stress can be induced using various agents. A common and effective method is to expose the cells to hydrogen peroxide (H₂O₂).[6] Typical concentrations of H₂O₂ used to induce oxidative stress in SH-SY5Y cells range from 100 µM to 500 µM for several hours.[6] Another option is to use neurotoxins that induce oxidative stress, such as 6-hydroxydopamine (6-OHDA) or rotenone.[7] It is essential to optimize the concentration and exposure time of the chosen stressor to achieve a significant, but not complete, reduction in cell viability, creating a window to observe the protective effects of Ronopterin.

Troubleshooting Guides

This section addresses common issues that may arise during Ronopterin neuroprotection experiments.

Cell Culture and Experimental Setup

Problem	Possible Cause(s)	Suggested Solution(s)
High variability between replicate wells.	- Uneven cell seeding.- "Edge effects" in 96-well plates due to evaporation.- Inconsistent treatment application.	- Ensure a single-cell suspension before seeding and mix gently after plating.- To minimize edge effects, fill the outer wells with sterile PBS or media without cells and do not use them for data collection.- Use a multichannel pipette for adding reagents and ensure consistent timing.
Poor cell attachment or unhealthy morphology.	- Suboptimal coating of culture vessels.- Incorrect seeding density.- Poor quality of reagents or media.	- Use appropriate coating substrates for your neuronal cells (e.g., Poly-D-Lysine, Laminin).- Optimize cell seeding density; too low can lead to poor survival, while too high can cause clumping and stress.- Use fresh, high-quality culture media and supplements.
Low neurotoxin-induced cell death.	- Insufficient concentration or incubation time of the neurotoxin.- Cells are too resistant.	- Perform a dose-response and time-course experiment to determine the optimal concentration and duration of neurotoxin exposure to achieve ~50% cell death.- Ensure the neurotoxin solution is fresh and properly stored.

Assay-Specific Troubleshooting

Problem	Assay	Possible Cause(s)	Suggested Solution(s)
High background signal.	MTT	- Contamination of media or reagents.- Ronopterin or other compounds may directly reduce MTT.[12][13]	- Use sterile techniques and fresh reagents.- Include a "no-cell" control with media and Ronopterin to check for direct MTT reduction. If observed, consider an alternative viability assay.
LDH	- High serum content in the media (serum contains LDH).- Cell lysis during handling.	- Use low-serum media for the assay period.- Handle cells gently; avoid vigorous pipetting. Centrifuge plates at a low speed to pellet any detached, lysed cells before collecting the supernatant.[14][15][16][17]
ROS (DCFDA)	- Autofluorescence of compounds or media.- Photobleaching of the dye.	- Include a "no-dye" control to measure background fluorescence.- Protect plates from light as much as possible during incubation and reading.
Over/underestimation of cell viability.	MTT	- Pterin analogues could potentially interfere with mitochondrial reductases responsible for MTT reduction.[12]	- Validate MTT results with an alternative viability assay that has a different mechanism, such as the LDH assay (measuring membrane integrity) or a direct cell count with a viability dye (e.g., Trypan Blue).
Low signal or small assay window.	All	- Suboptimal reagent concentrations.- Incorrect incubation times.- Instrument settings are not optimized.	- Optimize concentrations of all assay reagents (e.g., MTT, DCFDA).- Follow the recommended incubation times for each assay, but be prepared to optimize for your specific cell type.- Ensure the plate reader is set to the correct excitation/emission wavelengths and that the gain/sensitivity is appropriate.

Quantitative Data Summary

The following tables summarize key quantitative data for designing Ronopterin neuroprotection assays.

Table 1: Recommended Concentration Ranges for In Vitro Neuroprotection Studies

Compound	Cell Type	Assay	Effective Concentration Range	Reference
4-amino-tetrahydrobiopterin (Ronopterin analogue)	Rat Neuronal NOS	NOS Inhibition	IC50: 1.1-1.3 µM	[5]
Tetrahydrobiopterin (BH4)	SH-SY5Y	Cell Viability	50-400 µM (induces cell death)	[8]
L-NAME (NOS inhibitor)	Rat Cortical Neurons	Neuroprotection (NMDA-induced toxicity)	100 µM	[11]
7-Nitroindazole (nNOS inhibitor)	Rat Cortical Neurons	Neuroprotection (NMDA-induced toxicity)	100 µM	[11]

Table 2: Common Neurotoxin Concentrations for Inducing Oxidative Stress in Neuronal Cells

Neurotoxin	Cell Type	Concentration Range	Incubation Time	Reference
Hydrogen Peroxide (H₂O₂)	SH-SY5Y	100 - 500 µM	2 - 24 hours	[6][10]
6-Hydroxydopamine (6-OHDA)	SH-SY5Y	50 - 150 µM	24 hours	[7]
Rotenone	SH-SY5Y	1 - 10 µM	24 hours	[7]
NMDA	Rat Cortical Neurons	300 µM	5 minutes (followed by 24h incubation)	[11]

Experimental Protocols

MTT Cell Viability Assay

This protocol is adapted for adherent neuronal cells (e.g., differentiated SH-SY5Y).

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well clear flat-bottom plates

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed neuronal cells in a 96-well plate at a pre-determined optimal density and allow them to adhere and differentiate.

• Pre-treat cells with various concentrations of Ronopterin for a specified duration (e.g., 1-2 hours).

• Induce oxidative stress by adding the chosen neurotoxin (e.g., H₂O₂) to the wells (except for the control wells).

• Incubate for the desired period (e.g., 24 hours).

• Carefully aspirate the culture medium.

• Add 100 µL of fresh, serum-free medium and 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, protected from light, allowing for the formation of formazan crystals.

• Carefully aspirate the medium containing MTT.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a plate reader.

LDH Cytotoxicity Assay

This protocol measures the release of lactate dehydrogenase (LDH) from damaged cells into the culture medium.

Materials:

• Commercially available LDH cytotoxicity assay kit

• 96-well clear flat-bottom plates

• Plate reader capable of measuring absorbance at the wavelength specified by the kit (usually ~490 nm)

Procedure:

• Follow steps 1-4 from the MTT assay protocol.

• After the incubation period, centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells and debris.

• Carefully transfer a specific volume of the supernatant (e.g., 50 µL) to a new 96-well plate.

• Prepare the LDH reaction mixture according to the kit manufacturer's instructions.

• Add the reaction mixture to each well containing the supernatant.

• Incubate the plate at room temperature for the time specified in the kit protocol (usually 20-30 minutes), protected from light.

• Add the stop solution provided in the kit to each well.

• Measure the absorbance at the recommended wavelength.

• Be sure to include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

Intracellular ROS Assay (DCFDA)

This protocol uses 2',7'-dichlorodihydrofluorescein diacetate (DCFDA) to measure intracellular reactive oxygen species (ROS).

Materials:

• DCFDA or H2DCFDA solution

• 96-well black, clear-bottom plates

• Fluorescence plate reader with excitation/emission wavelengths of ~485/535 nm

Procedure:

• Seed neuronal cells in a 96-well black, clear-bottom plate.

• Pre-treat the cells with Ronopterin.

• Remove the culture medium and wash the cells once with warm PBS or HBSS.

• Load the cells with DCFDA solution (typically 10-20 µM in serum-free medium or buffer) and incubate for 30-45 minutes at 37°C, protected from light.

• Wash the cells once with warm PBS or HBSS to remove the excess DCFDA.

• Add fresh buffer or medium, and then add the oxidative stress-inducing agent.

• Immediately measure the fluorescence at Ex/Em = 485/535 nm. Kinetic readings over a period of 1-2 hours are often informative.

Visualizations

Experimental Workflow for Ronopterin Neuroprotection Assay

Caption: Workflow for assessing Ronopterin's neuroprotective effects.

Proposed Signaling Pathway of Ronopterin Neuroprotection

Caption: Ronopterin's potential neuroprotective signaling pathway.

References

• 1. Ronopterin by VeriNOS operations for Traumatic Brain Injury: Likelihood of Approval [pharmaceutical-technology.com]
• 2. Effects of the nitric oxide synthase inhibitor ronopterin (VAS203) on renal function in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neuroprotection by selective inhibition of inducible nitric oxide synthase after experimental brain contusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nitric Oxide Donors as Neuroprotective Agents after an Ischemic Stroke-Related Inflammatory Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nrf2 Deficiency Unmasks the Significance of Nitric Oxide Synthase Activity for Cardioprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidant, neuroprotective, and neuroblastoma cells (SH-SY5Y) differentiation effects of melanins and arginine-modified melanins from Daedaleopsis tricolor and Fomes fomentarius - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Reactive oxygen species production and MAPK activation are implicated in tetrahydrobiopterin-induced SH-SY5Y cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Combined Treatment with Three Natural Antioxidants Enhances Neuroprotection in a SH-SY5Y 3D Culture Model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effects of various nitric oxide synthase inhibitors on NMDA-induced neuronal injury in rat cortical neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]
• 13. Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability. | Semantic Scholar [semanticscholar.org]
• 14. Bacterial Interference With Lactate Dehydrogenase Assay Leads to an Underestimation of Cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Bacterial Interference With Lactate Dehydrogenase Assay Leads to an Underestimation of Cytotoxicity [frontiersin.org]
• 16. Carbon nanodots interference with lactate dehydrogenase assay in human monocyte THP-1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Why did the NOSTRA III trial for Ronopterin not meet its primary endpoint?

This technical support center provides researchers, scientists, and drug development professionals with detailed information regarding the Phase III NOSTRA III clinical trial for Ronopterin, focusing on the reasons for the trial not meeting its primary endpoint.

Frequently Asked Questions (FAQs)

Q1: What was the primary objective of the NOSTRA III trial?

The primary objective of the NOSTRA III trial was to evaluate the efficacy of Ronopterin (also known as VAS203) in improving the neurological outcome of patients with moderate to severe traumatic brain injury (TBI).[1][2] The primary endpoint was the extended Glasgow Outcome Scale (eGOS) score at six months post-injury.[3]

Q2: Why did the NOSTRA III trial not meet its primary endpoint?

The NOSTRA III trial did not achieve statistical significance for its pre-specified primary endpoint across the entire patient population.[2][4] A key reason identified in post-hoc analyses was the timing of the drug's administration. The trial protocol allowed for a broad window for the start of the infusion (6 to 18 hours after the traumatic brain injury).[2] This extended timeframe was a deviation from the preceding successful Phase II (NOSTRA) trial, where 88% of patients received the infusion within 12 hours. In the NOSTRA III trial, this proportion was unintentionally reduced to 30%.[5]

Q3: Was Ronopterin effective in any patient subgroup?

Yes, a hypothesis-driven post-hoc analysis revealed a statistically significant and clinically meaningful improvement in the eGOS in patients who received Ronopterin within 12 hours of their TBI.[2][4][6] This suggests that early administration of Ronopterin is crucial for its neuroprotective effects.

Q4: What is the mechanism of action of Ronopterin?

Ronopterin is a selective inhibitor of the inducible nitric oxide synthase (iNOS) enzyme.[4] Following a traumatic brain injury, iNOS is upregulated, leading to excessive production of nitric oxide (NO). This excess NO contributes to a cascade of detrimental effects, including increased inflammation, edema (swelling), and neuronal cell damage.[4][5][7] Ronopterin works by binding to the endogenous BH4 binding site on iNOS, thereby reducing the overproduction of NO and its damaging downstream consequences.[4]

Q5: What are the next steps for the clinical development of Ronopterin?

Following the results of the NOSTRA III trial, the company, Vasopharm, has indicated that future clinical trials will focus on an earlier infusion start time, specifically within 12 hours of the injury, to capitalize on the positive findings from the post-hoc analysis.[5][7]

Troubleshooting Guide: Interpreting NOSTRA III Trial Outcomes

This guide is intended to help researchers understand the nuances of the NOSTRA III trial results and inform the design of future experiments.

Issue	Potential Cause	Recommendation/Explanation
Lack of Efficacy in the Overall Patient Population	The therapeutic window for Ronopterin's neuroprotective effects is likely narrow. The inclusion of patients treated after 12 hours post-injury diluted the potential treatment effect in the overall analysis.	For future studies, it is critical to adhere to a strict and early administration protocol (within 12 hours of TBI) to target the patient population most likely to benefit.
Variability in Patient Response	Traumatic brain injuries are inherently heterogeneous. The severity and specific pathology of the injury can vary significantly between patients, potentially influencing their response to treatment.	Future trial designs could incorporate more stratified analyses based on injury severity or specific biomarkers to identify patient subgroups with the highest likelihood of positive outcomes.
Challenges in TBI Clinical Trials	The complexity of TBI pathophysiology and the difficulties in conducting clinical trials in an emergency setting are significant hurdles.	The findings from the NOSTRA III trial underscore the importance of meticulous trial design, particularly concerning the timing of intervention in acute neurological conditions.

Data Presentation

NOSTRA III Trial: Post-Hoc Analysis of Patients Treated Within 12 Hours

Outcome Measure	Ronopterin (n-value not specified)	Placebo (n-value not specified)	p-value
Median eGOS at 3 months	5	4	Not Reported
Median eGOS at 6 months	6	5	Not Reported
Proportion of patients with good recovery (eGOS 7 & 8) at 6 months	37%	23%	Not Reported
Odds ratio for an increase in eGOS from 3 to 6 months	2.98	-	0.039

Note: The full dataset for the primary analysis of the entire patient population has not been made publicly available in the reviewed press releases.

Combined Post-Hoc Analysis of NOSTRA and NOSTRA III Trials (Patients treated within 12 hours)

Outcome Measure	Ronopterin	Placebo	p-value
Proportion of patients with Good Recovery (GOS 5) at 6 months (age 18-60)	39%	18%	0.03

Experimental Protocols

Key Methodologies of the NOSTRA III Trial

• Study Design: The NOSTRA III trial was a multi-center, randomized, double-blind, placebo-controlled, parallel-group Phase III clinical trial.[3]

• Patient Population: The trial enrolled 224 patients with moderate to severe traumatic brain injury.[3][6]

  • Inclusion Criteria:

    • Age 18-65 years.

    • Closed head TBI.

    • Glasgow Coma Scale (GCS) score of 4-12 upon admission.

    • Requirement for intracranial pressure (ICP) monitoring.

  • Exclusion Criteria:

    • Penetrating head trauma.

    • Severe cardiovascular, renal, or liver disease.

    • Pregnancy.

• Intervention:

  • Treatment Group: Intravenous infusion of Ronopterin.

  • Control Group: Intravenous infusion of a placebo.

  • Dosing and Administration: The infusion was administered for 48 hours, with the start of the infusion occurring between 6 and 18 hours after the traumatic event.[2]

• Primary Endpoint: The primary efficacy endpoint was the extended Glasgow Outcome Scale (eGOS) score at 6 months after the injury. The eGOS is an 8-point scale that categorizes the functional outcome of patients after a brain injury, ranging from "Dead" to "Good Recovery".

Visualizations

Ronopterin's Mechanism of Action in Traumatic Brain Injury

Caption: Ronopterin inhibits iNOS, mitigating the downstream cascade of TBI.

NOSTRA III Trial Workflow

Caption: Workflow of the NOSTRA III clinical trial from enrollment to analysis.

References

• 1. Glasgow Outcome Scale - Extended | RehabMeasures Database [sralab.org]
• 2. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. reference.medscape.com [reference.medscape.com]
• 4. Making a difference for traumatic brain injury patients | pharmaphorum [pharmaphorum.com]
• 5. firstwordpharma.com [firstwordpharma.com]
• 6. Longitudinal Description of the Glasgow Outcome Scale-Extended for Individuals in the Traumatic Brain Injury Model Systems National Database: A National Institute on Disability and Rehabilitation Research Traumatic Brain Injury Model Systems Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glasgow Outcome Scale - Wikipedia [en.wikipedia.org]

Technical Support Center: Refining Outcome Measures for Ronopterin's Effects in TBI Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Ronopterin in Traumatic Brain Injury (TBI) models. The information is designed to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Ronopterin and what is its primary mechanism of action in TBI?

A1: Ronopterin (also known as VAS203) is a selective inhibitor of inducible nitric oxide synthase (iNOS).[1][2] In the context of TBI, the upregulation of iNOS leads to excessive production of nitric oxide (NO), contributing to secondary brain injury through mechanisms like vasodilation, edema formation, and glutamate-mediated cell damage.[1][2] Ronopterin works by binding to the endogenous BH4 binding site on iNOS, thereby reducing the overproduction of NO and its detrimental downstream effects.[1]

Q2: What are the most common animal models used to assess the efficacy of drugs like Ronopterin in TBI?

A2: The most commonly employed preclinical models of TBI are the Controlled Cortical Impact (CCI) and the Fluid Percussion Injury (FPI) models. These models are favored for their ability to produce graded and reproducible brain injuries.

Q3: What is the recommended timing for Ronopterin administration in preclinical TBI models?

A3: While specific preclinical data is limited, clinical trials with Ronopterin have shown that early infusion, between 6 and 12 hours after TBI, is associated with more favorable neurological outcomes.[2] This suggests that a similar therapeutic window should be investigated in animal models to maximize the potential neuroprotective effects of the drug.

Q4: Are there any known stability or solubility issues with Ronopterin that I should be aware of when preparing it for an experiment?

A4: Ronopterin (4-amino-tetrahydrobiopterin, VAS203) is provided as a lyophilisate.[3] For clinical trials, it is reconstituted with water to a final concentration of 20 mg/mL.[3] It is recommended to follow the manufacturer's instructions for reconstitution and storage to ensure stability. As with many pterin-based compounds, sensitivity to light and oxidation can be a concern, so appropriate precautions should be taken.

Troubleshooting Guides

Issue 1: High Variability in Outcome Measures

Problem: You are observing high variability in your experimental results, making it difficult to determine the true effect of Ronopterin.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Inconsistent TBI severity:	Standardize all injury parameters (e.g., impact depth and velocity in CCI, pressure pulse in FPI). Ensure consistent positioning of the animal in the stereotaxic frame.
Variability in drug administration:	Ensure accurate and consistent dosing for each animal. For intravenous administration, use a calibrated infusion pump. For intraperitoneal injections, ensure a consistent injection site and technique.
Subject-specific physiological differences:	Use animals of the same age, sex, and genetic background. Monitor and control for physiological parameters such as body temperature and blood pressure during and after surgery.
Inconsistent behavioral testing environment:	Conduct all behavioral tests at the same time of day and in a quiet, low-stress environment. Habituate the animals to the testing apparatus before the experiment.

Issue 2: Lack of a Therapeutic Effect with Ronopterin

Problem: You are not observing a significant neuroprotective effect of Ronopterin in your TBI model.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Inappropriate dosage:	Perform a dose-response study to determine the optimal therapeutic dose of Ronopterin for your specific TBI model and outcome measures.
Timing of administration is outside the therapeutic window:	Based on clinical trial data, the therapeutic window for Ronopterin appears to be early after injury.[2] Test different administration time points (e.g., 1, 3, 6, and 12 hours post-TBI) to identify the optimal window in your model.
Poor bioavailability or penetration of the blood-brain barrier (BBB):	While Ronopterin has been shown to cross the BBB, the extent may vary depending on the animal model and the severity of the injury. Consider using a different route of administration or a formulation designed to enhance BBB penetration.
The chosen outcome measure is not sensitive to the effects of Ronopterin:	Ronopterin's primary mechanism is to reduce iNOS-mediated damage.[1] Ensure your chosen outcome measures (e.g., lesion volume, brain edema, specific neurological deficits) are relevant to this mechanism.

Data Presentation

The following tables provide an example of how to structure quantitative data from a preclinical Ronopterin study. Note: The data presented here is illustrative and intended as a template. Researchers should populate these tables with their own experimental data.

Table 1: Effect of Ronopterin on Lesion Volume and Brain Edema

Treatment Group	N	Lesion Volume (% of contralateral hemisphere)	Brain Water Content (%)
Sham	10	0.5 ± 0.1	78.5 ± 0.3
TBI + Vehicle	10	25.4 ± 3.2	82.1 ± 0.5
TBI + Ronopterin (5 mg/kg)	10	18.9 ± 2.8	80.7 ± 0.4
TBI + Ronopterin (10 mg/kg)	10	15.1 ± 2.5	79.9 ± 0.4
TBI + Ronopterin (20 mg/kg)	10	14.8 ± 2.6	79.6 ± 0.3
*p < 0.05 vs. TBI + Vehicle; *p < 0.01 vs. TBI + Vehicle

Table 2: Effect of Ronopterin on Neurological Severity Score (NSS)

Treatment Group	N	NSS (24 hours post-TBI)	NSS (7 days post-TBI)
Sham	10	1.2 ± 0.3	0.8 ± 0.2
TBI + Vehicle	10	8.5 ± 0.9	6.2 ± 0.7
TBI + Ronopterin (10 mg/kg)	10	6.1 ± 0.8	3.9 ± 0.6**
p < 0.05 vs. TBI + Vehicle; *p < 0.01 vs. TBI + Vehicle

Experimental Protocols

Controlled Cortical Impact (CCI) Model Protocol (Rat)

• Anesthesia and Preparation: Anesthetize the rat with isoflurane (4% for induction, 2% for maintenance). Place the animal in a stereotaxic frame. Shave the scalp and clean with betadine and ethanol.

• Craniotomy: Make a midline scalp incision and retract the skin to expose the skull. Perform a craniotomy over the desired cortical region (e.g., parietal cortex) using a high-speed drill, leaving the dura mater intact.

• Injury Induction: Position the electromagnetic impactor perpendicular to the cortical surface. Set the desired impact parameters (e.g., velocity: 4 m/s, depth: 2 mm, dwell time: 100 ms). Induce the impact.

• Closure and Post-operative Care: Replace the bone flap (if applicable) and suture the scalp. Administer post-operative analgesia and monitor the animal's recovery.

Ronopterin Administration Protocol (Intravenous Infusion)

• Catheterization: Under anesthesia, cannulate the femoral vein with a polyethylene catheter.

• Drug Preparation: Reconstitute the lyophilized Ronopterin with sterile water to the desired concentration (e.g., 20 mg/mL).[3]

• Infusion: Connect the venous catheter to an infusion pump. Administer a bolus dose followed by a continuous infusion for the desired duration (e.g., 48 hours), starting at the designated time point post-TBI.[3] The total dose administered in clinical trials was 17 mg/kg over 48 hours.[3]

Visualizations

Signaling Pathway of Ronopterin's Action in TBI

References

• 1. Making a difference for traumatic brain injury patients | pharmaphorum [pharmaphorum.com]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Selective iNOS Inhibitors in Neuroinflammation: Ronopterin vs. The Field

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of Ronopterin against other selective inducible nitric oxide synthase (iNOS) inhibitors for the treatment of neuroinflammation, supported by experimental data and detailed methodologies.

In the landscape of therapeutic strategies for neuroinflammation, the selective inhibition of inducible nitric oxide synthase (iNOS) has emerged as a promising avenue. Overproduction of nitric oxide (NO) by iNOS is a key pathological feature in numerous neuroinflammatory and neurodegenerative diseases. This guide provides a comparative analysis of Ronopterin (also known as VAS203), a novel iNOS inhibitor, against other well-established and researched selective iNOS inhibitors: 1400W, GW274150, and Aminoguanidine.

Performance Comparison of Selective iNOS Inhibitors

The following tables summarize the available quantitative data on the inhibitory potency and selectivity of Ronopterin and its counterparts. Direct comparative studies under identical experimental conditions are limited; therefore, data has been aggregated from various sources.

Table 1: In Vitro Inhibitory Potency against iNOS

Inhibitor	IC50 / Ki for iNOS	Species/Cell Type	Reference(s)
Ronopterin (VAS203)	Data not publicly available	-	-
1400W	Kd ≤ 7 nM	Human	[1][2]
IC50 = 0.2 µM	J774 cells (murine macrophage)	[3][4]
GW274150	Kd < 40 nM	Human	[3][4]
IC50 = 2.19 µM	Human (enzyme)	[5]
IC50 = 0.2 µM	J774 cells (murine macrophage)	[3][4]
Aminoguanidine	IC50 = 2.1 µM	Mouse (enzyme)	[6]

Table 2: Selectivity Profile: iNOS vs. eNOS and nNOS

Inhibitor	Selectivity Ratio (eNOS/iNOS)	Selectivity Ratio (nNOS/iNOS)	Reference(s)
Ronopterin (VAS203)	Qualitative: Less inhibition of constitutive NOS	Qualitative: Less inhibition of constitutive NOS	[7]
1400W	>5000-fold	~285-fold (based on Ki values)	[1]
GW274150	>260-fold (rat)	>219-fold (rat)	[3][4]
>100-fold (human)	>80-fold (human)	[3][4]
Aminoguanidine	10 to 100-fold less potent on constitutive NOS	10 to 100-fold less potent on constitutive NOS	[8]

Mechanism of Action

While all four compounds selectively target iNOS, Ronopterin possesses a distinct mechanism of action.

• Ronopterin (VAS203): Functions as a cofactor antagonist, binding to the tetrahydrobiopterin (BH4) binding site of iNOS.[7] In the presence of competing endogenous BH4, it reduces the activity of the constitutive isoforms, endothelial NOS (eNOS) and neuronal NOS (nNOS), to a basal level. However, with newly synthesized iNOS during inflammation, Ronopterin is incorporated into the high-affinity cofactor binding site, leading to more effective inhibition.[7]

• 1400W, GW274150, and Aminoguanidine: These are primarily arginine-competitive inhibitors, binding to the substrate-binding site of the iNOS enzyme.

Signaling Pathways in Neuroinflammation

The overproduction of nitric oxide by iNOS in activated microglia and astrocytes is a central event in the neuroinflammatory cascade, contributing to neuronal damage. The following diagram illustrates the signaling pathway leading to iNOS induction and the points of intervention for selective iNOS inhibitors.

iNOS signaling pathway in neuroinflammation.

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison of these inhibitors are provided below.

In Vitro iNOS Inhibition Assay (General Protocol)

This protocol outlines a common method for determining the inhibitory potency of compounds against iNOS, often using a murine macrophage cell line.

1. Cell Culture and Stimulation:

• Cell Line: RAW 264.7 murine macrophage cells are commonly used.

• Culture Conditions: Cells are cultured in DMEM supplemented with 10% FBS and antibiotics at 37°C in a 5% CO2 humidified atmosphere.

• Plating: Cells are seeded in 96-well plates at a density of approximately 1.5 x 10^5 cells/well.

• Induction of iNOS: After adherence, cells are stimulated with lipopolysaccharide (LPS) (e.g., 1 µg/mL) and in some cases, interferon-gamma (IFN-γ), to induce iNOS expression.

2. Inhibitor Treatment:

• Test compounds (Ronopterin, 1400W, GW274150, Aminoguanidine) are dissolved in a suitable solvent (e.g., DMSO) and added to the cells at various concentrations prior to or concurrently with LPS stimulation.

3. Nitrite Measurement (Griess Assay):

• After a suitable incubation period (e.g., 24 hours), the concentration of nitrite (a stable product of NO) in the cell culture supernatant is measured using the Griess reagent.

• The Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) reacts with nitrite to form a colored azo compound, the absorbance of which is measured spectrophotometrically (typically at 540 nm).

• A standard curve using known concentrations of sodium nitrite is used to quantify the nitrite levels.

4. Data Analysis:

• The percentage of iNOS inhibition is calculated by comparing the nitrite concentration in the inhibitor-treated wells to that in the LPS-stimulated control wells.

• IC50 values are then determined by plotting the percentage of inhibition against the inhibitor concentration.

Workflow for in vitro iNOS inhibition assay.

In Vivo Neuroinflammation Model: LPS-Induced Endotoxemia

This model is widely used to study the effects of compounds on systemic inflammation and its consequences in the central nervous system.

1. Animals:

• Species: C57BL/6 mice are commonly used.

• Housing: Animals are housed under standard laboratory conditions with ad libitum access to food and water.

2. Experimental Groups:

• Vehicle control (e.g., saline)

• LPS only

• LPS + Test inhibitor (at various doses)

• Test inhibitor only

3. Administration:

• LPS: Lipopolysaccharide from E. coli is administered via intraperitoneal (i.p.) injection at a dose that induces a robust inflammatory response (e.g., 0.33-5 mg/kg).[9][10]

• Inhibitor: The test compound is administered (e.g., i.p., orally, or subcutaneously) at a specified time before or after the LPS challenge.

4. Outcome Measures (assessed at a specific time point, e.g., 24 hours post-LPS):

• Behavioral tests: To assess sickness behavior and cognitive function (e.g., open field test, Morris water maze).[9]

• Tissue collection: Brains and blood are collected.

• Biochemical analysis:

  • Measurement of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) in serum and brain homogenates using ELISA.[9]

  • Quantification of nitrite/nitrate levels in the brain as an indicator of NO production.

• Immunohistochemistry/Western Blot:

  • Analysis of microglial and astrocyte activation (e.g., using Iba1 and GFAP markers).[3]

  • Measurement of iNOS and COX-2 expression in the brain.[9]

Experimental Autoimmune Encephalomyelitis (EAE) Model

EAE is a widely used animal model for multiple sclerosis, characterized by CNS inflammation, demyelination, and paralysis.

1. Animals:

• Species: SJL or C57BL/6 mice are commonly used strains.[1][2]

2. Induction of EAE:

• Active Induction: Mice are immunized with a myelin-derived protein or peptide, such as myelin oligodendrocyte glycoprotein (MOG)35-55 or proteolipid protein (PLP)139-151, emulsified in Complete Freund's Adjuvant (CFA).[2]

• Pertussis Toxin: In some protocols, pertussis toxin is administered i.p. at the time of immunization and again 48 hours later to enhance the permeability of the blood-brain barrier.[2]

3. Inhibitor Treatment:

• The selective iNOS inhibitor is administered daily, starting at a specific time point relative to immunization (e.g., from the day of immunization or at the onset of clinical signs). For example, in one study, aminoguanidine was administered at 400 mg/kg per day.[4][5][11]

4. Clinical Assessment:

• Mice are monitored daily for clinical signs of EAE, which are typically scored on a scale of 0 to 5, ranging from no signs to paralysis and moribund state.

5. Histological Analysis:

• At the end of the experiment, spinal cords and brains are collected for histological analysis to assess the degree of inflammation, demyelination, and axonal damage.

Conclusion

References

• 1. Experimental autoimmune encephalomyelitis in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Experimental Autoimmune Encephalomyelitis in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of NF-κB activity by aminoguanidine alleviates neuroinflammation induced by hyperglycemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. JCI - Aminoguanidine, an inhibitor of inducible nitric oxide synthase, ameliorates experimental autoimmune encephalomyelitis in SJL mice. [jci.org]
• 5. Aminoguanidine, an inhibitor of inducible nitric oxide synthase, ameliorates experimental autoimmune encephalomyelitis in SJL mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Systemic injection of LPS induces region-specific neuroinflammation and mitochondrial dysfunction in normal mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of the nitric oxide synthase inhibitor ronopterin (VAS203) on renal function in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Aminoguanidine, an inhibitor of inducible nitric oxide synthase, ameliorates experimental autoimmune encephalomyelitis in SJL mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Ronopterin and L-NIL in Traumatic Brain Injury

In the quest for effective pharmacological interventions for traumatic brain injury (TBI), the inhibition of inducible nitric oxide synthase (iNOS) has emerged as a promising therapeutic strategy. Excessive production of nitric oxide (NO) by iNOS following TBI is a key contributor to secondary injury cascades, including inflammation, oxidative stress, and neuronal cell death. This guide provides a comparative analysis of two notable iNOS inhibitors, Ronopterin (also known as VAS203) and L-N⁶-(1-iminoethyl)lysine (L-NIL), based on available preclinical and clinical data.

Mechanism of Action: Targeting the Nitric Oxide Pathway

Both Ronopterin and L-NIL exert their neuroprotective effects by inhibiting the activity of iNOS, an enzyme that is upregulated in the brain following trauma and produces large, sustained amounts of NO. However, their specific mechanisms of interaction with the enzyme appear to differ.

Ronopterin is a selective inhibitor of iNOS that is structurally related to tetrahydrobiopterin (BH4), an essential cofactor for all NOS isoforms.[1][2] It is believed to compete with the natural cofactor BH4 for its binding site on the iNOS enzyme, thereby allosterically inhibiting its function.[1][3] This targeted action is designed to reduce the pathological overproduction of NO in injured brain tissue without affecting the crucial physiological functions of neuronal NOS (nNOS) and endothelial NOS (eNOS), which are important for normal brain function.[4]

L-NIL is a potent and moderately selective inhibitor of iNOS.[5] It acts as an arginine analogue, competing with the enzyme's natural substrate, L-arginine. This competitive inhibition prevents the conversion of L-arginine to L-citrulline and nitric oxide.[6] Studies have shown its significant inhibitory effect on iNOS activity in the injured brain.[6]

Preclinical Efficacy: A Head-to-Head Look at the Data

Parameter	Ronopterin (VAS203)	L-NIL	Animal Model	Source
Brain Edema	Significantly reduced brain water content by ~40% at 24h post-TBI.	No significant effect on brain water content at 24h post-TBI.	Controlled Cortical Impact (Mouse) / Fluid Percussion (Rat)	[7][8][9]
Intracranial Pressure (ICP)	Prevented further increases in ICP post-TBI.	Not reported in the provided studies.	Controlled Cortical Impact (Mouse)	[7]
Neuronal Degeneration & Survival	Not explicitly quantified in the provided preclinical studies, but functional improvements suggest neuroprotection.	Significantly reduced neuronal degeneration at 24h and increased neuronal survival at 6 days post-TBI.	Weight-Drop Contusion (Rat)	[6][7]
Apoptosis	Not reported in the provided preclinical studies.	Significantly reduced apoptosis of microglia/macrophages and neurons at 6 days post-TBI.	Weight-Drop Contusion (Rat)	[6]
Neurological Deficit	Functional improvements observed up to 7 days post-TBI.	Reduced neurological deficit by 30% to 40%.	Controlled Cortical Impact (Mouse) / Fluid Percussion (Rat)	[7][9]
Peroxynitrite Formation	Not explicitly measured, but mechanism implies reduction.	Significantly reduced nitrotyrosine immunoreactivity (a marker of peroxynitrite) at 24h post-TBI.	Weight-Drop Contusion (Rat)	[6]

Clinical Evidence: Ronopterin in Human TBI

To date, only Ronopterin has progressed to clinical trials in human patients with TBI. The NOSTRA (NO Synthase Inhibition in TRAumatic Brain Injury) phase II and phase III trials have provided crucial data on its safety and efficacy.

Parameter	Ronopterin Treatment Group	Placebo Group	Trial Phase	Key Finding	Source
Extended Glasgow Outcome Score (eGOS) at 6 months	Median score of 6	Median score of 4.5	Phase II	Indicated improved neurological outcome.	[4]
Good Recovery (GOS 5) at 6 months (infused <12h)	39%	18%	Phase II & III (Combined Analysis)	Statistically significant improvement with early infusion.	[4]
Therapy Intensity Level (TIL) (infused <12h)	71% with low TIL (3-10 points)	62% with low TIL (3-10 points)	Phase II & III (Combined Analysis)	Significant reduction in the aggressiveness of treatment measures to control ICP.	[4]
Brain Glutamate Levels	Significantly reduced	-	Phase IIa and IIIa	Demonstrated a key neuroprotective biochemical effect.	[1]
Brain Lactate Levels	Significantly decreased	-	Phase II and III	Suggests preserved energetic stability and reduced secondary injury.

It is important to note that the NOSTRA phase III trial did not meet its primary endpoint for the overall population.[10][11] However, post-hoc analyses revealed that patients who received Ronopterin infusion within 12 hours of their injury showed statistically significant and clinically meaningful improvements in neurological outcomes.[4][10] This highlights the critical importance of the therapeutic window for iNOS inhibition in TBI.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental approaches discussed, the following diagrams are provided.

References

• 1. Making a difference for traumatic brain injury patients | pharmaphorum [pharmaphorum.com]
• 2. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ronopterin by VeriNOS operations for Traumatic Brain Injury: Likelihood of Approval [pharmaceutical-technology.com]
• 4. firstwordpharma.com [firstwordpharma.com]
• 5. biotium.com [biotium.com]
• 6. Neuroprotection by selective inhibition of inducible nitric oxide synthase after experimental brain contusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The novel nitric oxide synthase inhibitor 4-amino-tetrahydro-L-biopterine prevents brain edema formation and intracranial hypertension following traumatic brain injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Selective inhibition of inducible nitric oxide synthase reduces neurological deficit but not cerebral edema following traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. fiercebiotech.com [fiercebiotech.com]
• 11. Vasopharm’s ronopterin fails in traumatic brain injury trial [clinicaltrialsarena.com]

A Comparative Guide to the Efficacy of Ronopterin Versus Non-selective NOS Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Ronopterin, a selective inducible nitric oxide synthase (iNOS) inhibitor, with that of non-selective nitric oxide synthase (NOS) inhibitors. The information presented herein is supported by experimental data from preclinical and clinical studies to aid researchers and drug development professionals in their understanding of these compounds.

Introduction to Nitric Oxide Synthase and its Inhibition

Nitric oxide (NO) is a critical signaling molecule involved in a wide array of physiological processes, including neurotransmission, vasodilation, and the immune response.[1] It is synthesized from the amino acid L-arginine by a family of enzymes known as nitric oxide synthases (NOS).[1] There are three main isoforms of NOS:

• Neuronal NOS (nNOS or NOS1): Primarily found in neuronal tissue, it plays a role in synaptic plasticity and neurovascular regulation.[1]

• Endothelial NOS (eNOS or NOS3): Predominantly located in the endothelium, it is crucial for maintaining vascular tone and blood flow.[1]

• Inducible NOS (iNOS or NOS2): Typically expressed in immune cells in response to inflammatory stimuli, leading to the production of large amounts of NO involved in host defense.[1]

While NO is essential for normal physiological function, its overproduction, particularly by iNOS during inflammation, can contribute to tissue damage in various pathological conditions, including traumatic brain injury (TBI).[2] This has led to the development of NOS inhibitors as potential therapeutic agents. These inhibitors can be broadly categorized as either selective for a particular NOS isoform or non-selective, inhibiting all three isoforms.

Ronopterin: A Selective iNOS Inhibitor

Ronopterin (also known as VAS203) is a selective inhibitor of iNOS.[3] Unlike many other NOS inhibitors that are analogues of the substrate L-arginine, Ronopterin is an analogue of tetrahydrobiopterin (BH4), an essential cofactor for all NOS isoforms.[3][4]

Mechanism of Action

Ronopterin acts as a cofactor antagonist.[4] In the case of de novo synthesized iNOS, Ronopterin is incorporated directly into the high-affinity cofactor binding site, leading to effective inhibition.[4] For the constitutively expressed eNOS and nNOS, in the presence of competing endogenous tetrahydrobiopterin, Ronopterin decreases their activity to a basal level (approximately 20-40% of the fully activated level) but does not completely suppress their function.[4] This mechanism allows for the targeted inhibition of pathological iNOS activity while preserving the essential physiological functions of eNOS and nNOS.

Non-selective NOS Inhibitors

Non-selective NOS inhibitors are typically analogues of L-arginine and compete with the natural substrate for binding to the active site of the NOS enzymes. This leads to the inhibition of all three NOS isoforms. Commonly used non-selective NOS inhibitors in research include:

• L-NAME (Nω-Nitro-L-arginine methyl ester): A widely used synthetic, non-selective NOS inhibitor.[5]

• L-NMMA (NG-monomethyl-L-arginine): Another synthetic L-arginine analogue that acts as a competitive inhibitor of all NOS isoforms.[5]

• ADMA (Asymmetric dimethylarginine): An endogenous, non-selective competitive inhibitor of NOS. Elevated levels of ADMA are associated with various cardiovascular diseases.

Quantitative Comparison of Inhibitor Potency

The following table summarizes the available quantitative data on the inhibitory potency (IC50 and Ki values) of Ronopterin and common non-selective NOS inhibitors. It is important to note that direct comparative studies with Ronopterin are limited, and the selectivity of Ronopterin is described here in semi-quantitative terms based on available literature.

Inhibitor	Target	IC50 / Ki	Selectivity Profile
Ronopterin (VAS203)	iNOS	Not explicitly reported in public literature	Selective for iNOS . Reduces eNOS/nNOS activity to a basal level (20-40% of maximal activity) in the presence of competing BH4.[4]
eNOS	Not explicitly reported in public literature
nNOS	Not explicitly reported in public literature
L-NAME	nNOS (bovine)	Ki: 15 nM	Non-selective . Potent inhibitor of all three isoforms.
eNOS (human)	Ki: 39 nM
iNOS (murine)	Ki: 4.4 µM
L-NMMA	nNOS	IC50: 4.1 µM	Non-selective . Competitive inhibitor of all three isoforms.
iNOS (rat)	Ki: ~6 µM
nNOS (rat)	Ki: ~0.18 µM
ADMA	nNOS	Ki: ~0.67 µM (rat)	Endogenous non-selective inhibitor.
eNOS	IC50: ~2 µM
iNOS	IC50: ~1 µM

Note: IC50 and Ki values can vary depending on the experimental conditions, species, and purity of the enzyme.

Experimental Protocols

Ronopterin Clinical Trials (NOSTRA Phase IIa & III)

The efficacy and safety of Ronopterin have been investigated in clinical trials for patients with moderate to severe traumatic brain injury.

NOSTRA Phase IIa Trial (Exploratory)

• Objective: To assess the safety, pharmacodynamics, and preliminary efficacy of Ronopterin in patients with moderate to severe TBI.

• Study Design: A multi-center, placebo-controlled, randomized trial.

• Patient Population: 32 patients with moderate to severe TBI.

• Intervention: Patients received intravenous infusions of either Ronopterin at different dosing regimens or a placebo. The total doses administered were 15 mg/kg, 20 mg/kg, and 30 mg/kg over 3 days, 48 hours, and 72 hours, respectively.[2]

• Primary Endpoints: Safety and tolerability.

• Secondary Endpoints: Effects on intracranial pressure (ICP), cerebral perfusion pressure (CPP), brain metabolism (via microdialysis), and therapy intensity level (TIL). The extended Glasgow Outcome Score (eGOS) at 6 months was an exploratory endpoint.[2]

• Key Findings: Ronopterin was generally well-tolerated, though transient acute kidney injury was observed at the highest dose. A significant improvement in the eGOS at 6 months was observed in the Ronopterin-treated group compared to placebo.[2]

NOSTRA Phase III Trial (Confirmatory)

• Objective: To confirm the efficacy of Ronopterin in improving neurological outcomes in patients with moderate to severe TBI.[2]

• Study Design: A multi-center, prospective, randomized, double-blind, placebo-controlled trial.[2]

• Patient Population: Patients aged 18-60 years with moderate to severe TBI requiring an intracranial pressure probe.[2]

• Intervention: A 48-hour intravenous infusion of Ronopterin (total dose of 17 mg/kg) or placebo, initiated between 6 and 18 hours after injury.[2]

• Primary Endpoint: Extended Glasgow Outcome Score (eGOS) at 6 months after injury.[2]

• Secondary Endpoints: eGOS at 3 months, Quality of Life Index (QOLIBRI) at 6 months, mortality, ICP, and CPP.[2]

• Key Findings: The trial did not meet its pre-specified primary endpoint for the overall population. However, a post-hoc analysis suggested a clinically meaningful and statistically significant improvement in eGOS in patients who received Ronopterin within 12 hours of trauma.[6]

In Vitro NOS Inhibition Assay (General Protocol)

This protocol describes a general method for determining the inhibitory activity of compounds against different NOS isoforms.

• Enzyme Source: Purified recombinant human or animal nNOS, eNOS, and iNOS are used.

• Assay Principle: The activity of NOS is typically measured by monitoring the conversion of L-[14C]arginine to L-[14C]citrulline.

• Reaction Mixture: The reaction mixture typically contains the purified NOS enzyme, L-[14C]arginine, NADPH, calmodulin (for nNOS and eNOS), tetrahydrobiopterin, and a suitable buffer (e.g., HEPES).

• Inhibitor Addition: The test compound (e.g., L-NAME, L-NMMA) is added to the reaction mixture at various concentrations.

• Reaction Initiation and Termination: The reaction is initiated by the addition of NADPH and incubated at 37°C for a specific time. The reaction is then stopped, often by adding a stop buffer containing EDTA.

• Separation and Quantification: The L-[14C]citrulline product is separated from the unreacted L-[14C]arginine using cation-exchange chromatography. The amount of L-[14C]citrulline is then quantified by liquid scintillation counting.

• Data Analysis: The percentage of inhibition at each concentration of the test compound is calculated, and the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) is determined by non-linear regression analysis.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the relevant signaling pathways and experimental workflows.

Caption: Nitric Oxide Signaling Pathway and Points of Inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. Nitric oxide synthase inhibition with the antipterin VAS203 improves outcome in moderate and severe traumatic brain injury: a placebo-controlled randomized Phase IIa trial (NOSTRA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Electrostatic control of isoform selective inhibitor binding in nitric oxide synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of the nitric oxide synthase inhibitor ronopterin (VAS203) on renal function in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Vasopharm’s ronopterin fails in traumatic brain injury trial [clinicaltrialsarena.com]

A Comparative Analysis of Ronopterin and Alternative Neuroprotective Agents for Traumatic Brain Injury

For Researchers, Scientists, and Drug Development Professionals

The landscape of therapeutic development for traumatic brain injury (TBI) is fraught with challenges, marked by a history of promising preclinical candidates failing to demonstrate efficacy in human trials. This guide provides an objective comparison of Ronopterin (VAS203), a selective inducible nitric oxide synthase (iNOS) inhibitor, against other notable neuroprotective agents that have been investigated for TBI. The following analysis is based on available experimental data from clinical trials, focusing on mechanism of action, efficacy, and safety.

Ronopterin: A Targeted Approach to Mitigating Secondary Injury

Ronopterin is a small molecule drug designed to selectively inhibit the inducible nitric oxide synthase (iNOS) enzyme.[1] Overproduction of nitric oxide by iNOS following a traumatic brain injury is a key contributor to the secondary injury cascade, leading to increased glutamate release, oxidative stress, and neuronal cell death.[2][3] By selectively targeting iNOS, Ronopterin aims to mitigate these downstream detrimental effects without interfering with the homeostatic functions of endothelial NOS (eNOS) and neuronal NOS (nNOS).[1]

Clinical Evidence: The NOSTRA Trials

The primary evidence for Ronopterin's efficacy comes from the NOSTRA (NO Synthase inhibition in TRAumatic brain injury) program of clinical trials.

• NOSTRA Phase IIa Trial: This exploratory, placebo-controlled, randomized, multi-center study provided initial evidence of Ronopterin's potential. In patients with moderate to severe TBI, the median extended Glasgow Outcome Score (eGOS) at 6 months was 6 in the Ronopterin group compared to 4.5 in the placebo group.[4] The trial also demonstrated a significant reduction in the intensity of therapeutic interventions required to manage intracranial pressure.[4]

• NOSTRA-III Phase III Trial: This larger, multi-center, prospective, randomized, double-blind, placebo-controlled trial did not meet its primary endpoint of a statistically significant improvement in eGOS at 6 months for the overall population.[5][6] However, a pre-specified post-hoc analysis of patients who received the infusion within 12 hours of injury showed a clinically meaningful improvement in neurological outcome.[5][7] In a combined analysis of the NOSTRA and NOSTRA-III trials for patients treated within this 12-hour window, the proportion of patients with a good recovery (GOS 5) at 6 months was significantly higher in the Ronopterin group (39%) compared to the placebo group (18%; p=0.03).[7][8]

Biochemical markers also supported Ronopterin's mechanism of action. Post-hoc analyses of the NOSTRA trials revealed that early infusion of Ronopterin significantly reduced brain microdialysate levels of glutamate and lactate.[2][9][10] Specifically, Ronopterin treatment was associated with a lower proportion of lactate levels ≥ 2.5 mmol/L (70% vs 76%, OR 0.7, 95% CI 0.6-0.9, p=0.001) and a significant reduction in the combination of elevated glutamate (≥ 10 μmol/L) and lactate (≥ 2.5 mmol/L) (40% vs 79%, OR 0.02, 95% CI 0.01-0.04, p<0.0001).[9]

Alternative Neuroprotective Agents: A Mixed Landscape of Results

Numerous other agents have been investigated for their neuroprotective potential in TBI, with varying degrees of success. The following sections provide a comparative overview of some of the most prominent alternatives.

Progesterone

Progesterone, a neurosteroid, was a promising candidate due to its anti-inflammatory, anti-apoptotic, and anti-excitotoxic properties. However, the large-scale Phase III ProTECT III trial, which enrolled 882 patients with moderate to severe TBI, failed to show any significant benefit of progesterone over placebo.[11][12][13] The primary outcome, the Glasgow Outcome Scale-Extended (GOS-E) at 6 months, showed a favorable outcome in 50.5% of the total patient population, with no significant difference between the progesterone and placebo groups.[14]

Cyclosporin A

Cyclosporin A, an immunosuppressant, was investigated for its ability to inhibit the mitochondrial permeability transition pore (mPTP), a key event in cell death pathways. The Copenhagen Head Injury Ciclosporin (CHIC) study, a Phase IIa trial, demonstrated that Cyclosporin A was safe and well-tolerated in patients with severe TBI.[15][16] While the study was not powered for efficacy, it did show a trend towards decreasing levels of brain injury biomarkers in the cerebrospinal fluid (CSF) during treatment.[15][17][18] However, a small study showed that while 35% of cyclosporine-treated patients improved from a poor to a good outcome at 6 months compared to none in the placebo group (p=0.15), there was no overall statistical difference in GOS or GOSE.[19]

Statins

Statins, primarily known for their cholesterol-lowering effects, also possess pleiotropic anti-inflammatory and neuroprotective properties. Clinical evidence for their use in TBI is mixed. Some smaller studies and preclinical data suggested potential benefits in improving functional recovery.[20] However, a systematic review and meta-analysis of randomized controlled trials found no statistically significant effect of statins on neurological functional outcomes, mortality, or ICU length of stay in patients with acute moderate to severe TBI.[21][22][23] One study found no difference in initial Glasgow Coma Score, duration of post-traumatic amnesia, or Functional Independence Measure (FIM) scores between statin-treated and untreated participants.[24]

N-acetylcysteine (NAC)

N-acetylcysteine, a precursor to the antioxidant glutathione, has been investigated for its ability to combat oxidative stress following TBI. A Phase I randomized clinical trial in children with severe TBI demonstrated that NAC was safe and achieved detectable concentrations in the cerebrospinal fluid.[4][25][26] However, this small study did not show a significant difference in the Glasgow Outcome Scale (GOS) at 3 months between the NAC and placebo groups.[4][25] Another study on patients with moderate to severe TBI showed that high-dose NAC significantly reduced inflammatory and oxidative markers and was associated with a shorter ICU stay and a significant increase in GCS on day 7.[27][28]

Data Presentation

Table 1: Comparison of Efficacy Outcomes for Neuroprotective Agents in TBI

Agent	Trial(s)	Primary Outcome	Key Findings
Ronopterin	NOSTRA Phase IIa & III	eGOS at 6 months	Phase III did not meet primary endpoint. Post-hoc analysis of patients treated <12h showed improved neurological outcome (39% good recovery vs. 18% placebo, p=0.03).[7][8]
Progesterone	ProTECT III	GOS-E at 6 months	No significant difference between progesterone and placebo groups in favorable outcomes.[14]
Cyclosporin A	CHIC Phase IIa	Safety and Pharmacokinetics	Safe and well-tolerated. Trend towards decreased biomarkers of brain injury.[15][17] No significant difference in GOS/GOSE in a small study.[19]
Statins	Various	GOS/Functional Outcome	Systematic review found no significant effect on neurological functional outcomes or mortality.[21][22][23]
N-acetylcysteine	Phase I (pediatric)	Safety and Pharmacokinetics	Safe, detectable in CSF. No significant difference in GOS at 3 months in a small study.[4][25] Another study showed reduced inflammatory markers and improved GCS.[27][28]

Table 2: Comparison of Biochemical and Physiological Effects

Agent	Trial(s)	Key Biomarker/Physiological Findings
Ronopterin	NOSTRA Phase IIa & III	Significantly reduced brain microdialysate glutamate and lactate levels.[2][9]
Progesterone	ProTECT III	No significant impact on biomarkers of brain injury.
Cyclosporin A	CHIC Phase IIa	Trend towards decreased CSF levels of GFAP, NF-L, Tau, and UCH-L1.[15][17][18]
Statins	Various	Preclinical data suggests anti-inflammatory effects, but clinical data on biomarkers is limited and inconsistent.
N-acetylcysteine	Phase I (pediatric) & another RCT	Detectable CSF concentrations.[4][25] Significant reduction in inflammatory and oxidative markers (NSE, MDA, S100B, IL-6).[27][28]

Experimental Protocols

NOSTRA-III Trial (Ronopterin)

• Design: A multi-center, prospective, randomized, double-blind, placebo-controlled, phase III trial.[29]

• Participants: Patients aged 18-60 years with moderate to severe TBI (Glasgow Coma Scale score ≥ 3) requiring intracranial pressure monitoring.[29]

• Intervention: A 48-hour intravenous infusion of Ronopterin (total dose of 17 mg/kg) or placebo, initiated between 6 and 18 hours after injury.[29]

• Primary Outcome: Extended Glasgow Outcome Score (eGOS) at 6 months.[29]

• Secondary Outcomes: Quality of Life Index (QOLIBRI) at 6 months, eGOS at 3 months, mortality, intracranial pressure, and cerebral perfusion pressure.[29]

ProTECT III Trial (Progesterone)

• Design: A phase three, randomized, double-blind, placebo-controlled clinical trial.[1][12]

• Participants: 882 patients with moderate to severe non-penetrating TBI, enrolled within four hours of injury.[1][11]

• Intervention: Intravenous progesterone or placebo administered for 96 hours.[13]

• Primary Outcome: Glasgow Outcome Scale-Extended (GOS-E) at 6 months.[12]

• Secondary Outcomes: Mortality and Disability Rating Score.[11]

Copenhagen Head Injury Ciclosporin (CHIC) Study (Cyclosporin A)

• Design: An open-label, dose-escalation, phase IIa safety and pharmacokinetic study.[15][30]

• Participants: 16 adult patients with severe TBI (Glasgow Coma Scale 4–8) requiring intracranial pressure monitoring.[15][16]

• Intervention: An initial loading dose of 2.5 mg/kg of ciclosporin followed by a continuous infusion of either 5 mg/kg/day or 10 mg/kg/day for 5 days.[15][30]

• Primary Outcome: Safety and pharmacokinetics of ciclosporin.[30]

• Exploratory Outcomes: Microdialysis in brain parenchyma and protein biomarkers of brain injury in the CSF.[30]

N-acetylcysteine Pediatric TBI Trial

• Design: A randomized, double-blind, placebo-controlled Phase I study.[4][25][26]

• Participants: 14 children (2-18 years) with severe TBI (GCS ≤ 8) requiring an externalized ventricular drain.[4][25][26]

• Intervention: Probenecid and N-acetylcysteine or placebos administered via naso/orogastric tube.[4][25][26]

• Primary Outcome: Safety and brain exposure (CSF concentrations) of NAC and probenecid.[4][25][26]

• Secondary Outcome: Glasgow Outcome Scale (GOS) at 3 months.[4][25][26]

Signaling Pathways and Experimental Workflows

Caption: Ronopterin's mechanism of action in TBI.

Caption: Simplified workflow of the NOSTRA-III trial.

Caption: Simplified signaling pathways of alternative agents.

Conclusion

The quest for an effective neuroprotective agent in TBI remains a significant challenge. Ronopterin, with its targeted mechanism of action as a selective iNOS inhibitor, has shown promise in mitigating key secondary injury pathways, supported by both clinical outcome data in a specific patient population and biochemical evidence from the NOSTRA trials. While the Phase III trial did not meet its primary endpoint in the overall population, the positive signal in patients treated early warrants further investigation.

In comparison, other agents like progesterone have failed to demonstrate efficacy in large-scale trials. Cyclosporin A and N-acetylcysteine have shown favorable safety profiles and some encouraging biomarker data in early-phase studies, but their clinical efficacy remains to be established in larger trials. The evidence for statins is currently inconclusive.

For researchers and drug development professionals, the story of Ronopterin underscores the importance of patient stratification and timing of intervention in TBI trials. The nuanced results of the NOSTRA program highlight the complexity of TBI pathophysiology and the need for precisely targeted therapeutic strategies. Future research should continue to focus on agents with well-defined mechanisms of action and employ robust clinical trial designs that account for the heterogeneity of traumatic brain injury.

References

• 1. The Effect of Goal-Directed Therapy on Patient Morbidity and Mortality After Traumatic Brain Injury: Results From the Progesterone for the Treatment of Traumatic Brain Injury III Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmiweb.com [pharmiweb.com]
• 3. Making a difference for traumatic brain injury patients | pharmaphorum [pharmaphorum.com]
• 4. Phase I randomized clinical trial of N-acetylcysteine in combination with an adjuvant probenecid for treatment of severe traumatic brain injury in children - PMC [pmc.ncbi.nlm.nih.gov]
• 5. firstwordpharma.com [firstwordpharma.com]
• 6. Vasopharm’s ronopterin fails in traumatic brain injury trial [clinicaltrialsarena.com]
• 7. vasopharm GmbH Announces Post Hoc Analyses of Clinical Trials in Traumatic Brain Injury [prnewswire.com]
• 8. science4life.com [science4life.com]
• 9. vasopharm GmbH Announces Brain Lactate Microdialysate Data from Post Hoc Analyses of Clinical Trials in Traumatic Brain Injury [prnewswire.com]
• 10. vasopharm GmbH Announces Brain Glutamate Microdialysate Data from Post Hoc Analyses of Clinical Trials in Traumatic Brain Injury [prnewswire.com]
• 11. Progesterone for Traumatic Brain Injury, Experimental Clinical Treatment III Trial Revisited: Objective Classification of Traumatic Brain Injury With Brain Imaging Segmentation and Biomarker Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. blastinjuryresearch.health.mil [blastinjuryresearch.health.mil]
• 13. Progesterone Does Not Improve Outcome After Traumatic Brain Injury | University of Cincinnati [uc.edu]
• 14. Progesterone largely ineffective in treatment of traumatic brain injuries | MDedge [mdedge.com]
• 15. Copenhagen Head Injury Ciclosporin Study: A Phase IIa Safety, Pharmacokinetics, and Biomarker Study of Ciclosporin in Severe Traumatic Brain Injury Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Copenhagen Head Injury Ciclosporin Study: A Phase IIa Safety, Pharmacokinetics, and Biomarker Study of Ciclosporin in Severe Traumatic Brain Injury Patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Cyclosporine as Therapy for Traumatic Brain Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Dosing and safety of cyclosporine in patients with severe brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ClinicalTrials.gov [clinicaltrials.gov]
• 21. bmjopen.bmj.com [bmjopen.bmj.com]
• 22. bmjopen.bmj.com [bmjopen.bmj.com]
• 23. Effect of statins on neurological functional outcomes in critically ill adult patients with traumatic brain injury: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Effects of Statin Treatment on Outcomes after Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Phase I randomized clinical trial of N-acetylcysteine in combination with an adjuvant probenecid for treatment of severe traumatic brain injury in children | PLOS One [journals.plos.org]
• 26. Phase I randomized clinical trial of N-acetylcysteine in combination with an adjuvant probenecid for treatment of severe traumatic brain injury in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Repurposing of high-dose N-acetylcysteine as anti-inflammatory, antioxidant and neuroprotective agent in moderate to severe traumatic brain injury patients: a randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Repurposing of high-dose N-acetylcysteine as anti-inflammatory, antioxidant and neuroprotective  agent  in moderate to severe traumatic brain injury patients: a randomized controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study | springermedizin.de [springermedizin.de]
• 30. ClinicalTrials.gov [clinicaltrials.gov]

A Comparative Analysis of Ronopterin and Other Promising Drug Candidates for Traumatic Brain Injury

For Researchers, Scientists, and Drug Development Professionals

The landscape of pharmacological interventions for traumatic brain injury (TBI) is one of active investigation, with several candidates showing promise in preclinical and clinical studies. This guide provides a head-to-head comparison of Ronopterin, a selective inducible nitric oxide synthase (iNOS) inhibitor, with other notable TBI drug candidates: Progesterone, Amantadine, and Tranexamic Acid. We present a comprehensive overview of their mechanisms of action, summaries of key clinical trial data in structured tables, detailed experimental protocols from pivotal studies, and visualizations of their respective signaling pathways.

Mechanism of Action and Signaling Pathways

Understanding the molecular pathways targeted by these drug candidates is crucial for evaluating their therapeutic potential and identifying opportunities for combination therapies.

Ronopterin (VAS203)

Ronopterin is a selective inhibitor of inducible nitric oxide synthase (iNOS), an enzyme that is upregulated following TBI and contributes to secondary injury cascades. By binding to the endogenous BH4 binding site, Ronopterin reduces the excessive production of nitric oxide (NO) and subsequent formation of damaging reactive nitrogen species. This action helps to mitigate cellular damage, reduce cerebral edema, and decrease neuroinflammation.[1]

Ronopterin's inhibitory action on the iNOS pathway.

Progesterone

Progesterone, a steroid hormone, exerts neuroprotective effects through multiple mechanisms. It can reduce inflammation, decrease apoptosis (programmed cell death), and protect the blood-brain barrier.[2][3] Its proposed signaling pathways include the PI3K/Akt and MAPK pathways, which are involved in cell survival and proliferation.[4][5]

Progesterone's neuroprotective signaling pathways.

Amantadine

Amantadine is thought to promote recovery in TBI patients through its dual mechanism as a dopamine agonist and a non-competitive NMDA receptor antagonist.[6][7] By enhancing dopaminergic neurotransmission and modulating glutamatergic activity, Amantadine may improve arousal, attention, and overall functional recovery.[8]

Amantadine's dual mechanism of action in TBI.

Tranexamic Acid

Tranexamic Acid is an antifibrinolytic agent that works by inhibiting the breakdown of fibrin clots.[9] In the context of TBI, it is proposed to reduce intracranial hemorrhage and subsequent secondary brain injury by preventing the degradation of blood clots at the site of injury.[10][11]

Tranexamic Acid's antifibrinolytic mechanism.

Comparative Efficacy and Safety Data from Clinical Trials

The following tables summarize the key quantitative data from major clinical trials of Ronopterin and the selected TBI drug candidates. It is important to note that direct head-to-head trials are lacking, and these comparisons are based on individual placebo-controlled studies.

Table 1: Ronopterin (NOSTRA Trials) - Combined Post-Hoc Analysis of Phase II & III

Outcome Measure	Ronopterin Group	Placebo Group	p-value	Citation
Good Recovery (GOS 5) at 6 months (infused within 12h)	39%	18%	0.03	[12]
Good Recovery at 6 months (18-39 years)	50%	26%	0.02	[12]
Good Recovery at 12 months (18-39 years)	80%	20%	0.02	[12]
Low Therapy Intensity Level (TIL) (3-10 points)	71%	62%	0.01	[12]

Note: The NOSTRA III trial did not meet its pre-specified primary endpoint. The data presented here are from a post-hoc analysis of patients who received the infusion within 12 hours of injury.[13][14][15][16]

Table 2: Progesterone (ProTECT III Trial)

Outcome Measure	Progesterone Group	Placebo Group	p-value	Citation
Favorable Outcome (GOSE) at 6 months	51%	56%	Not Significant	[17]
Mortality at 6 months	18.8%	15.7%	Not Significant	[17]
Mortality within 3 months (meta-analysis)	Lower	Higher	0.001	[18]
Neurologic Outcome within 3 months (meta-analysis)	Better	Worse	0.007	[18]

Note: The ProTECT III trial was stopped for futility as it was determined that progesterone was unlikely to provide a benefit.[17] A meta-analysis suggested short-term benefits that did not persist at 6 months.[18]

Table 3: Amantadine (Giacino et al. Trial)

Outcome Measure	Amantadine Group	Placebo Group	p-value	Citation
Rate of Functional Recovery (DRS slope)	Faster	Slower	0.007	[19]
GCS at 7 days (meta-analysis)	Significantly Increased	-	0.038	[8]
MMSE score (meta-analysis)	Higher	-	0.019	[8]

Note: Amantadine accelerated the pace of functional recovery during the 4-week treatment period, but the rate of improvement slowed after treatment discontinuation.[19][20]

Table 4: Tranexamic Acid (CRASH-3 Trial)

Outcome Measure	Tranexamic Acid Group	Placebo Group	Risk Ratio (95% CI)	Citation
Head Injury-Related Death (within 3h of injury)	18.5%	19.8%	0.94 (0.86-1.02)	[21][22]
Head Injury-Related Death (mild-to-moderate TBI)	-	-	0.78 (0.64-0.95)	[21]
Head Injury-Related Death (severe TBI)	-	-	0.99 (0.91-1.07)	[21]

Note: The CRASH-3 trial did not show a significant reduction in the primary outcome of head injury-related death in the overall population treated within 3 hours. A benefit was observed in patients with mild-to-moderate TBI.[21][23]

Experimental Protocols of Key Clinical Trials

Detailed methodologies are essential for the critical appraisal of clinical trial results. Below are summaries of the protocols for the pivotal trials of each drug candidate.

Ronopterin: NOSTRA III Trial

• Study Design: A multi-center, prospective, randomized, double-blind, placebo-controlled Phase III trial.

• Participants: 224 patients aged 18-60 years with moderate to severe TBI (Glasgow Coma Scale [GCS] score ≥ 3) requiring an intracranial pressure (ICP) probe.[14]

• Intervention: A 48-hour intravenous infusion of Ronopterin or placebo, initiated between 6 and 18 hours after injury.

• Primary Outcome: Extended Glasgow Outcome Scale (eGOS) at 6 months post-injury.

• Secondary Outcomes: Quality of Life Index (QOLIBRI) at 6 months, eGOS at 3 months, mortality, ICP, and cerebral perfusion pressure.

NOSTRA III trial workflow.

Progesterone: ProTECT III Trial

• Study Design: A phase III, randomized, multi-center, double-blind, placebo-controlled trial.

• Participants: 882 patients with moderate to severe non-penetrating TBI, enrolled within four hours of injury.[16]

• Intervention: Intravenous progesterone or placebo administered for a total of 96 hours.[16]

• Primary Outcome: GOSE at 6 months post-injury.

• Secondary Outcomes: Mortality and Disability Rating Score (DRS).[16]

ProTECT III trial workflow.

Amantadine: Giacino et al. Trial

• Study Design: A prospective, double-blind, randomized, placebo-controlled trial.

• Participants: 184 patients in a vegetative or minimally conscious state 4 to 16 weeks after TBI.[24]

• Intervention: Amantadine (100 mg twice daily, with potential dose escalation) or placebo for 4 weeks.

• Primary Outcome: Rate of functional recovery as measured by the Disability Rating Scale (DRS) during the 4-week treatment period.

• Follow-up: Patients were followed for 2 weeks after treatment discontinuation.[19]

Giacino et al. Amantadine trial workflow.

Tranexamic Acid: CRASH-3 Trial

• Study Design: An international, multicenter, pragmatic, randomized, double-blind, placebo-controlled trial.

• Participants: 12,737 adult TBI patients within 3 hours of injury, with a GCS of 12 or less or any intracranial bleeding on CT scan, and no major extracranial bleeding.[21][22]

• Intervention: A 1g loading dose of tranexamic acid over 10 minutes, followed by a 1g infusion over 8 hours, or a matching placebo.[21]

• Primary Outcome: Head injury-related death in hospital within 28 days of injury in patients treated within 3 hours.

• Secondary Outcomes: Disability, vascular occlusive events, and seizures.

CRASH-3 trial workflow.

Conclusion

The search for an effective pharmacological treatment for TBI continues, with several promising candidates targeting different aspects of the complex secondary injury cascade. Ronopterin, with its selective iNOS inhibition, has shown potential in a specific patient population in post-hoc analyses, warranting further investigation. Progesterone, despite strong preclinical data, did not demonstrate efficacy in a large Phase III trial. Amantadine appears to accelerate the pace of functional recovery in patients with disorders of consciousness. Tranexamic acid may reduce mortality in patients with mild-to-moderate TBI.

This comparative guide highlights the diverse mechanisms and clinical evidence for these TBI drug candidates. The lack of direct head-to-head comparisons necessitates careful interpretation of the available data. Future research, potentially involving combination therapies and more targeted patient selection based on biomarkers, will be crucial in advancing the treatment of traumatic brain injury.

References

• 1. Making a difference for traumatic brain injury patients | pharmaphorum [pharmaphorum.com]
• 2. Frontiers | Therapeutic effects of progesterone and its metabolites in traumatic brain injury may involve non-classical signaling mechanisms [frontiersin.org]
• 3. Neuroprotection by Estrogen and Progesterone in Traumatic Brain Injury and Spinal Cord Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of Progesterone in Treatment of Traumatic Brain Injury Based on Network Pharmacology and Molecular Docking Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Does progesterone show neuroprotective effects on traumatic brain injury through increasing phosphorylation of Akt in the hippocampus? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amantadine for functional improvement in patients with traumatic brain injury: A systematic review with meta-analysis and trial sequential analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Amantadine for Traumatic Brain Injury—Supporting Evidence and Mode of Action [mdpi.com]
• 8. Frontiers | Use of amantadine in traumatic brain injury: an updated meta-analysis of randomized controlled trials [frontiersin.org]
• 9. Introduction - Tranexamic acid to reduce head injury death in people with traumatic brain injury: the CRASH-3 international RCT - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Antifibrinolytics in the treatment of traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Efficacy and Safety of Tranexamic Acid in Traumatic Brain Injury: A Systematic Review and Meta-Analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. firstwordpharma.com [firstwordpharma.com]
• 13. science4life.de [science4life.de]
• 14. Vasopharm’s ronopterin fails in traumatic brain injury trial [clinicaltrialsarena.com]
• 15. pharmafile.com [pharmafile.com]
• 16. fiercebiotech.com [fiercebiotech.com]
• 17. sciencedaily.com [sciencedaily.com]
• 18. Effect of progesterone administration on the prognosis of patients with severe traumatic brain injury: a meta-analysis of randomized clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Amantadine Speeds Recovery After Severe TBI [medscape.com]
• 20. blogs.the-hospitalist.org [blogs.the-hospitalist.org]
• 21. Effects of tranexamic acid on death, disability, vascular occlusive events and other morbidities in patients with acute traumatic brain injury (CRASH-3): a randomised, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. research.birmingham.ac.uk [research.birmingham.ac.uk]
• 23. researchgate.net [researchgate.net]
• 24. files.core.ac.uk [files.core.ac.uk]

Validating iNOS Specificity: A Comparative Analysis of Ronopterin and Other Key Inhibitors

For researchers, scientists, and drug development professionals, the selective inhibition of inducible nitric oxide synthase (iNOS) is a critical area of investigation for various therapeutic applications, including inflammatory diseases and neurodegenerative disorders. This guide provides an objective comparison of Ronopterin (VAS203) with other notable iNOS inhibitors, supported by experimental data to validate their specificity.

The overproduction of nitric oxide (NO) by iNOS is implicated in a range of pathologies. Consequently, the development of potent and selective iNOS inhibitors is a significant focus in drug discovery. This guide evaluates the performance of Ronopterin against established iNOS inhibitors such as 1400W, L-N6-(1-iminoethyl)lysine (L-NIL), and Aminoguanidine.

Quantitative Comparison of iNOS Inhibitors

The following table summarizes the inhibitory potency and selectivity of Ronopterin and its alternatives against the three main nitric oxide synthase isoforms: inducible (iNOS), endothelial (eNOS), and neuronal (nNOS). The data, presented as IC50, Ki, or Kd values, are compiled from various studies. It is important to note that direct comparisons of absolute values should be made with caution due to variations in experimental conditions across different studies. The selectivity ratio provides a more robust measure for comparison.

Inhibitor	Target Isoform	Potency (IC50/Ki/Kd)	Selectivity (Fold vs. eNOS)	Selectivity (Fold vs. nNOS)
Ronopterin (VAS203)	Human iNOS	-	More effective in vivo inhibition of de novo synthesized iNOS	-
Human eNOS/nNOS	Decreases activity to a basal level (20-40%)	-	-
1400W	Human iNOS	≤ 7 nM (Kd)[1]	≥ 5000[2]	285 (Ki ratio)
Human nNOS	2 µM (Ki)[2][3]	-	-
Human eNOS	50 µM (Ki)[2][3]	-	-
L-NIL	Mouse iNOS	3.3 µM (IC50)[4][5]	28[4][5][6][7][8]	-
Rat Brain cNOS	92 µM (IC50)[4][5][6][8]	-	-
Aminoguanidine	Cytokine-induced NOS	Equiponent to L-NMA	10 to 100-fold less potent on constitutive isoforms[9]	10 to 100-fold less potent on constitutive isoforms[9]
iNOS	-	>50-fold more effective than on eNOS or nNOS[10][11]	>50-fold more effective than on eNOS or nNOS[10][11]

Signaling Pathways and Inhibition Mechanisms

The induction of iNOS is a complex process initiated by pro-inflammatory stimuli, leading to the sustained production of high levels of nitric oxide. The inhibitors discussed in this guide interfere with this pathway at different points.

References

• 1. Making a difference for traumatic brain injury patients | pharmaphorum [pharmaphorum.com]
• 2. Assay of neuronal nitric oxide synthase by HPLC determination of citrulline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A specific method for measurement of nitric oxide synthase enzymatic activity in peritoneal biopsies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Vasopharm’s ronopterin fails in traumatic brain injury trial [clinicaltrialsarena.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. science4life.de [science4life.de]
• 8. biotium.com [biotium.com]
• 9. selleckchem.com [selleckchem.com]
• 10. jst.go.jp [jst.go.jp]
• 11. The Use of Aminoguanidine, a Selective iNOS Inhibitor, to Evaluate the Role of Nitric Oxide in the Development of Autoimmune Diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Review of iNOS Inhibitors in Preclinical Neurotrauma Models

For Researchers, Scientists, and Drug Development Professionals

The role of inducible nitric oxide synthase (iNOS) in the pathophysiology of neurotrauma, including traumatic brain injury (TBI) and spinal cord injury (SCI), has been a subject of intense investigation. Upregulated following injury, iNOS produces large, sustained amounts of nitric oxide (NO), a pleiotropic signaling molecule that can contribute to secondary injury cascades, including excitotoxicity, oxidative stress, and neuroinflammation. Consequently, the inhibition of iNOS has emerged as a promising therapeutic strategy to mitigate these detrimental effects and improve functional outcomes. This guide provides a comparative overview of several iNOS inhibitors that have been evaluated in preclinical models of neurotrauma, presenting key experimental data, detailed methodologies, and visual representations of the underlying signaling pathways and experimental workflows.

iNOS Signaling in Neurotrauma

Following a traumatic insult to the central nervous system (CNS), a cascade of inflammatory events is initiated. In resident glial cells, particularly microglia and astrocytes, pro-inflammatory cytokines and other stimuli trigger intracellular signaling pathways that converge on the activation of transcription factors like Nuclear Factor-kappa B (NF-κB) and Signal Transducer and Activator of Transcription (STAT) proteins.[1][2][3] These transcription factors then drive the expression of the iNOS gene, leading to a significant and prolonged increase in NO production.[1][3] This surge in NO can react with superoxide radicals to form the highly reactive and neurotoxic molecule, peroxynitrite, which exacerbates cellular damage.[4]

iNOS signaling cascade in neurotrauma.

Comparative Efficacy of iNOS Inhibitors

Several small molecule inhibitors targeting the iNOS enzyme have been developed and tested in preclinical models of TBI and SCI. The following tables summarize the quantitative data on the efficacy of four prominent inhibitors: Aminoguanidine, L-N6-(1-iminoethyl)lysine (L-NIL), 1400W, and GW274150.

Traumatic Brain Injury (TBI) Models

Inhibitor	Animal Model & Injury Type	Dosage & Administration	Key Efficacy Outcomes	Reference
Aminoguanidine	Rat, Fluid-Percussion Injury	100 mg/kg, i.p., twice daily for 3 days	Reduced total cortical necrotic neuron counts (Vehicle: 2808.5 ± 325.1, AG: 1367.6 ± 210.3; p < 0.01). No significant reduction in contusion volume.	[5]
Aminoguanidine	Mouse, Controlled Cortical Impact	200 & 400 mg/kg, i.p.	Reversed TBI-induced cognitive deficits and upregulated BDNF and PSD-93/95 expression.	[6]
Aminoguanidine	Rat, Blast Injury	Pre- or post-injury administration	Prevented performance decrement in rotametric and grip-strength tests and reduced degenerating cortical neurons.	[7]
1400W	Rat, Spinal Cord Contusion	Intrathecal administration	Alleviated mechanical hypersensitivity without motor side effects.	[8]

Spinal Cord Injury (SCI) Models

Inhibitor	Animal Model & Injury Type	Dosage & Administration	Key Efficacy Outcomes	Reference
GW274150	Rat, Chronic Constriction Injury (Neuropathic Pain Model)	3-30 mg/kg, oral, 21 days post-surgery	Significantly reversed CCI-associated hypersensitivity to pain.	[9][10]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings. Below are representative protocols for the induction of neurotrauma and the assessment of outcomes as cited in the reviewed studies.

Controlled Cortical Impact (CCI) Model in Rodents

This protocol describes a common method for inducing a focal TBI.

• Anesthesia and Surgical Preparation: The animal (rat or mouse) is anesthetized with isoflurane (e.g., 4% for induction, 2% for maintenance).[11][12] The head is secured in a stereotaxic frame. A midline scalp incision is made, and the temporalis muscle is retracted to expose the skull.[11]

• Craniotomy: A craniotomy (typically 4-6 mm in diameter) is performed over the desired cortical region (e.g., parietal cortex) using a trephine or high-speed drill, leaving the dura mater intact.[11][13]

• Impact Induction: A pneumatic or electromagnetic impactor with a specific tip diameter (e.g., 3-5 mm) is positioned perpendicular to the dural surface. The impact is delivered with defined parameters for velocity (e.g., 4 m/s), depth (e.g., 2.8 mm), and dwell time (e.g., 150 ms).[11][14]

• Post-operative Care: The scalp is sutured, and the animal is allowed to recover on a heating pad. Post-operative analgesics are administered as required.[12]

Workflow for Controlled Cortical Impact (CCI).

Spinal Cord Contusion Model in Rodents

This protocol outlines a standard procedure for inducing a contusive SCI.

• Anesthesia and Laminectomy: The animal is anesthetized, and a dorsal midline incision is made over the thoracic region. The paraspinal muscles are dissected to expose the vertebral column. A laminectomy is performed at a specific vertebral level (e.g., T8-T9) to expose the spinal cord.[15][16]

• Spinal Cord Injury: The animal is stabilized, and a contusion injury is induced using a weight-drop device or a computer-controlled impactor.[15][17] The impact parameters, such as the weight and height of the drop or the force and displacement of the impactor, are precisely controlled to create a graded injury.[15]

• Wound Closure and Post-operative Care: The muscle layers and skin are sutured. Post-operative care includes manual bladder expression, administration of antibiotics and analgesics, and monitoring for overall health.[17]

Conclusion

The preclinical data presented in this guide suggest that iNOS inhibition is a viable therapeutic strategy for mitigating the secondary injury cascades that follow neurotrauma. Inhibitors such as Aminoguanidine, 1400W, and GW274150 have demonstrated efficacy in improving histological and functional outcomes in various TBI and SCI models. However, it is important to note the variability in experimental designs, including the animal species, injury models, and outcome measures used, which can influence the observed effects. Future research should focus on standardizing these preclinical models to enhance the translational relevance of these promising findings. The detailed protocols and signaling pathway diagrams provided herein serve as a valuable resource for researchers aiming to design and interpret studies in this critical area of drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Microglia and Neuroinflammation: Crucial Pathological Mechanisms in Traumatic Brain Injury-Induced Neurodegeneration [frontiersin.org]
• 3. Signals for the induction of nitric oxide synthase in astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Inducible nitric oxide synthase expression after traumatic brain injury and neuroprotection with aminoguanidine treatment in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aminoguanidine reverses cognitive deficits and activation of cAMP/CREB/BDNF pathway in mouse hippocampus after traumatic brain injury (TBI) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Neuroprotective role of aminoguanidine in behavioral changes after blast injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. GW274150, a novel and highly selective inhibitor of the inducible isoform of nitric oxide synthase (iNOS), shows analgesic effects in rat models of inflammatory and neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The Controlled Cortical Impact Model of Experimental Brain Trauma: Overview, Research Applications, and Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Controlled Cortical Impact in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Controlled Cortical Impact Model for Traumatic Brain Injury [jove.com]
• 14. Controlled Cortical Impact Model - Brain Neurotrauma - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. A mouse model of graded contusive spinal cord injury [pubmed.ncbi.nlm.nih.gov]
• 16. Establishing a Mouse Contusion Spinal Cord Injury Model Based on a Minimally Invasive Technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A New and Simple Method for Spinal Cord Injury Induction in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Translational Potential of Ronopterin from Animal Models to Humans: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ronopterin (also known as VAS203), a selective inhibitor of inducible nitric oxide synthase (iNOS), has been investigated as a potential therapeutic agent for traumatic brain injury (TBI). The rationale for its use lies in the significant role that iNOS-mediated overproduction of nitric oxide (NO) plays in the secondary injury cascade following TBI, contributing to neuroinflammation, excitotoxicity, and cerebral edema. This guide provides a comparative assessment of the preclinical data for Ronopterin and other selective iNOS inhibitors in animal models of TBI, alongside an overview of its clinical development, to evaluate its translational potential. While Ronopterin showed promise in preclinical studies and early clinical trials, it ultimately failed to meet its primary endpoint in a pivotal Phase III clinical trial. Understanding the journey of Ronopterin from promising preclinical results to its clinical outcomes offers valuable insights for future neuroprotective drug development.

Mechanism of Action: Targeting the iNOS Pathway in TBI

Following a traumatic brain injury, a complex cascade of secondary injury mechanisms is initiated. A key player in this process is the upregulation of inducible nitric oxide synthase (iNOS) in various cell types within the brain, including microglia, astrocytes, and infiltrating inflammatory cells. This leads to a sustained and excessive production of nitric oxide (NO), a highly reactive free radical.

Ronopterin, a 4-amino-tetrahydrobiopterin analog, is a selective inhibitor of iNOS. By competing with the binding of the essential cofactor tetrahydrobiopterin (BH4) to iNOS, Ronopterin effectively blocks its enzymatic activity. This selective inhibition is crucial, as the other two isoforms of NOS, neuronal NOS (nNOS) and endothelial NOS (eNOS), play important physiological roles in neurotransmission and cerebral blood flow regulation, respectively.

The overproduction of NO by iNOS contributes to secondary brain injury through several downstream pathways:

• Neuroinflammation: NO can react with superoxide to form peroxynitrite, a potent oxidizing and nitrating agent that exacerbates the inflammatory response.

• Glutamate Excitotoxicity: Excessive NO can lead to increased release of the excitatory neurotransmitter glutamate and enhance its neurotoxic effects, leading to neuronal cell death.[1][2][3][4][5]

• Cerebral Edema: NO contributes to the breakdown of the blood-brain barrier and vasodilation, leading to the formation of cerebral edema and increased intracranial pressure (ICP).[6]

By selectively inhibiting iNOS, Ronopterin aims to mitigate these detrimental effects, thereby reducing secondary brain injury and improving neurological outcomes.

Preclinical Efficacy of Ronopterin (VAS203) in Animal Models of TBI

A key preclinical study by Terpolilli et al. (2009) investigated the efficacy of Ronopterin (VAS203) in a controlled cortical impact (CCI) mouse model of TBI.[6] This study provides the most direct evidence for the neuroprotective effects of Ronopterin in an animal model.

Experimental Protocol: Controlled Cortical Impact (CCI) Model in Mice

The following is a summary of the experimental protocol used in the Terpolilli et al. (2009) study to assess the preclinical efficacy of Ronopterin:

Animal Model: Male C57/BL6 mice.

Injury Induction:

• Anesthesia is induced and maintained throughout the surgical procedure.

• The mouse is placed in a stereotactic frame to ensure precise and reproducible injury location.

• A craniotomy is performed over the parietal cortex.

• A controlled cortical impact is delivered to the exposed dura mater using a pneumatic impactor device. Injury severity can be controlled by adjusting parameters such as impactor tip diameter, velocity, and deformation depth.

Drug Administration:

• Ronopterin (VAS203) was administered intravenously (i.v.) as a continuous infusion starting 30 minutes after the induction of TBI.

Outcome Measures:

• Intracranial Pressure (ICP): Monitored continuously using an intraparenchymal probe.

• Cerebral Blood Flow (CBF): Measured using laser Doppler flowmetry.

• Brain Edema: Assessed by measuring brain water content at 24 hours post-injury.

• Neurological Deficits: While not detailed in the abstract, behavioral tests are typically used to assess motor and cognitive function post-TBI.

Quantitative Data from Preclinical Studies

The following table summarizes the key quantitative findings from the preclinical study of Ronopterin (VAS203) in the CCI mouse model. For comparison, data from studies on other selective iNOS inhibitors, Aminoguanidine and L-N-iminoethyl-lysine (L-NIL), in a rat fluid percussion injury model are also included.

Compound	Animal Model	Key Efficacy Endpoints	Results	Reference
Ronopterin (VAS203)	CCI Mouse Model	Intracranial Pressure (ICP)	Prevented further increase in ICP post-TBI.	[6]
Cerebral Blood Flow (CBF)	Prevented deterioration of CBF post-TBI.	[6]
Brain Edema	Significantly reduced brain edema formation by 40% at 24h post-TBI.	[6]
Aminoguanidine	Fluid Percussion Rat Model	Neurological Deficit	Reduced neurological deficit.	[7]
Contusion Volume	Did not significantly reduce contusion volume.	[7]
Cortical Necrotic Neuron Counts	Significantly reduced necrotic neuron counts.	[7]
L-N-iminoethyl-lysine (L-NIL)	Fluid Percussion Rat Model	Neurological Deficit	Reduced neurological deficit.

Translation to Human Clinical Trials

The promising preclinical data for Ronopterin led to its investigation in human clinical trials for the treatment of moderate to severe TBI.

NOSTRA Phase IIa Trial

An exploratory Phase IIa trial (NOSTRA) provided initial evidence of Ronopterin's potential efficacy in TBI patients.[8][9] The trial demonstrated that Ronopterin was generally safe and well-tolerated, and it was associated with a significant improvement in the extended Glasgow Outcome Scale (eGOS) at 6 months compared to placebo.[8]

NOSTRA Phase III Trial

A larger, multicenter Phase III trial (NOSTRA III) was subsequently conducted to confirm these findings.[9][10] However, the trial failed to meet its pre-specified primary endpoint of an improvement in eGOS at six months post-injury.[11]

A post-hoc analysis of the NOSTRA III data suggested that there might be a time-dependent treatment effect, with patients who received Ronopterin within 12 hours of their injury showing a trend towards a better outcome.[11][12] This observation led to further analyses combining data from both the Phase II and Phase III trials, which supported the hypothesis of a therapeutic window for Ronopterin administration.[12]

Discussion: Bridging the Gap Between Preclinical and Clinical Findings

The journey of Ronopterin from promising preclinical results to a negative Phase III trial highlights the significant challenges in translating neuroprotective therapies from animal models to humans. Several factors may have contributed to this translational failure:

• Heterogeneity of Human TBI: Preclinical animal models, such as the CCI model, create a relatively uniform and focal injury. In contrast, human TBI is highly heterogeneous in terms of the mechanism, location, and severity of injury. This variability can make it difficult to demonstrate the efficacy of a targeted therapy in a broad patient population.

• Therapeutic Window: The post-hoc analyses of the NOSTRA trials suggest that the timing of drug administration is critical. In the controlled setting of a preclinical study, treatment can be initiated very early after injury. In the clinical setting, however, there are often delays in diagnosis and treatment initiation, which may have diminished the potential benefit of Ronopterin in the Phase III trial.

• Complexity of Secondary Injury Cascade: While iNOS is a key mediator of secondary injury, it is only one component of a complex and interconnected cascade of pathological events. Targeting a single pathway may not be sufficient to overcome the multifaceted nature of secondary brain injury in humans.

• Species Differences: There are inherent physiological and pharmacological differences between rodents and humans that can affect drug efficacy and safety.

Conclusion and Future Directions

The development of Ronopterin for TBI serves as a valuable case study in the challenges of translating preclinical findings to clinical success. While the selective inhibition of iNOS remains a rational therapeutic strategy for TBI, the experience with Ronopterin underscores the need for:

• More sophisticated preclinical models that better recapitulate the heterogeneity of human TBI.

• Further investigation into the optimal therapeutic window for iNOS inhibitors and other neuroprotective agents.

• The development of combination therapies that target multiple pathways in the secondary injury cascade.

• The use of biomarkers to identify patient subpopulations most likely to benefit from a particular therapy.

Although Ronopterin did not ultimately prove successful in its large-scale clinical trial, the research surrounding its development has significantly advanced our understanding of the role of iNOS in TBI and provides important lessons for the future development of effective treatments for this devastating condition.

Visualizations

Signaling Pathway of iNOS in Traumatic Brain Injury

Caption: iNOS signaling pathway in TBI and the inhibitory action of Ronopterin.

Experimental Workflow for Preclinical Assessment of Ronopterin

Caption: Workflow for preclinical evaluation of Ronopterin in a CCI TBI model.

References

• 1. Revisiting Excitotoxicity in Traumatic Brain Injury: From Bench to Bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 2. imrpress.com [imrpress.com]
• 3. Nitric oxide (NO)-mediated mechanisms of neuronal dysfunction induced through traumatic brain injuries – LBI für Traumatologie [trauma.lbg.ac.at]
• 4. The significance of nitric oxide production in the brain after injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The novel nitric oxide synthase inhibitor 4-amino-tetrahydro-L-biopterine prevents brain edema formation and intracranial hypertension following traumatic brain injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inducible nitric oxide synthase expression after traumatic brain injury and neuroprotection with aminoguanidine treatment in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. | BioWorld [bioworld.com]
• 9. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Efficacy of Ronopterin (VAS203) in Patients with Moderate and Severe Traumatic Brain Injury (NOSTRA phase III trial): study protocol of a confirmatory, placebo-controlled, randomised, double blind, multi-centre study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Vasopharm’s ronopterin fails in traumatic brain injury trial [clinicaltrialsarena.com]
• 12. firstwordpharma.com [firstwordpharma.com]

Ronopterin's Neuroprotective Profile: A Comparative Analysis Against Established Standards

For Immediate Release

WÜRZBURG, Germany – In the quest for effective neuroprotective therapies, Ronopterin (formerly VAS203), a selective inhibitor of inducible nitric oxide synthase (iNOS), has emerged as a promising candidate for the treatment of traumatic brain injury (TBI). This guide provides a comprehensive comparison of Ronopterin's neuroprotective effects against established standards in neurodegenerative and acute ischemic conditions, supported by available experimental data. This document is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of Ronopterin's potential.

Executive Summary

Ronopterin's unique mechanism of action, targeting the detrimental overproduction of nitric oxide (NO) following brain injury, sets it apart from many existing neuroprotective agents. While the primary endpoint in the pivotal Phase III NOSTRA III trial was not met for the overall population, a post-hoc analysis revealed clinically meaningful and statistically significant improvements in neurological outcome for patients with moderate to severe TBI when Ronopterin was administered within 12 hours of injury.[1][2][3][4][5] This guide will delve into the quantitative outcomes of Ronopterin and compare them with established neuroprotective agents used in stroke, Parkinson's disease, and Alzheimer's disease, providing a framework for understanding its potential therapeutic niche.

Data Presentation: Quantitative Comparison of Neuroprotective Efficacy

The following tables summarize the key quantitative outcomes from clinical trials of Ronopterin and benchmark neuroprotective agents. It is important to note that these trials were conducted in different patient populations with varying disease etiologies, and direct cross-trial comparisons should be made with caution.

Table 1: Ronopterin in Traumatic Brain Injury (NOSTRA Trials)

Outcome Measure	Ronopterin Group	Placebo Group	p-value	Trial Notes
Median eGOS at 6 months	6	5	Not Met (Primary Endpoint)	NOSTRA III trial; overall population.[1][4]
Good Recovery (GOS 5) at 6 months (Infusion <12h)	39%	18%	p=0.03	Combined post-hoc analysis of NOSTRA II & III.[6]
Median eGOS at 6 months (NOSTRA II)	6	4.5	-	Exploratory Phase IIa trial.[6]
Increase in eGOS from 3 to 6 months (Odds Ratio)	2.98	-	p=0.039	Post-hoc analysis of NOSTRA III (infusion <12h).[1]

Table 2: Established Neuroprotective Agents in Stroke

Drug	Outcome Measure	Treatment Group	Control Group	p-value/Odds Ratio (OR)
Edaravone Dexborneol	Favorable functional outcome (mRS 0-1) at 90 days	68.6%	66.0%	aOR 1.23
Citicoline	Full recovery (Barthel Index ≥95) at 12 weeks (NIHSS ≥8)	33%	21%	p=0.05
Cerebrolysin	Improvement in ARAT score at day 90	30.7 (mean change)	15.9 (mean change)	p<0.0001

Table 3: Established Neuroprotective Agents in Parkinson's Disease

Drug	Outcome Measure	Treatment Effect	p-value
Rasagiline (1mg/day)	Change in UPDRS score	-3.06 (reduction)	p<0.00001
Rasagiline (add-on)	Reduction in UPDRS total score	-2.4 points	p=0.012

Table 4: Established Neuroprotective Agents in Alzheimer's Disease

Drug Class	Outcome Measure	Treatment Effect	Notes
Acetylcholinesterase Inhibitors (Donepezil 10mg)	Change in ADAS-Cog score	2.88 point difference from placebo	24-week trial.[7]
Memantine	SIB score	Statistically significant improvement	For moderate to severe AD.
Antioxidants (Vitamin E, C, alpha-lipoic acid)	CSF F2-isoprostane levels	19% decrease	No significant effect on cognitive scores.[8][9]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of the experimental protocols for the key trials cited.

Ronopterin (NOSTRA III Trial)

• Study Design: A multi-center, prospective, randomized, double-blind, placebo-controlled, Phase III trial.[5][7][10]

• Patient Population: Adults (18-60 years) with moderate to severe traumatic brain injury (Glasgow Coma Scale score ≥ 3) requiring an intracranial pressure probe.[7][10]

• Intervention: A 48-hour intravenous infusion of either Ronopterin or placebo, initiated between 6 and 18 hours after the injury.[7][10]

• Primary Outcome Measure: The extended Glasgow Outcome Score (eGOS) assessed at 6 months post-injury. The eGOS is a clinician-rated scale that categorizes the global functional outcome of TBI patients into eight categories, from dead to good recovery. The assessment is typically conducted through a structured interview.[10][11][12][13][14][15]

• Secondary Outcome Measures: Included the Quality of Life Index (QOLIBRI) at 6 months and the eGOS at 3 months.[10]

Edaravone Dexborneol (TASTE Trial)

• Study Design: A multicenter, randomized, double-blind, comparative, Phase III clinical trial.[16][17]

• Patient Population: Patients aged 35 to 80 years with acute ischemic stroke (AIS), a National Institutes of Health Stroke Scale (NIHSS) score between 4 and 24, and within 48 hours of AIS onset.[16]

• Intervention: A 14-day infusion of either edaravone dexborneol or edaravone alone.[16]

• Primary Outcome Measure: The proportion of patients with a modified Rankin Scale (mRS) score of ≤1 at 90 days. The mRS is a 7-point scale (0-6) that measures the degree of disability or dependence in the daily activities of people who have had a stroke.[17]

Citicoline (ICTUS Trial)

• Study Design: An international, randomized, multicenter, placebo-controlled study.[18][19][20][21][22]

• Patient Population: Patients over 18 years old with moderate-to-severe acute ischemic stroke (NIHSS score ≥ 8) referable to the middle cerebral artery territory, treated within 24 hours of symptom onset.[18][20]

• Intervention: Citicoline (1000 mg every 12 hours intravenously for the first 3 days, then orally for a total of 6 weeks) or placebo.[18][20]

• Primary Outcome Measure: A global recovery measure at 90 days, combining the NIHSS (≤1), mRS (≤1), and Barthel Index (≥95). The NIHSS is a 15-item scale used to quantify stroke-related neurological deficits.[6][9][18][[“]][24]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental processes, the following diagrams are provided in Graphviz DOT language.

Signaling Pathway of Ronopterin in Traumatic Brain Injury

Caption: Ronopterin inhibits iNOS, blocking the downstream cascade of neurotoxicity in TBI.

Experimental Workflow for the NOSTRA III Trial

Caption: Workflow of the NOSTRA III clinical trial for Ronopterin in TBI patients.

Comparative Signaling Pathways of Neuroprotective Agents

Caption: Simplified overview of the signaling pathways targeted by different neuroprotective agents.

Conclusion

Ronopterin demonstrates a targeted mechanism of action with promising, albeit post-hoc, evidence of neuroprotection in a specific subpopulation of TBI patients. When compared to established neuroprotective agents, which often have broader or different mechanisms of action, Ronopterin's focused approach on iNOS inhibition presents a novel strategy. The data presented in this guide, alongside the detailed experimental protocols and pathway diagrams, are intended to provide a solid foundation for researchers and drug development professionals to critically evaluate the potential of Ronopterin and to inform the design of future studies in the field of neuroprotection. Further research, including confirmatory trials in the targeted TBI population, is warranted to fully elucidate the therapeutic value of Ronopterin.

References

• 1. Minocycline as a potential therapeutic agent in neurodegenerative disorders characterised by protein misfolding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. What is the mechanism of Citicoline Sodium? [synapse.patsnap.com]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. Pharmacology of Rasagiline, a New MAO-B Inhibitor Drug for the Treatment of Parkinson’s Disease with Neuroprotective Potential (Abstract) | Rambam Maimonides Medical Journal [rmmj.org.il]
• 6. How is edaravone effective against acute ischemic stroke and amyotrophic lateral sclerosis? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. news-medical.net [news-medical.net]
• 8. Mechanisms of NMDA receptor inhibition by memantine and ketamine - D-Scholarship@Pitt [d-scholarship.pitt.edu]
• 9. researchgate.net [researchgate.net]
• 10. austinpublishinggroup.com [austinpublishinggroup.com]
• 11. researchgate.net [researchgate.net]
• 12. ahajournals.org [ahajournals.org]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. content-assets.jci.org [content-assets.jci.org]
• 16. Molecular Mechanisms and Genetics of Oxidative Stress in Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 17. imrpress.com [imrpress.com]
• 18. rawamino.com [rawamino.com]
• 19. researchgate.net [researchgate.net]
• 20. jkscience.org [jkscience.org]
• 21. metrotechinstitute.org [metrotechinstitute.org]
• 22. Inducible nitric oxide synthase expression after traumatic brain injury and neuroprotection with aminoguanidine treatment in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. consensus.app [consensus.app]
• 24. What is the mechanism of Edaravone? [synapse.patsnap.com]

Safety & Regulatory Compliance

Navigating the Disposal of Ronopterin: A General Protocol for Laboratory Chemicals

The proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant research environment. For researchers, scientists, and drug development professionals handling specialized compounds, understanding the correct disposal procedures is not just a matter of regulatory adherence but also of paramount importance for environmental and personal safety. While specific disposal instructions for "Ronopterin" are not publicly available, this document provides a comprehensive, step-by-step guide based on general best practices for the disposal of laboratory-grade pharmaceutical compounds.

It is imperative to note that this is a general guideline. Always consult the specific Safety Data Sheet (SDS) and your institution's Environmental Health and Safety (EHS) department for detailed instructions pertaining to any chemical you handle.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn. This includes, but is not limited to, safety goggles, gloves, and a lab coat. All handling of the chemical waste should be conducted in a well-ventilated area, preferably within a fume hood.

Step-by-Step Disposal Protocol

• Hazard Identification: The first and most crucial step is to determine the hazard category of the substance. This information is found in the compound's SDS. Chemicals are broadly classified as hazardous or non-hazardous. Hazardous waste can be further categorized (e.g., flammable, corrosive, reactive, toxic).

• Segregation of Waste: Never mix different types of chemical waste. Keep hazardous and non-hazardous waste in separate, clearly labeled, and appropriate containers.

• Containerization:

  • Use containers that are compatible with the chemical being disposed of.

  • Ensure containers are in good condition and can be securely sealed.

  • Label the waste container clearly with the chemical name, concentration, and hazard symbols.

• Disposal of Empty Containers: Empty containers that held hazardous chemicals may still contain residues and should be treated as hazardous waste unless properly decontaminated.[1] Triple-rinsing with a suitable solvent is a common decontamination procedure. The rinsate should be collected and disposed of as hazardous waste.

• Disposal of Unused or Expired Product:

  • Non-Hazardous Waste: For compounds deemed non-hazardous, disposal may be as simple as placing them in a designated non-hazardous chemical waste container.[2]

  • Hazardous Waste: Unused or expired hazardous chemicals must be disposed of through your institution's hazardous waste management program.[1][2] This typically involves collection by trained EHS personnel for subsequent treatment and disposal, often through high-temperature incineration.[2][3]

• Spill Cleanup: In the event of a spill, consult the SDS for specific cleanup procedures. Generally, spills should be absorbed with an inert material (e.g., vermiculite, sand) and the resulting mixture disposed of as hazardous waste.[4]

General Disposal Considerations

Waste Type	Key Disposal Considerations
Liquid Waste	Do not pour down the drain unless explicitly permitted by the SDS and local regulations. Collect in a labeled, sealed container.
Solid Waste	Collect in a labeled, sealed container. Avoid generating dust.
Sharps	Needles, syringes, and other contaminated sharps must be placed in a designated sharps container.[1]
Contaminated Labware	Disposable labware (e.g., pipette tips, gloves) that has come into contact with the chemical should be disposed of in the appropriate hazardous waste stream.

Logical Workflow for Chemical Waste Disposal

The following diagram illustrates the general decision-making process for the proper disposal of a laboratory chemical.

References

• 1. ph.health.mil [ph.health.mil]
• 2. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 3. iwaste.epa.gov [iwaste.epa.gov]
• 4. ruixibiotech.com [ruixibiotech.com]

Essential Safety and Logistical Guidance for Handling Ronopterin

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of investigational compounds like Ronopterin is paramount. This document provides a comprehensive overview of the necessary personal protective equipment (PPE), operational procedures, and disposal plans to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Ronopterin, based on general guidelines for hazardous drugs.[1][2][3][4][5] Proper selection and use of PPE is the final barrier against exposure after all other control measures have been implemented.[1]

PPE Category	Item	Specification
Hand Protection	Gloves	Two pairs of powder-free chemotherapy gloves (nitrile, polyurethane, or neoprene) are strongly recommended.[2][4] Vinyl gloves should not be used.[2]
Body Protection	Gown	A disposable, protective gown made of polyethylene-coated polypropylene or other laminate materials that resist permeability by hazardous drugs.[1][2]
Eye and Face Protection	Goggles and Face Shield	Safety goggles should be worn.[6] A full face shield is recommended when there is a risk of splashing.[2][3]
Respiratory Protection	Respirator	An N-95 or N-100 particle mask is sufficient for some tasks, but a chemical cartridge-type respirator is required for large spills.[1]
Foot Protection	Shoe Covers	Recommended to prevent the tracking of contamination. Should not be worn outside of compounding areas.[1]

Operational Plan: From Receipt to Disposal

This section outlines the procedural, step-by-step guidance for the safe handling of Ronopterin throughout its lifecycle in the laboratory.

Receiving and Storage

• Inspect Shipment: Upon receipt, trained personnel should inspect the integrity of the external packaging for any signs of damage or leakage.[2]

• Wear Appropriate PPE: When handling shipping containers, wear appropriate PPE as a precautionary measure.[3]

• Segregated Storage: Store Ronopterin in a designated, well-ventilated, and secure area, segregated from other non-hazardous materials to improve control and reduce potential exposure.

Preparation and Handling

• Designated Work Area: All handling and preparation of Ronopterin should occur in a dedicated and clearly marked area.

• Engineering Controls: Use a certified biological safety cabinet (BSC) or a fume hood to minimize aerosol generation and exposure.[1][5]

• Aseptic Technique: Follow standard aseptic techniques to prevent contamination of the product and the work environment.

• Gowning and Gloving: Don all required PPE as outlined in the table above before beginning any work with Ronopterin. Double gloving is strongly recommended.[1][2] The outer glove should be removed and disposed of within the BSC if work is to be resumed with a new outer glove.[1]

• Spill Management: Have a spill kit readily available. In the event of a spill, follow established institutional procedures for cleaning hazardous drug spills, which includes the use of a chemical cartridge-type respirator for large spills.[1]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Ronopterin.

Caption: Workflow for Safe Handling of Ronopterin.

Disposal Plan

Proper disposal of Ronopterin and all contaminated materials is critical to prevent environmental contamination and accidental exposure.

Waste Segregation

• Sharps: All needles, syringes, and other sharps contaminated with Ronopterin should be placed in a designated, puncture-resistant sharps container.

• Trace Contaminated Waste: Items such as used gloves, gowns, bench paper, and empty vials should be disposed of in designated "trace" hazardous waste containers.[1]

• Liquid Waste: Unused or waste solutions of Ronopterin should be collected in a clearly labeled, sealed container.

• Grossly Contaminated Items: Materials from a large spill should be handled as bulk hazardous waste.

Disposal Procedures

• Follow Regulations: All waste must be handled and disposed of in accordance with local, state, and federal regulations for hazardous waste.[7][8]

• Approved Vendor: Utilize an approved hazardous waste management vendor for the collection, transport, and ultimate destruction of all Ronopterin-contaminated waste, which is typically done via incineration.[7][8][9]

• Decontamination: All non-disposable equipment used in the handling of Ronopterin must be thoroughly decontaminated according to established institutional procedures.

• Documentation: Maintain detailed records of all disposed waste, including dates, quantities, and disposal methods. A certificate of destruction should be obtained from the disposal vendor.[7]

References

• 1. pppmag.com [pppmag.com]
• 2. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ashp.org [ashp.org]
• 4. pogo.ca [pogo.ca]
• 5. ashp.org [ashp.org]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 8. pharmacyservices.utah.edu [pharmacyservices.utah.edu]
• 9. iwaste.epa.gov [iwaste.epa.gov]